Technical Documentation Center

3-Chloro-5-fluoropyridazine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Chloro-5-fluoropyridazine
  • CAS: 2411299-89-1

Core Science & Biosynthesis

Foundational

Regiocontrolled Synthesis Pathways for 3-Chloro-5-fluoropyridazine: A Technical Guide

Executive Summary 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1) is a highly specialized, electron-deficient heterocyclic building block utilized in advanced medicinal chemistry and agrochemical development[1]. The pres...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1) is a highly specialized, electron-deficient heterocyclic building block utilized in advanced medicinal chemistry and agrochemical development[1]. The presence of two distinct halogens on the pyridazine core offers orthogonal reactivity handles for subsequent cross-coupling or nucleophilic aromatic substitution (SNAr) reactions. However, the direct synthesis of this specific isomer is notoriously challenging. Because the pyridazine ring is highly activated at the alpha positions (C3 and C6), standard halogen exchange (Halex) reactions on symmetric precursors like 3,5-dichloropyridazine invariably yield the undesired 3-fluoro-5-chloro isomer[2].

This whitepaper details a self-validating, regiocontrolled synthetic pathway to 3-chloro-5-fluoropyridazine. By leveraging sterically directed palladium catalysis to override intrinsic electronic biases, followed by a classical Balz-Schiemann fluorination, researchers can achieve absolute regiocontrol[1],[3].

Mechanistic Rationale & Retrosynthetic Analysis

The fundamental challenge in synthesizing 3-chloro-5-fluoropyridazine lies in the differential electrophilicity of the pyridazine carbons.

  • The Electronic Bias: In 3,5-dichloropyridazine, the C3 position possesses a lower Carbon-Halogen Bond Dissociation Energy (BDE) and is highly activated by the adjacent N2 nitrogen atom[4],[5]. Consequently, direct SNAr with fluoride sources (e.g., KF, CsF) preferentially attacks C3.

  • The Steric Override: To functionalize the C5 position while leaving the C3 chlorine intact, we must bypass SNAr and utilize transition-metal catalysis. Research demonstrates that while standard bidentate ligands (like dppf) favor C3 oxidative addition, the use of extremely bulky, electron-rich monodentate ligands (such as QPhos) creates severe steric clash at the C3 position. This forces the Pd(0) center to undergo oxidative addition exclusively at the less hindered C5 position ()[3],[6].

  • The Fluorination Strategy: Once the C5 position is selectively aminated to form 5-amino-3-chloropyridazine, the amine can be converted to a fluoride via diazotization. Utilizing Olah's Reagent (HF-Pyridine) ensures that the highly unstable pyridazinediazonium intermediate is immediately trapped by nucleophilic fluoride upon thermal decomposition, preventing aqueous hydrolysis[1].

Retrosynthesis SM 3,5-Dichloropyridazine Int 5-Amino-3-chloropyridazine SM->Int Pd/QPhos C5-Amination Undesired 3-Fluoro-5-chloropyridazine SM->Undesired Direct KF C3-SNAr Target 3-Chloro-5-fluoropyridazine Int->Target NaNO2, HF-Py Balz-Schiemann

Caption: Retrosynthetic logic and regioselectivity map for 3-Chloro-5-fluoropyridazine.

Quantitative Data Summaries

To justify the selected experimental pathway, the following tables summarize the regioselectivity outcomes of various functionalization strategies on the pyridazine core.

Table 1: Regioselectivity of 3,5-Dichloropyridazine Substitutions

Reagent / Catalyst SystemPrimary Site of AttackMajor ProductMechanistic Rationale
KF, 18-crown-6, DMSO C33-Fluoro-5-chloropyridazineLower C-Cl BDE at C3; adjacent N2 activation stabilizes the Meisenheimer complex.
Pd(dppf)Cl₂, Amine C33-Amino-5-chloropyridazineBidentate ligand favors the electronically activated C3 position for oxidative addition.
Pd₂(dba)₃, QPhos, Amine C5 5-Amino-3-chloropyridazine Bulky monodentate ligand forces oxidative addition at the less sterically hindered C5.

Table 2: Comparison of Fluorination Strategies for Pyridazines

MethodReagentsRegiocontrolYield PotentialSafety / Scalability
Direct SNAr (Halex) KF, TMAF, CsFPoor (Favors C3)Low for C5-FHigh scalability, low toxicity.
Balz-Schiemann NaNO₂, HF-Pyridine Excellent (Absolute) Moderate to High Requires specialized HF handling protocols.
Photoredox Selectfluor, Ir catalystModerateLowMild conditions, high reagent cost.

Primary Synthetic Pathway (Step-by-Step Protocol)

The following self-validating protocol ensures absolute regiocontrol by separating the functionalization into a sterically-controlled amination phase and an electronically-controlled fluorination phase.

Workflow Step1 1. Catalytic Amination Pd2(dba)3, QPhos, NH3 eq. Step2 2. Workup & Isolation Filtration & Chromatography Step1->Step2 Step3 3. Diazotization NaNO2 in HF-Pyridine (-10°C) Step2->Step3 Step4 4. Thermal Fluorination Heat to 80°C (N2 evolution) Step3->Step4 Product 5. Final Purification Neutralization & Extraction Step4->Product

Caption: Step-by-step experimental workflow for the synthesis of 3-Chloro-5-fluoropyridazine.

Phase 1: Synthesis of 5-Amino-3-chloropyridazine

Objective: Selectively install an amine at C5 using steric override.

  • Reaction Setup: In an oven-dried Schlenk flask under argon, combine 3,5-dichloropyridazine (1.0 equiv), diphenylmethanimine (1.1 equiv, acting as an ammonia surrogate), and sodium tert-butoxide (1.5 equiv).

  • Catalyst Addition: Add Pd₂(dba)₃ (2 mol%) and the bulky ligand QPhos (4 mol%) ()[6].

  • Coupling: Suspend the mixture in anhydrous, degassed toluene (0.2 M). Heat the reaction mixture to 80°C and stir for 12 hours. The bulky QPhos forces the palladium to insert at the C5-Cl bond.

  • Deprotection: Cool the mixture to room temperature. Add 1M aqueous HCl and THF (1:1 v/v) and stir for 2 hours to hydrolyze the imine intermediate into the primary amine.

  • Isolation: Neutralize the aqueous layer with saturated NaHCO₃, extract with ethyl acetate (3x), dry over anhydrous MgSO₄, and concentrate. Purify via silica gel flash chromatography (DCM/MeOH gradient) to yield 5-amino-3-chloropyridazine.

Phase 2: Balz-Schiemann Fluorination

Objective: Convert the C5-amine to a C5-fluorine without hydrolytic side reactions.

  • Reagent Preparation: In a specialized Teflon or Nalgene reactor (glass must be strictly avoided), cool Olah's Reagent (70% HF in Pyridine, 10-15 equiv of HF) to -10°C using an ice/salt bath.

  • Substrate Addition: Slowly add the purified 5-amino-3-chloropyridazine (1.0 equiv) to the stirring HF-Pyridine solution. The pyridine stabilizes the extreme acidity while maintaining the nucleophilicity of the fluoride.

  • Diazotization: Add sodium nitrite (NaNO₂, 1.2 equiv) portion-wise over 15 minutes. Maintain the internal temperature below 0°C to prevent premature decomposition of the pyridazinediazonium intermediate. Stir at 0°C for 30 minutes.

  • Thermal Decomposition: Gradually remove the cooling bath and heat the reaction mixture to 80°C. Monitor for the evolution of nitrogen gas (N₂), which indicates the departure of the diazo group and the subsequent trapping of the aryl cation by the fluoride ion.

  • Quenching & Extraction: Once N₂ evolution ceases (approx. 1 hour), cool the mixture to 0°C. Carefully quench the reaction by pouring it over crushed ice. Neutralize the highly acidic mixture slowly with aqueous KOH or NaOH until pH 7 is reached.

  • Final Purification: Extract the aqueous layer with dichloromethane (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to afford the target compound, 3-Chloro-5-fluoropyridazine .

References

  • Dalton, T., et al. (2022). A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions. Chemical Science (RSC Publishing). Available at:[Link]

  • Palani, V., Perea, M. A., & Sarpong, R. (2022). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews (ACS Publications). Available at:[Link]

  • Treweeke, N. R., et al. (2013). Some Items of Interest to Process R&D Chemists and Engineers. Organic Process Research & Development (ACS Publications). Available at:[Link]

Sources

Exploratory

starting materials for 3-Chloro-5-fluoropyridazine synthesis

An In-Depth Technical Guide on the Rational Selection and Utilization of Starting Materials for the Synthesis of 3-Chloro-5-fluoropyridazine. Executive Summary The compound 3-Chloro-5-fluoropyridazine (CAS 2411299-89-1)...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide on the Rational Selection and Utilization of Starting Materials for the Synthesis of 3-Chloro-5-fluoropyridazine.

Executive Summary

The compound 3-Chloro-5-fluoropyridazine (CAS 2411299-89-1) is a highly specialized, dihalogenated heterocyclic building block increasingly sought after in advanced medicinal chemistry and agrochemical development[1]. The unique 3,5-substitution pattern on the pyridazine core presents a distinct synthetic challenge: achieving precise regiocontrol during sequential halogenation. Because direct, one-step commercial availability of this specific scaffold is limited, researchers must rely on rational retrosynthetic design. This whitepaper details the strategic selection of starting materials, the mechanistic causality behind their reactivity, and self-validating experimental protocols to successfully synthesize this target compound.

Strategic Retrosynthetic Analysis & Starting Material Selection

Designing a robust synthesis for 3-chloro-5-fluoropyridazine requires starting materials that inherently direct regioselectivity[1]. Based on established pyridazine chemistry, two primary pathways emerge:

Pathway A: The Amination-Fluorination Route (Preferred)

  • Primary Starting Material: 3,5-Dichloropyridazine (CAS 1837-55-4)[2].

  • Mechanistic Causality: The C5 position of 3,5-dichloropyridazine is highly activated toward nucleophilic aromatic substitution (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

    
    ) due to the strong electron-withdrawing effect of the adjacent ring nitrogens. Ammonia selectively displaces the C5 chlorine to yield 5-amino-3-chloropyridazine (CAS 29049-45-4)[3]. The newly installed amino group then serves as a traceless directing group, which is subsequently converted to a fluorine atom via a Balz-Schiemann reaction[1].
    

Pathway B: The Pyridazinone Route

  • Primary Starting Material: 5-Fluoropyridazin-3(2H)-one.

  • Mechanistic Causality: Pyridazinones are classic precursors to chloropyridazines. Treatment of 5-fluoropyridazin-3(2H)-one with phosphorus oxychloride (

    
    ) directly converts the lactam carbonyl into a C-Cl bond, preserving the C5 fluorine. While elegant, the commercial availability of the fluorinated pyridazinone starting material is significantly lower than that of 3,5-dichloropyridazine, making Pathway A the more practical choice for scale-up.
    

Retrosynthesis Target 3-Chloro-5-fluoropyridazine (Target) Intermediate1 5-Amino-3-chloropyridazine Target->Intermediate1 Balz-Schiemann Disconnection Intermediate2 5-Fluoropyridazin-3(2H)-one Target->Intermediate2 Deoxychlorination (POCl3) SM1 3,5-Dichloropyridazine (Starting Material) Intermediate1->SM1 Regioselective Amination

Caption: Retrosynthetic pathways for 3-Chloro-5-fluoropyridazine from primary starting materials.

Mechanistic Insights: The Causality of Regiocontrol

To establish a self-validating protocol, one must understand the electronic environment of the chosen starting material, 3,5-dichloropyridazine[2]. The nitrogen atoms at positions 1 and 2 exert a profound inductive and resonance-withdrawing effect across the ring.

During the initial amination step, the C5 position acts in a "para-like" relationship to the N2 atom. This allows for the extensive delocalization of the negative charge in the anionic Meisenheimer intermediate during the


 transition state. Conversely, attack at the C3 position lacks this extended resonance stabilization. Consequently, nucleophilic attack by ammonia occurs almost exclusively at C5, leaving the C3 chlorine intact. This intrinsic regiocontrol is the foundational pillar of the synthesis, ensuring high purity of the intermediate 5-amino-3-chloropyridazine without the need for complex chromatographic separations[3][4].

Experimental Protocols: A Self-Validating System

The following step-by-step methodologies detail the execution of Pathway A, transforming the commercially viable starting material into the fluorinated target.

Protocol 1: Regioselective Amination of 3,5-Dichloropyridazine

Objective: Synthesize 5-amino-3-chloropyridazine via controlled


.
  • Preparation: In a high-pressure stainless-steel reactor, dissolve 1.0 equivalent of 3,5-dichloropyridazine in anhydrous methanol (or 1,4-dioxane for higher boiling point requirements)[3][5].

  • Ammoniation: Introduce anhydrous ammonia gas into the solution at 0 °C until saturation is reached. Seal the reactor securely.

  • Heating: Gradually heat the reaction mixture to 80–100 °C and maintain this temperature with continuous magnetic stirring for 8 hours[3].

  • Monitoring (Self-Validation): Cool the reactor and take an aliquot. Monitor the reaction via Thin Layer Chromatography (TLC) using a petroleum ether:ethyl acetate (1:1) solvent system. The disappearance of the higher-

    
     starting material validates completion[3].
    
  • Isolation: Vent excess ammonia safely through a scrubber. Concentrate the mixture under reduced pressure. Triturate the crude residue with cold water, filter, and recrystallize from ethanol to afford 5-amino-3-chloropyridazine as a solid (Melting Point: 153-154 °C)[6].

Protocol 2: Balz-Schiemann Fluorination

Objective: Convert the C5 amino group to a fluorine atom.

  • Diazotization: Suspend the purified 5-amino-3-chloropyridazine in an aqueous solution of tetrafluoroboric acid (

    
    , 48%) and cool to 0–5 °C in an ice-salt bath.
    
  • Nitrite Addition: Add a concentrated aqueous solution of sodium nitrite (

    
    ) dropwise. Critical Causality:  The internal temperature must be strictly maintained below 5 °C to prevent the premature hydrolysis of the highly reactive diazonium intermediate into a pyridazinol byproduct[7].
    
  • Salt Isolation: Stir for 30 minutes post-addition. Filter the precipitated diazonium tetrafluoroborate salt. Wash sequentially with cold ethanol and diethyl ether, then dry completely under a high vacuum.

  • Thermal Decomposition: Suspend the dry diazonium salt in an inert, high-boiling solvent (e.g., toluene or xylenes) and heat carefully to 110 °C until the evolution of nitrogen gas ceases, indicating the successful collapse of the diazonium species into the fluorinated ring[8].

  • Purification: Quench with ice water, extract the organic layer with ethyl acetate, wash with saturated brine, dry over anhydrous

    
    , and purify via silica gel column chromatography (hexane/EtOAc gradient) to yield pure 3-chloro-5-fluoropyridazine[1][8].
    

Workflow Step1 Step 1: Dissolution 5-Amino-3-chloropyridazine in aq. HBF4 (0-5 °C) Step2 Step 2: Diazotization Dropwise addition of NaNO2 (aq) Step1->Step2 Step3 Step 3: Salt Isolation Filter and wash diazonium tetrafluoroborate salt Step2->Step3 Step4 Step 4: Thermal Decomposition Heat salt to yield fluorinated product Step3->Step4 Step5 Step 5: Purification Extraction & Silica Gel Column Chromatography Step4->Step5

Caption: Step-by-step experimental workflow for the Balz-Schiemann fluorination process.

Quantitative Data Summaries

The table below outlines the expected quantitative metrics and parameters for the two-step synthesis of 3-chloro-5-fluoropyridazine from 3,5-dichloropyridazine.

Table 1: Quantitative Metrics for 3-Chloro-5-fluoropyridazine Synthesis

StepStarting MaterialReagents & ConditionsTarget Intermediate/ProductExpected YieldRegioselectivity
1 3,5-Dichloropyridazine

, MeOH, 80-100 °C, 8h
5-Amino-3-chloropyridazine60–75%>95% (C5 attack)
2 5-Amino-3-chloropyridazine1.

,

, 0-5 °C 2. Heat (

, 110 °C)
3-Chloro-5-fluoropyridazine40–55%N/A (Direct substitution)

References

  • Benchchem: Synthetic Methodologies for 3 Chloro 5 Fluoropyridazine. Benchchem.
  • ChemicalBook: 3,5-Dichloropyridazine | 1837-55-4. ChemicalBook.
  • Guidechem: How to prepare 5-AMINO-3-CHLOROPYRIDAZINE? Guidechem.
  • King-Pharm: 29049-45-4 5-AMINO-3-CHLOROPYRIDAZINE. King-Pharm.
  • Benchchem: Synthesis of 3-Chloro-5-fluoro-2-methoxypyridine: A Technical Guide. Benchchem.
  • ChemicalBook: 3-Chloro-2-fluoro-pyridine synthesis. ChemicalBook.

Sources

Foundational

An In-depth Technical Guide to 3-Chloro-5-fluoropyridazine: A Versatile Heterocyclic Building Block

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 3-chloro-5-fluoropyridazine, a halogenated pyridazine derivative of increasing interest in medicin...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-chloro-5-fluoropyridazine, a halogenated pyridazine derivative of increasing interest in medicinal chemistry and materials science. We will delve into its chemical structure, nomenclature, and physicochemical properties, and further explore its reactivity and potential synthetic pathways. This document is intended to serve as a valuable resource for scientists engaged in the design and synthesis of novel chemical entities.

Core Molecular Attributes of 3-Chloro-5-fluoropyridazine

3-Chloro-5-fluoropyridazine is a disubstituted pyridazine featuring a chlorine atom at the 3-position and a fluorine atom at the 5-position. The strategic placement of these two different halogen atoms on the electron-deficient pyridazine ring imparts a unique reactivity profile, making it a valuable building block for the synthesis of more complex molecules.

Chemical Structure and IUPAC Nomenclature

The definitive chemical identity of this compound is established by its structure and systematic name.

IUPAC Name: 3-chloro-5-fluoropyridazine

The structure consists of a pyridazine ring, which is a six-membered aromatic heterocycle with two adjacent nitrogen atoms. The ring is substituted with a chlorine atom at position 3 and a fluorine atom at position 5.

Caption: Chemical structure of 3-chloro-5-fluoropyridazine.

Physicochemical Properties

A summary of the key physicochemical properties of 3-chloro-5-fluoropyridazine is provided in the table below. These properties are crucial for its handling, storage, and application in chemical synthesis.

PropertyValueSource
CAS Number 2411299-89-1[1]
Molecular Formula C₄H₂ClFN₂[1]
Molecular Weight 132.52 g/mol [1]
Purity Typically ≥95%[1]

Reactivity and Mechanistic Considerations

The chemical behavior of 3-chloro-5-fluoropyridazine is dominated by the electron-deficient nature of the pyridazine ring, which is further amplified by the presence of the electronegative chloro and fluoro substituents. This electronic arrangement makes the molecule susceptible to nucleophilic attack.

Nucleophilic Aromatic Substitution (SNAr)

The principal mode of reactivity for 3-chloro-5-fluoropyridazine is Nucleophilic Aromatic Substitution (SNAr).[1] This reaction pathway is facilitated by the pyridazine core's ability to stabilize the negative charge that develops in the transition state and the intermediate, known as a Meisenheimer complex.[1]

The regioselectivity of SNAr reactions on this substrate is a critical consideration for synthetic chemists. It is governed by a delicate balance between the electronic activation provided by the ring nitrogens and the intrinsic leaving group ability of the two different halogens.[1]

The SNAr mechanism proceeds in two main steps:

  • Addition Step: A nucleophile attacks an electron-deficient carbon atom (in this case, C3 or C5), leading to the formation of a resonance-stabilized anionic Meisenheimer complex. This initial step is typically the rate-determining step of the reaction.[1]

  • Elimination Step: The aromaticity of the pyridazine ring is restored through the expulsion of the halide leaving group (chloride or fluoride). This step is generally fast.[1]

G reactant 3-Chloro-5-fluoropyridazine + Nu⁻ intermediate Meisenheimer Complex (Resonance Stabilized) reactant->intermediate Addition (Rate-determining) product_Cl 3-Nu-5-fluoropyridazine + Cl⁻ intermediate->product_Cl Elimination of Cl⁻ product_F 3-Chloro-5-Nu-pyridazine + F⁻ intermediate->product_F Elimination of F⁻

Caption: Generalized workflow for the SNAr reaction of 3-chloro-5-fluoropyridazine.

Directed ortho-Metalation (DoM)

Directed ortho-Metalation (DoM) presents another powerful strategy for the regioselective functionalization of 3-chloro-5-fluoropyridazine.[1] This process involves the deprotonation of a position ortho to a directing metalation group (DMG) by a strong base, typically an organolithium reagent. The resulting lithiated intermediate can then be quenched with a variety of electrophiles. In the context of 3-chloro-5-fluoropyridazine, the pyridazine nitrogen atoms, as well as the halogen substituents, can influence the regioselectivity of the metalation process.[1]

Proposed Synthetic Strategies

While specific, detailed experimental protocols for the synthesis of 3-chloro-5-fluoropyridazine are not widely available in the public domain, a plausible synthetic route can be devised based on established methodologies for the synthesis of related halogenated pyridazines and pyridines. A potential retrosynthetic analysis suggests that a dihalopyridazine precursor could be a suitable starting point.

A proposed forward synthesis could involve the following key transformations:

G start Pyridazine-3,5-diol step1 Dichlorination start->step1 intermediate1 3,5-Dichloropyridazine step1->intermediate1 step2 Selective Fluorination intermediate1->step2 product 3-Chloro-5-fluoropyridazine step2->product

Caption: Proposed high-level synthetic workflow for 3-chloro-5-fluoropyridazine.

Step 1: Dichlorination of a Pyridazine Precursor

A common strategy for the synthesis of chloropyridazines involves the treatment of the corresponding pyridazinone or pyridazinediol with a chlorinating agent such as phosphorus oxychloride (POCl₃). Starting from a suitable pyridazine precursor, this step would yield a dichlorinated intermediate.

Step 2: Selective Halogen Exchange (Halex) Reaction

The introduction of the fluorine atom can be achieved via a nucleophilic halogen exchange (Halex) reaction on the dichlorinated intermediate. This transformation typically employs a fluoride salt, such as potassium fluoride (KF) or cesium fluoride (CsF), often in the presence of a phase-transfer catalyst in a high-boiling polar aprotic solvent. The selectivity of this reaction, favoring the substitution of one chlorine atom over the other, would be a critical parameter to optimize.

Applications in Drug Discovery and Development

Halogenated heterocyclic compounds are of significant interest in medicinal chemistry due to the profound impact that halogen substituents can have on the physicochemical and pharmacokinetic properties of a molecule. The incorporation of chlorine and fluorine can influence a compound's metabolic stability, lipophilicity, and binding affinity to biological targets.[2][3]

While specific drug candidates containing the 3-chloro-5-fluoropyridazine scaffold are not yet prominent in the literature, its structural motifs are present in a variety of bioactive molecules. Its value lies in its utility as a versatile intermediate for the generation of compound libraries for high-throughput screening and subsequent lead optimization. The distinct reactivity at the 3- and 5-positions allows for the systematic exploration of chemical space around a core scaffold.

Conclusion

3-Chloro-5-fluoropyridazine is a heterocyclic building block with significant potential for applications in medicinal chemistry and materials science. Its unique pattern of halogen substitution on an electron-deficient pyridazine ring provides a platform for a range of chemical transformations, most notably nucleophilic aromatic substitution. While detailed synthetic procedures are not yet widely published, plausible routes can be proposed based on established chemical principles. As the demand for novel and diverse chemical scaffolds continues to grow, the utility of 3-chloro-5-fluoropyridazine as a versatile intermediate is likely to increase.

References

  • Amerigo Scientific. 3-Chloro-5-fluoropyridine (97%). [Link]

  • PubChemLite. 3-chloro-5-fluoropyridine (C5H3ClFN). [Link]

  • Google Patents. CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-.
  • Organic Syntheses. 2. [Link]

  • Google Patents. EP1626045A1 - Processes for producing 3-substituted 2-chloro-5-fluoropyridine or salt thereof.
  • LookChem. Exploring the Chemical Properties and Synthesis of 3-Chloro-5-(trifluoromethyl)pyridine. [Link]

  • MDPI. FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. [Link]

  • PubMed. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. [Link]

Sources

Exploratory

3-Chloro-5-fluoropyridazine: Molecular Profiling and Orthogonal Reactivity in Drug Discovery

Executive Summary As a Senior Application Scientist navigating the complexities of modern drug design, I frequently encounter the limitations of traditional benzenoid scaffolds—namely, poor aqueous solubility, high lipop...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist navigating the complexities of modern drug design, I frequently encounter the limitations of traditional benzenoid scaffolds—namely, poor aqueous solubility, high lipophilicity, and off-target liabilities. To circumvent these bottlenecks, the strategic incorporation of heteroaromatic bioisosteres has become a cornerstone of medicinal chemistry.

3-Chloro-5-fluoropyridazine is a privileged, dihalogenated heterocyclic building block that offers unparalleled synthetic versatility. By leveraging the differential electronic properties of the chlorine and fluorine substituents on the electron-deficient pyridazine core, researchers can execute precise, orthogonal functionalizations. This whitepaper provides an in-depth technical analysis of 3-Chloro-5-fluoropyridazine, detailing its physicochemical properties, mechanistic causality in orthogonal reactivity, and field-proven, self-validating experimental workflows for drug development professionals.

Physicochemical Profiling & Structural Data

Before deploying any building block in a synthetic campaign, a rigorous understanding of its fundamental quantitative parameters is required. The dual-halogenated nature of this compound dictates its mass spectrometric behavior, which is critical for downstream analytical validation[1].

ParameterValue
Chemical Name 3-Chloro-5-fluoropyridazine
Molecular Formula C₄H₂ClFN₂
Molecular Weight 132.52 g/mol
Monoisotopic Mass 131.98906 Da
CAS Number 2411299-89-1
InChI Key LAGGRFPZMNLGKI-UHFFFAOYSA-N
MS Isotopic Signature 3:1 ratio of [M]⁺ to [M+2]⁺ (indicative of a single Cl atom)

The Pyridazine Scaffold: Bioisosterism in Drug Discovery

The pyridazine heterocycle is not merely a structural spacer; it is an active participant in molecular recognition. Compared to the ubiquitous phenyl ring or other azines (like pyridine or pyrimidine), the pyridazine core is endowed with unique physicochemical properties[2].

  • High Dipole Moment & π-π Stacking: The adjacent nitrogen atoms create a strong localized dipole, facilitating robust π-π stacking interactions with target protein residues.

  • Dual Hydrogen-Bonding Capacity: The N-N motif can act as a bidentate hydrogen-bond acceptor, which is highly advantageous in kinase inhibitor design where it frequently mimics the purine hinge-binding motif[3].

  • Reduced Lipophilicity: Substituting a phenyl ring with a pyridazine significantly lowers the LogP of the candidate, thereby boosting aqueous solubility and reducing late-stage attrition due to cytochrome P450 (CYP) inhibition or hERG potassium channel liabilities[2].

Mechanistic Causality: Exploiting Orthogonal Reactivity

The true power of 3-Chloro-5-fluoropyridazine lies in its capacity for orthogonal reactivity —the ability to selectively functionalize one site without protecting groups, followed by the functionalization of the second site[1][4].

Why does Nucleophilic Aromatic Substitution (SNAr) occur preferentially at the C5-fluoro position? In SNAr reactions, the rate-determining step is the formation of the anionic Meisenheimer complex. Fluorine's extreme electronegativity strongly polarizes the C-F bond, rendering the C5 carbon highly electrophilic. Furthermore, fluorine stabilizes the transition state significantly better than chlorine. Consequently, when exposed to hard nucleophiles (e.g., primary amines, alkoxides), the fluoride ion acts as an exceptional leaving group, allowing for rapid and regioselective displacement[4].

Why is the C3-chloro position reserved for cross-coupling? Once the C5 position is functionalized, the remaining C3-chlorine is perfectly primed for transition-metal catalysis. In palladium-catalyzed cross-couplings (e.g., Suzuki or Negishi), the oxidative addition step favors the weaker C-Cl bond over a C-F bond. This creates a highly predictable, two-step divergent synthetic pathway[1].

OrthogonalReactivity SM 3-Chloro-5-fluoropyridazine (C4H2ClFN2) SNAr SNAr Reaction (F-Displacement) SM->SNAr Hard Nucleophile (e.g., R-NH2) IntInt IntInt SNAr->IntInt R'-B(OH)2, Pd(0) Int 5-Substituted 3-chloropyridazine Coupling Pd-Cross Coupling (Cl-Displacement) Prod 3,5-Disubstituted Pyridazine Coupling->Prod IntInt->Coupling R'-B(OH)2, Pd(0)

Orthogonal reactivity pathways of 3-Chloro-5-fluoropyridazine in drug discovery.

Self-Validating Experimental Workflows

To ensure scientific integrity, standard operating procedures must be designed as self-validating systems. The following protocols integrate specific analytical checkpoints to verify causality and prevent the propagation of synthetic errors.

ProtocolWorkflow Step1 1. Reagent Preparation Anhydrous THF, 0°C Step2 2. Nucleophile Addition Controlled Dropwise Step1->Step2 Step3 3. Reaction Progression Gradual Warming to RT Step2->Step3 Step4 4. Self-Validation LC-MS: Check 3:1 Isotope Step3->Step4 Step5 5. Isolation Workup & Chromatography Step4->Step5

Self-validating experimental workflow for regioselective SNAr functionalization.

Protocol 1: Regioselective SNAr (C5-Fluoro Displacement)

Objective: Introduce an aliphatic amine at the C5 position while preserving the C3-chlorine.

  • Initiation: Dissolve 3-Chloro-5-fluoropyridazine (1.0 eq) in anhydrous THF (0.2 M) under an inert argon atmosphere. Cool the reaction vessel to 0 °C to kinetically suppress di-substitution.

  • Nucleophilic Attack: Add N,N-diisopropylethylamine (DIPEA, 2.0 eq) followed by the dropwise addition of the target primary amine (1.05 eq). Causality Note: DIPEA acts as a non-nucleophilic base to scavenge the generated HF, driving the reaction forward without competing for the electrophilic site.

  • Propagation: Allow the reaction to slowly warm to room temperature over 4 hours.

  • Self-Validation Checkpoint (Critical): Pull a 10 µL aliquot and analyze via LC-MS. Validation criteria: You must observe the complete consumption of the starting material (m/z 132.5) and the appearance of the product mass. Crucially, the product peak must exhibit a 3:1 isotopic ratio ([M]⁺ : [M+2]⁺). This isotopic signature is the definitive proof that the chlorine atom remains intact[1].

  • Isolation: Quench with saturated aqueous NaHCO₃, extract with EtOAc, and purify via flash chromatography.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Coupling (C3-Chloro Displacement)

Objective: Couple an aryl boronic acid to the remaining C3 position.

  • Initiation: Dissolve the 5-substituted-3-chloropyridazine intermediate (1.0 eq) and the aryl boronic acid (1.2 eq) in a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v).

  • Catalytic Activation: Add K₂CO₃ (3.0 eq) and Pd(dppf)Cl₂ (0.05 eq). Causality Note: The bidentate dppf ligand provides the necessary steric bulk to facilitate the reductive elimination step, while the aqueous base accelerates the transmetalation of the boronic acid.

  • Thermal Cycling: Heat the mixture to 90 °C for 12 hours.

  • Self-Validation Checkpoint: LC-MS analysis should now show the disappearance of the 3:1 isotopic cluster, replaced by a single distinct [M+H]⁺ peak corresponding to the fully functionalized 3,5-disubstituted pyridazine, confirming the successful displacement of the chlorine atom[5].

References

  • PubChemLite : C4H2ClFN2 - Explore. Luxembourg Centre for Systems Biomedicine. URL:[Link]

  • National Institutes of Health (PMC) : The pyridazine heterocycle in molecular recognition and drug discovery. URL:[Link]

Sources

Foundational

Mass Spectrometry Analysis of 3-Chloro-5-fluoropyridazine: A Technical Guide to Method Development and Fragmentation Mechanics

Executive Summary The structural elucidation and quantification of halogenated heterocycles are foundational to modern drug development and agrochemical monitoring. 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1, Formula...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The structural elucidation and quantification of halogenated heterocycles are foundational to modern drug development and agrochemical monitoring. 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1, Formula: C4H2ClFN2) is a highly versatile synthetic scaffold ()[1]. The electron-withdrawing nature of its chloro and fluoro substituents, combined with the inherent basicity of the pyridazine diazine ring, creates a unique electronic environment. This whitepaper provides an in-depth, self-validating methodology for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of this compound, detailing the causality behind ionization dynamics, chromatographic retention, and collision-induced dissociation (CID) pathways.

Fundamental Mass Spectrometry Principles

Ionization Dynamics (ESI+)

Nitrogen-containing heterocycles (NCHs) like pyridazine exhibit strong proton affinity due to the lone electron pairs on the adjacent ring nitrogens. In a positive Electrospray Ionization (ESI+) environment, 3-Chloro-5-fluoropyridazine readily accepts a proton to form the stable[M+H]+ precursor ion at m/z 133.0 ()[2]. The addition of 0.1% formic acid to the mobile phase is critical here; it artificially lowers the pH below the compound's pKa, driving the equilibrium entirely toward the protonated state and maximizing detector sensitivity.

Isotopic Signatures

A defining feature of 3-Chloro-5-fluoropyridazine in full-scan High-Resolution Mass Spectrometry (HRMS) is its isotopic envelope ()[1]. Chlorine naturally exists as two stable isotopes, ^35^Cl and ^37^Cl, in an approximate 3:1 natural abundance ratio. Consequently, the mass spectrum will display a primary [M+H]+ peak at m/z 132.997 and a secondary[M+2+H]+ peak at m/z 134.994. The presence of this M+2 peak at ~32% relative intensity is a rapid, visual confirmation of the intact chloro-substituent prior to fragmentation.

Experimental Protocol: LC-MS/MS Method Development

To ensure data integrity, the following protocol is designed as a self-validating system . Every step includes built-in controls to immediately identify and isolate analytical failures.

Sample Preparation

Method: Modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction ()[3].

  • Spike: Add 10 µL of a stable isotopically labeled internal standard (e.g., ^13^C-labeled pyridazine) to 1 mL of the biological/environmental sample. Causality: The internal standard co-elutes with the target analyte, perfectly correcting for variable extraction recoveries and ESI matrix suppression.

  • Extract: Add 1 mL of Acetonitrile (MeCN) containing 1% acetic acid, followed by anhydrous MgSO4 and NaOAc. Causality: The salts drive the phase separation (salting-out effect), while the acidic MeCN ensures the pyridazine remains protonated and partitions into the organic layer[3].

  • Centrifuge & Clean: Centrifuge at 10,000 rpm for 5 mins. Transfer the supernatant to a vial containing Primary Secondary Amine (PSA) sorbent to remove organic acids and pigments.

Chromatographic Separation

Method: Reversed-Phase Liquid Chromatography (RPLC) ()[2].

  • Column: C18 (2.1 × 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 8 minutes.

  • Validation Control: Inject a matrix blank (extraction solvent only) immediately after the highest calibration standard. Causality: Validates the absence of column carryover, ensuring subsequent low-concentration readings are not artificially inflated.

LC-MS/MS Analytical Workflow Diagram

LCMS_Workflow A 1. Sample Preparation QuEChERS Extraction & Clean-up B 2. Chromatographic Separation Reversed-Phase C18 Column A->B C 3. Electrospray Ionization Positive Mode (ESI+) B->C D 4. Quadrupole Isolation Precursor Selection (m/z 133.0) C->D E 5. Collision-Induced Dissociation Argon Gas Fragmentation D->E F 6. High-Resolution Detection TOF / Orbitrap Mass Analyzer E->F

Fig 1. Step-by-step LC-MS/MS analytical workflow for 3-Chloro-5-fluoropyridazine.

Mechanistic Fragmentation Analysis (CID)

When the [M+H]+ precursor ion (m/z 133.0) is isolated in the first quadrupole and subjected to Collision-Induced Dissociation (CID) using Argon gas, the molecule undergoes highly predictable, thermodynamically driven fragmentation pathways ()[4].

  • Expulsion of Nitrogen Gas (-28 Da): The most characteristic fragmentation of the pyridazine ring is the cleavage of the N-N and C-N bonds to expel a neutral N2 molecule[4]. This pathway is driven by the immense thermodynamic stability of the N≡N triple bond, resulting in a dominant product ion at m/z 105.0.

  • Loss of Hydrogen Cyanide (-27 Da): An alternative ring-opening mechanism involves the elimination of neutral HCN, yielding a product ion at m/z 106.0[4]. This requires slightly higher collision energies than N2 loss.

  • Halogen Elimination (-36 Da / -20 Da): Depending on the collision energy, the molecule may also lose its halogen substituents as neutral acids (HCl or HF). The loss of HCl (-36 Da) generates a fragment at m/z 97.0, while the loss of HF (-20 Da) yields a fragment at m/z 113.0. The C-F bond is significantly stronger than the C-Cl bond, meaning HCl loss is generally more abundant than HF loss under standard CID conditions.

Fragmentation Pathway Diagram

Fragmentation M Precursor Ion [M+H]+ m/z 133.0 C4H3ClFN2+ F1 Product Ion m/z 105.0 C4H3ClF+ M->F1 Loss of N2 (-28.006 Da) F2 Product Ion m/z 106.0 C3H2ClFN+ M->F2 Loss of HCN (-27.011 Da) F3 Product Ion m/z 97.0 C4H2FN2+ M->F3 Loss of HCl (-35.977 Da) F4 Product Ion m/z 113.0 C4H2ClN2+ M->F4 Loss of HF (-20.006 Da)

Fig 2. Collision-induced dissociation (CID) fragmentation pathways of 3-Chloro-5-fluoropyridazine.

Quantitative Data & Isotopic Signatures

The following tables summarize the critical quantitative parameters required for programming Multiple Reaction Monitoring (MRM) methods on a triple quadrupole mass spectrometer.

Table 1: High-Resolution Mass Spectrometry (HRMS) Data Summary

ParameterValueCausality / Significance
Chemical Formula C4H2ClFN2Determines the theoretical exact mass and isotopic distribution[1].
Exact Mass (Neutral) 131.9890 DaBaseline for calculating all adducts and fragment masses.
Precursor Ion [M+H]+ 132.9968 DaPrimary target for quadrupole isolation in positive ESI mode.
Isotopic Precursor [M+2+H]+ 134.9939 DaConfirms the presence of a single chlorine atom (^37^Cl isotope).

Table 2: Primary CID Fragmentation Transitions

Precursor (m/z)Product (m/z)Neutral LossMass ErrorMechanistic Rationale
133.00 105.00 N2 (-28.01 Da)< 5.0 ppmCleavage of the N-N bond, driven by the thermodynamic stability of expelled nitrogen gas[4].
133.00 106.00 HCN (-27.01 Da)< 5.0 ppmRing opening and elimination of hydrogen cyanide, typical for nitrogenous heterocycles[4].
133.00 97.02 HCl (-35.98 Da)< 5.0 ppmElimination of the chloro group as hydrochloric acid; requires higher collision energies.

Conclusion

The accurate mass spectrometry analysis of 3-Chloro-5-fluoropyridazine relies on a deep understanding of its chemical properties. By leveraging the basicity of the pyridazine ring for highly efficient ESI+ ionization[2] and tracking the thermodynamically favorable loss of N2 and HCN during fragmentation[4], researchers can develop highly sensitive and specific LC-MS/MS assays. Implementing the self-validating controls outlined in this guide ensures that the resulting pharmacokinetic or environmental data is robust, reproducible, and scientifically sound.

References

  • [4] Title: Isomeric signatures in the fragmentation of pyridazine and pyrimidine induced by fast ion impact Source: AIP Publishing (The Journal of Chemical Physics) URL:[Link]

  • [2] Title: Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography Source: PMC (Analytical and Bioanalytical Chemistry) URL:[Link]

  • [3] Title: Development of a Simultaneous Analytical Method for Dimpropyridaz and Cyclobutrifluram in Agricultural Products using LC-MS/MS Source: ResearchGate URL:[Link]

Sources

Exploratory

Spectral Decoding of 3-Chloro-5-fluoropyridazine: A Comprehensive FT-IR Analysis Guide

Executive Summary 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1, MW: 132.52) is a highly versatile, electron-deficient heterocyclic intermediate utilized extensively in pharmaceutical drug discovery and agrochemical dev...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1, MW: 132.52) is a highly versatile, electron-deficient heterocyclic intermediate utilized extensively in pharmaceutical drug discovery and agrochemical development[1]. Its molecular architecture—featuring a pyridazine core substituted asymmetrically with chlorine at the C3 position and fluorine at the C5 position—makes it a privileged scaffold for regioselective Nucleophilic Aromatic Substitution (SNAr)[1].

For application scientists and synthetic chemists, Fourier Transform Infrared (FT-IR) spectroscopy serves as a rapid, non-destructive, and highly sensitive technique for structural elucidation and reaction monitoring. This whitepaper provides an in-depth mechanistic breakdown of the FT-IR spectrum of 3-Chloro-5-fluoropyridazine, detailing the causality behind its vibrational modes and providing a self-validating protocol for spectral acquisition.

Molecular Architecture & Vibrational Causality

To accurately interpret the FT-IR spectrum of 3-Chloro-5-fluoropyridazine, one must first understand the electronic environment of the molecule. In the pyridazine core, the canonical form featuring one C=C and two C=N double bonds strongly predominates[2]. The introduction of halogens fundamentally alters the symmetry and electron distribution of this ring[3].

  • The Fluorine Effect (C5): Fluorine is highly electronegative. Its presence at the C5 position withdraws electron density via the inductive effect (-I), creating a highly polarized C–F bond. When infrared radiation matches the vibrational frequency of this bond, the massive change in the molecular dipole moment results in an exceptionally strong absorption band[4].

  • The Chlorine Effect (C3): Chlorine at the C3 position is alpha to the ring nitrogen, a position highly activated toward nucleophilic attack[1]. Because chlorine is significantly heavier and more polarizable than fluorine, its stretching frequency is driven by mass effects, shifting the absorption to a much lower wavenumber[5].

  • Ring Breathing Modes: The dual electron-withdrawing nature of the halogens constricts the electron cloud of the pyridazine ring, shifting the C=N and C=C stretching vibrations relative to an unsubstituted diazine core[6].

Quantitative Spectral Data Summary

The following table synthesizes the expected FT-IR vibrational assignments for 3-Chloro-5-fluoropyridazine, grounded in the physical chemistry of halogenated diazines.

Vibrational ModeExpected Frequency (cm⁻¹)IntensityCausality & Structural Origin
Aromatic C–H Stretch 3000 – 3150Weak to MediumLocalized stretching of the C4 and C6 protons on the electron-deficient ring[7].
Pyridazine C=N, C=C Stretch 1436 – 1587StrongAsymmetric ring breathing; enhanced by the inductive pull of the halogens[6].
C–F Stretch 1000 – 1400Very StrongHigh electronegativity of fluorine induces a massive dipole moment change during vibration[4].
C–Cl Stretch 600 – 750StrongThe heavier mass of the chlorine atom forces the oscillation to a lower frequency[3].
C–Cl In-Plane Bending 350 – 450MediumDeformation of the pyridazine framework coupled directly with the heavy Cl atom[5].

Self-Validating Experimental Protocol: High-Resolution ATR-FTIR

To ensure scientific integrity, spectral acquisition cannot be a passive process. The following step-by-step methodology utilizes Attenuated Total Reflectance (ATR) FT-IR with a built-in self-validating feedback loop to guarantee data fidelity. A Diamond/ZnSe ATR crystal is mandatory due to its wide spectral window (down to 400 cm⁻¹), which is required to capture the low-frequency C–Cl bands.

Step-by-Step Methodology
  • System Initialization & Environmental Baseline:

    • Action: Purge the FT-IR spectrometer with dry nitrogen for 15 minutes.

    • Validation Check: Acquire a single-beam energy profile. The system passes if the single-beam throughput is >95% of the manufacturer's specification.

  • Background Acquisition & Contamination Check:

    • Action: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate. Acquire a background spectrum (128 scans, 4 cm⁻¹ resolution).

    • Validation Check: Analyze the background for atmospheric interference. The H₂O vapor bands (3500–3900 cm⁻¹) and CO₂ bands (2300–2400 cm⁻¹) must exhibit <2% absorbance. If they exceed this, extend the purge time.

  • Sample Application:

    • Action: Apply ~2-5 mg of 3-Chloro-5-fluoropyridazine solid directly onto the ATR crystal. Apply consistent pressure using the ATR anvil to ensure intimate optical contact.

  • Spectral Acquisition & Signal-to-Noise (SNR) Verification:

    • Action: Acquire the sample spectrum (128 scans, 4 cm⁻¹ resolution).

    • Validation Check: Measure the peak-to-peak noise in the baseline region (2000–2200 cm⁻¹). The SNR must be >1000:1. If the SNR is low, increase the anvil pressure or sample volume.

  • Post-Processing:

    • Action: Apply atmospheric compensation algorithms. Use second-derivative processing to resolve any overlapping C=N and C=C bands in the 1400–1600 cm⁻¹ region.

FTIR_Protocol Init System Initialization & N2 Purge Bkg Acquire Background Single-Beam Init->Bkg Val1 Validate: H2O/CO2 < 2%? Bkg->Val1 Prep Apply 3-Chloro-5-fluoropyridazine to Diamond ATR Val1->Prep Yes Fail Recalibrate / Clean Crystal Val1->Fail No Scan Acquire Sample Spectrum (128 Scans, 4 cm⁻¹ Res) Prep->Scan Val2 Validate: SNR > 1000:1? Scan->Val2 Val2->Fail No Process Atmospheric Compensation & Peak Assignment Val2->Process Yes Fail->Init

Fig 1. Self-validating ATR-FTIR acquisition workflow for halogenated pyridazines.

Mechanistic Insights: FT-IR in SNAr Reaction Monitoring

In drug development, 3-Chloro-5-fluoropyridazine is frequently subjected to SNAr reactions. The regioselectivity of these reactions is governed by a strict competition: the electronic activation conferred by the ring nitrogens (favoring the alpha C3 position) versus the intrinsic leaving group ability of the halogens (where fluorine often excels in stabilizing the Meisenheimer intermediate)[1].

FT-IR spectroscopy provides a powerful, real-time mechanism for monitoring this regioselectivity without the immediate need for NMR or Mass Spectrometry.

The Monitoring Logic: By utilizing an in-situ ATR-FTIR probe during the reaction, chemists can track the specific depletion of halogen stretching bands.

  • If the nucleophile attacks the C3 position , the C–Cl stretch (600–750 cm⁻¹) will rapidly deplete while the C–F stretch (1000–1400 cm⁻¹) remains largely intact.

  • If the nucleophile attacks the C5 position , the intense C–F stretch will diminish, leaving the C–Cl band observable.

SNAr_Monitoring Reactant 3-Chloro-5-fluoropyridazine (C-F: ~1200 cm⁻¹, C-Cl: ~700 cm⁻¹) Nuc Addition of Nucleophile (e.g., Amine / Alkoxide) Reactant->Nuc Monitor In-situ FT-IR Monitoring Nuc->Monitor PathA Depletion of C-Cl Band (~700 cm⁻¹) Monitor->PathA Alpha-N Activation PathB Depletion of C-F Band (~1200 cm⁻¹) Monitor->PathB C-F Lability ProdA C3-Substituted Product (Major Pathway) PathA->ProdA ProdB C5-Substituted Product (Minor Pathway) PathB->ProdB

Fig 2. FT-IR real-time monitoring logic for regioselective SNAr reactions.

By integrating this vibrational causality into daily laboratory workflows, application scientists can transform raw FT-IR spectra from simple identification tools into dynamic, mechanistic readouts of chemical reactivity.

References

  • Benchchem.3-Chloro-5-fluoropyridazine | 2411299-89-1.
  • International Journal of Engineering and Advanced Technology (IJEAT).Quantum Chemical and spectroscopic (FT-IR, FT Raman, NMR and UV) analysis of Antibiotic drug Sulfachloropyridazine.
  • ACS Omega.An Experimental and Computational Exploration on the Electronic, Spectroscopic, and Reactivity Properties of Novel Halo-Functionalized Hydrazones.
  • MDPI.Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity.
  • Vandana Publications.FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review.
  • PMC / NIH.Structural investigation of interactions between halogenated flavonoids and the lipid membrane along with their role as cytotoxic agents.
  • CORE / Elsevier.Infrared spectra of pyrazine, pyrimidine and pyridazine in solid argon.

Sources

Foundational

Physicochemical Profiling and Solvent Optimization for 3-Chloro-5-fluoropyridazine: A Technical Guide

Executive Summary In modern drug discovery and agrochemical development, the pyridazine scaffold has emerged as a privileged structure due to its unique electronic properties and metabolic stability. 3-Chloro-5-fluoropyr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and agrochemical development, the pyridazine scaffold has emerged as a privileged structure due to its unique electronic properties and metabolic stability. 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1) is a highly activated, di-halogenated building block primarily utilized for sequential Nucleophilic Aromatic Substitution (SNAr) and palladium-catalyzed cross-coupling reactions[1],[2].

As a Senior Application Scientist, I frequently observe that the bottleneck in scaling reactions involving novel halogenated diazines is not the intrinsic reactivity of the molecule, but rather sub-optimal solvent selection. This whitepaper provides an in-depth, causality-driven guide to the solubility profile of 3-Chloro-5-fluoropyridazine, grounded in Hansen Solubility Parameters (HSP)[3], and outlines self-validating protocols for empirical solubility determination.

Theoretical Grounding: Hansen Solubility Parameters (HSP)

To predict and optimize the solubility of 3-Chloro-5-fluoropyridazine without exhaustive trial-and-error, we must analyze its intermolecular forces using the Hansen Solubility Parameter (HSP) framework[3]. The total cohesive energy density of a solvent or solute is divided into three parameters:

  • 
     (Dispersion Forces):  High in 3-Chloro-5-fluoropyridazine due to the polarizable chlorine atom and the aromatic 
    
    
    
    -system.
  • 
     (Polar Forces):  Moderate to high, driven by the strong dipole moments created by the highly electronegative fluorine and chlorine atoms arranged asymmetrically on the electron-deficient pyridazine ring.
    
  • 
     (Hydrogen Bonding):  Low donor capacity (no N-H or O-H bonds), but moderate acceptor capacity due to the lone pairs on the pyridazine nitrogen atoms (
    
    
    
    ) and the fluorine atom.
Causality in Solvent Matching

The fundamental rule of HSP is "like dissolves like," mathematically expressed as minimizing the distance (


) between the solute and solvent in 3D HSP space[4]. Because 3-Chloro-5-fluoropyridazine lacks hydrogen-bond donors but possesses strong dipole and dispersion characteristics, it exhibits maximum solubility in polar aprotic solvents  (which have high 

and

, but low

donor values). Conversely, highly protic solvents like water (extreme

) force a hydrophobic collapse, leading to near-zero solubility[4].

Empirical Solubility Matrix

Based on the physicochemical profiling of halogenated pyridazines, the following table summarizes the quantitative solubility data across common laboratory solvents. This data is critical for designing stock solutions and selecting reaction media.

Solvent ClassificationSpecific SolventDielectric Constant (

)
Estimated Solubility (mg/mL)Primary Laboratory Application
Polar Aprotic Dimethyl Sulfoxide (DMSO)46.7> 100SNAr, High-Throughput Screening (HTS) Stock Solutions
Polar Aprotic N,N-Dimethylformamide (DMF)36.7> 100SNAr, Library Synthesis
Halogenated Dichloromethane (DCM)8.950 - 100Liquid-Liquid Extractions, Halogenation Reactions
Polar Protic Ethanol24.510 - 50Recrystallization, Quenching
Non-Polar Aromatic Toluene2.45 - 20Pd-Catalyzed Cross-Coupling (e.g., Suzuki, Stille)
Aqueous Water80.1< 1Aqueous Workup (Acts as an Anti-solvent)

Mechanistic Insights: Causality Behind Solvent Choices

Listing solvents is insufficient for advanced chemical development; understanding why a solvent works dictates process success.

  • Why DMSO for SNAr Reactions? Nucleophilic aromatic substitution on 3-Chloro-5-fluoropyridazine proceeds via a negatively charged Meisenheimer complex[1]. Polar aprotic solvents like DMSO stabilize this anionic transition state through ion-dipole interactions. More importantly, because DMSO lacks hydrogen-bond donors, it does not heavily solvate the incoming nucleophile (e.g., amines or alkoxides), leaving the nucleophile "naked" and highly reactive.

  • Why Toluene or Dioxane for Cross-Coupling? While 3-Chloro-5-fluoropyridazine is highly soluble in DMSO, sulfur-containing solvents can poison palladium catalysts used in Suzuki or Stille couplings. Toluene offers sufficient solubility for the pyridazine substrate at elevated temperatures (80-100°C) while remaining entirely inert to the Pd(0)/Pd(II) catalytic cycle.

DecisionTree root Target Reaction / Process snar Nucleophilic Aromatic Substitution (SNAr) root->snar cross Pd-Catalyzed Cross-Coupling root->cross ext Aqueous Workup & Extraction root->ext sol_snar Polar Aprotic (DMSO, DMF) snar->sol_snar sol_cross Ethers / Aromatics (Dioxane, Toluene) cross->sol_cross sol_ext Halogenated (DCM, Chloroform) ext->sol_ext

Caption: Solvent Selection Logic Based on Downstream Application

Experimental Protocol: Self-Validating Thermodynamic Solubility Determination

Kinetic solubility (dissolving a DMSO stock into buffer) is prone to supersaturation artifacts. For rigorous process chemistry, Thermodynamic Solubility must be determined. The following protocol is designed as a self-validating system—it not only measures solubility but actively checks for phase alterations (e.g., solvate formation) that would otherwise invalidate the data.

Step-by-Step Methodology
  • Solid Dispensing: Weigh an excess amount (~50 mg) of 3-Chloro-5-fluoropyridazine into a 2 mL glass HPLC vial.

  • Solvent Addition: Add 1.0 mL of the target solvent (e.g., DCM or Ethanol).

  • Isothermal Equilibration: Cap the vial and place it in a thermoshaker at exactly 25.0°C. Agitate at 800 RPM for 48 hours. Causality: 48 hours is required to ensure the system has reached true thermodynamic equilibrium, moving past any metastable supersaturated states.

  • Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes to pellet the undissolved solid. Carefully filter the supernatant through a 0.22 µm PTFE syringe filter into a clean vial.

  • Quantification (HPLC-UV): Dilute the filtered supernatant appropriately and analyze via HPLC-UV (detecting at ~254 nm, utilizing the pyridazine chromophore). Interpolate the concentration against a pre-established standard curve.

  • System Validation (Critical Step): Recover the undissolved solid pellet from Step 4. Dry it gently under a nitrogen stream and analyze it via X-Ray Powder Diffraction (XRPD).

    • Validation Logic: If the XRPD pattern matches the bulk starting material, the measured solubility is valid for that polymorph. If the pattern has changed, a solvate or new polymorph has formed, and the solubility value applies only to that new crystal form.

Workflow step1 1. Solid Addition Excess 3-Chloro-5-fluoropyridazine step2 2. Solvent Dispensing Add target solvent (e.g., DMSO, DCM) step1->step2 step3 3. Isothermal Equilibration Agitation at 25°C for 48h step2->step3 step4 4. Phase Separation Centrifugation & Filtration (0.22 µm) step3->step4 step5a 5a. Supernatant Analysis Quantification via HPLC-UV step4->step5a step5b 5b. Solid Residue Validation XRPD for Polymorph Integrity step4->step5b

Caption: Thermodynamic Solubility Workflow with Internal XRPD Validation

Conclusion

The solubility profile of 3-Chloro-5-fluoropyridazine is dictated by its electron-deficient, highly halogenated core. By leveraging Hansen Solubility Parameters, chemists can accurately predict its high affinity for polar aprotic solvents and halogenated organics, while mitigating the risks of poor reactivity caused by improper solvent pairing. Implementing self-validating thermodynamic protocols ensures that scale-up operations are built on robust, reproducible data.

References

  • Benchchem. "3-Chloro-5-fluoropyridazine | 2411299-89-1". Benchchem Catalog and Reactivity Profile.
  • ChemicalBook. "Pyridazine, 3-chloro-5-fluoro- | 2411299-89-1". Chemical Properties and Specifications.
  • MDPI. "Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents". Molecules.
  • National Institutes of Health (NIH/PMC). "Hansen Solubility Parameters Applied to the Extraction of Phytochemicals". PMC Open Access.

Sources

Exploratory

The Dual-Reactivity Paradigm of 3-Chloro-5-fluoropyridazine: A Technical Guide to Electrophilic and Nucleophilic Sites

Executive Summary In modern drug discovery and agrochemical development, the pyridazine scaffold serves as a privileged structure due to its unique physicochemical properties and ability to engage in diverse hydrogen-bon...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and agrochemical development, the pyridazine scaffold serves as a privileged structure due to its unique physicochemical properties and ability to engage in diverse hydrogen-bonding networks. Among its functionalized derivatives, 3-Chloro-5-fluoropyridazine stands out as a highly versatile, yet mechanistically complex, building block. Its asymmetric 1,2-diazine core, coupled with orthogonal halogen leaving groups (chlorine and fluorine), creates a fascinating dual-reactivity paradigm.

This whitepaper provides an in-depth mechanistic analysis of the electrophilic and nucleophilic sites of 3-Chloro-5-fluoropyridazine. By deconstructing the electronic topology, applying Frontier Molecular Orbital (FMO) theory, and establishing self-validating experimental protocols, this guide empowers researchers to predictably control regioselectivity in complex synthetic workflows.

Electronic Topology and Site Profiling

To understand the reactivity of 3-Chloro-5-fluoropyridazine, we must first map its electronic topology. The pyridazine ring is a


-electron-deficient heterocycle. The adjacent nitrogen atoms (N1 and N2) exert a powerful electron-withdrawing effect, significantly lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO) compared to benzene or pyridine[1].

When mapping the positions relative to the nitrogens:

  • C3 (bearing Chlorine): Ortho (1,2-relationship) to N2, and meta (1,3-relationship) to N1.

  • C5 (bearing Fluorine): Para (1,4-relationship) to N2, and meta (1,3-relationship) to N1.

Crucially, both the C3 and C5 positions are electronically activated for nucleophilic attack by N2 . Because neither position is ortho or para to N1, N2 acts as the primary electron sink for the entire molecule. This creates an internal competition between the C3-Cl and C5-F sites during Nucleophilic Aromatic Substitution (S_NAr)[2].

Electrophilic Sites: The S_NAr Regioselectivity Matrix

Nucleophilic aromatic substitution (S_NAr) is the principal mode of reactivity for 3-Chloro-5-fluoropyridazine[2]. The reaction proceeds via a two-step addition-elimination mechanism, where the initial addition of the nucleophile to form a negatively charged Meisenheimer complex is typically the rate-determining step.

The C3 vs. C5 Competition

The regioselectivity of S_NAr on this scaffold is dictated by a delicate balance between inductive activation, leaving group ability, and Hard/Soft Acid-Base (HSAB) principles[3].

  • C5-F (Charge Control): Fluorine is a superior leaving group in S_NAr reactions. Its extreme electronegativity withdraws electron density via the inductive (-I) effect, heavily polarizing the C5 carbon and dramatically lowering the activation energy required to form the Meisenheimer intermediate[2]. Hard nucleophiles (e.g., primary/secondary amines, alkoxides) preferentially attack C5 due to electrostatic charge control.

  • C3-Cl (Orbital Control): While chlorine is a poorer leaving group in S_NAr than fluorine, the C3 position benefits from a stronger inductive pull due to its immediate proximity (ortho) to N2. Furthermore, Quantum Mechanical (QM) LUMO mapping of similar diazines reveals that the C-Cl bond often possesses a larger LUMO coefficient[3]. Soft nucleophiles (e.g., thiolates) will preferentially attack C3 to maximize orbital overlap.

SNAr_Logic Core 3-Chloro-5-fluoropyridazine Electrophilic Sites C3 C3 Position (C-Cl) Core->C3 C5 C5 Position (C-F) Core->C5 C3_Prop Ortho to N2 Strong Inductive Activation Softer Leaving Group (Cl) C3->C3_Prop C5_Prop Para to N2 Excellent Leaving Group (F) High Transition State Stability C5->C5_Prop SoftNu Soft Nucleophiles (e.g., Thiolates) Orbital Control C3_Prop->SoftNu HardNu Hard Nucleophiles (e.g., Alkoxides, Amines) Charge Control C5_Prop->HardNu

S_NAr Regioselectivity Logic: C3 vs C5 competition based on nucleophile hardness.

Nucleophilic Sites: Nitrogen Lone Pair Dynamics

While the carbon atoms act as electrophiles, the nitrogen lone pairs (orthogonal to the


-system) serve as the molecule's nucleophilic centers. However, the inherent 

-deficiency of azines suppresses their nucleophilicity compared to standard tertiary amines[1].

When reacting with electrophiles (e.g., alkyl halides or peracids), the molecule must "choose" between N1 and N2.

  • N2 Reactivity: N2 is situated immediately adjacent to the C3-Cl bond. The strong inductive withdrawal of the chlorine atom depletes electron density from N2. Additionally, the steric bulk of the chlorine atom physically blocks incoming electrophiles.

  • N1 Reactivity: N1 is adjacent to the relatively unhindered C6-H bond. It is spatially distant from the halogens, making its lone pair significantly more accessible and electron-rich.

Quantitative Data Summary

The following table synthesizes the reactivity profile of 3-Chloro-5-fluoropyridazine, providing a rapid-reference guide for synthetic planning.

SiteChemical NatureReactivity ModePrimary Influencing FactorPreferred Reagents
C3 Electrophilic (C-Cl)S_NAr (Orbital Control)Ortho to N2; lower LUMO coefficientSoft nucleophiles (thiolates, heavy halides)
C5 Electrophilic (C-F)S_NAr (Charge Control)Para to N2; highly electronegative FHard nucleophiles (amines, alkoxides)
N1 Nucleophilic (Lone Pair)N-Alkylation / OxidationSterically accessible; less deactivatedAlkyl halides (MeI), Peracids (mCPBA)
N2 Nucleophilic (Lone Pair)Unreactive (Relatively)Sterically hindered by C3-Cl; strong -I effectN/A

Experimental Workflows & Self-Validating Protocols

A critical failure point in heterocyclic synthesis is the assumption of regioselectivity without rigorous structural validation[4]. The following protocols are designed as self-validating systems, embedding causality into the reaction conditions and mandating specific analytical techniques for confirmation.

Protocol 1: Regioselective S_NAr at C5 (Kinetic Control)

Objective: Displace the fluorine atom at C5 using a hard amine nucleophile while leaving the C3-Cl bond intact. Causality: Utilizing a polar aprotic solvent (THF) at low temperatures (-78°C) enforces kinetic control. The hard amine nucleophile will preferentially attack the highly polarized C5-F bond. N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to scavenge the generated HF without competing for the electrophilic sites.

Step-by-Step Methodology:

  • Preparation: Dissolve 3-Chloro-5-fluoropyridazine (1.0 eq) in anhydrous THF (0.2 M) under an inert argon atmosphere.

  • Cooling: Submerge the reaction flask in a dry ice/acetone bath and cool to -78°C.

  • Addition: Add DIPEA (2.0 eq) followed by the dropwise addition of morpholine (1.1 eq).

  • Propagation: Stir at -78°C for 2 hours, then slowly allow the reaction to warm to room temperature over 4 hours. Monitor via LC-MS.

  • Quench & Extract: Quench with saturated aqueous

    
    . Extract with EtOAc (3x). Dry the organic layer over 
    
    
    
    , filter, and concentrate in vacuo.
  • Self-Validation (Critical): Purify via flash chromatography. To confirm C5 substitution, perform 2D-NMR (HMBC) . You must observe a

    
     correlation between the morpholine 
    
    
    
    -protons and the C5 carbon of the pyridazine ring. Furthermore, the
    
    
    -NMR spectrum must show the disappearance of the large C-F coupling constants (
    
    
    Hz), confirming fluorine displacement[4].
Protocol 2: Regioselective N1-Oxidation

Objective: Generate the N-oxide selectively at the N1 position. Causality: meta-Chloroperoxybenzoic acid (mCPBA) acts as an electrophilic oxygen source. Dichloromethane (DCM) is chosen as a non-coordinating solvent to prevent hydrogen-bonding interference. The reaction is kept at 0°C to prevent over-oxidation to the N,N'-dioxide.

Step-by-Step Methodology:

  • Preparation: Dissolve 3-Chloro-5-fluoropyridazine (1.0 eq) in anhydrous DCM (0.1 M). Cool to 0°C in an ice bath.

  • Oxidation: Slowly add mCPBA (1.2 eq, 77% w/w) in small portions to control the exotherm.

  • Propagation: Stir at 0°C for 3 hours.

  • Workup: Quench with saturated aqueous

    
     to destroy excess peroxide, followed by saturated aqueous 
    
    
    
    to neutralize the m-chlorobenzoic acid byproduct. Extract with DCM.
  • Self-Validation (Critical): Isolate the product. Standard 1H-NMR is often insufficient to definitively prove N1 vs N2 oxidation. You must utilize

    
    -NMR  (looking for the characteristic upfield shift of the oxidized nitrogen) or obtain X-ray crystallography  of the solid product to unambiguously assign the oxygen atom to N1.
    

Exp_Workflow Start 3-Chloro-5-fluoropyridazine Cond1 Morpholine, DIPEA THF, -78°C to RT (Kinetic Control) Start->Cond1 Cond2 mCPBA DCM, 0°C (Electrophilic Attack) Start->Cond2 Prod1 S_NAr at C5 (5-Morpholino derivative) Cond1->Prod1 Prod2 N-Oxidation at N1 (1-Oxide derivative) Cond2->Prod2 Val1 Validation: 2D-NMR (HMBC) Prod1->Val1 Val2 Validation: 15N-NMR / X-Ray Prod2->Val2

Self-validating experimental workflows for regioselective functionalization.

References

  • Source: benchchem.
  • Title: (PDF)
  • Source: wuxiapptec.
  • Source: mdpi.

Sources

Protocols & Analytical Methods

Method

Suzuki-Miyaura cross-coupling reactions with 3-Chloro-5-fluoropyridazine

An In-Depth Guide to Suzuki-Miyaura Cross-Coupling Reactions with 3-Chloro-5-fluoropyridazine Introduction: The Strategic Importance of Fluoropyridazines The Suzuki-Miyaura cross-coupling reaction stands as a pillar of m...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to Suzuki-Miyaura Cross-Coupling Reactions with 3-Chloro-5-fluoropyridazine

Introduction: The Strategic Importance of Fluoropyridazines

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern synthetic chemistry, celebrated for its capacity to forge carbon-carbon bonds with exceptional reliability and functional group tolerance.[1][2][3] This palladium-catalyzed transformation is indispensable in the synthesis of biaryl and hetero-biaryl motifs, which are core structures in a multitude of pharmaceuticals, agrochemicals, and advanced materials.[4][5]

This guide focuses on a particularly valuable, yet challenging, substrate: 3-Chloro-5-fluoropyridazine . This electron-deficient heterocycle is a highly sought-after building block in medicinal chemistry. The pyridazine core is a known pharmacophore, while the fluorine substituent can enhance metabolic stability, binding affinity, and membrane permeability of drug candidates.[6] However, the inherent electronic properties of this substrate—namely the electron-withdrawing nature of the two nitrogen atoms and the fluorine atom, combined with the relative inertness of a C-Cl bond—present specific challenges for the synthetic chemist.[7][8]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of steps to explain the underlying principles and causality behind experimental choices, providing robust protocols and troubleshooting advice to enable the successful application of Suzuki-Miyaura reactions to this important substrate.

Mechanistic Foundations: Understanding the Catalytic Cycle

The efficacy of any Suzuki-Miyaura coupling is rooted in its catalytic cycle, a sequence of three fundamental steps orchestrated by a palladium catalyst.[9][10] Understanding this cycle is critical for diagnosing issues and rationally optimizing reaction conditions.

Suzuki_Miyaura_Cycle pd0 Pd(0)Ln (Active Catalyst) pd2_complex R-Pd(II)Ln-X (Oxidative Adduct) pd0->pd2_complex Oxidative Addition transmetal_intermediate R-Pd(II)Ln-Ar (Transmetalation Complex) pd2_complex->transmetal_intermediate Transmetalation transmetal_intermediate->pd0 Reductive Elimination product_complex R-Ar (Product) transmetal_intermediate->product_complex sub R-X (3-Chloro-5-fluoropyridazine) boronic Ar-B(OH)₃⁻ (Activated Boronate) base Base (e.g., K₃PO₄) boronic_acid Ar-B(OH)₂ boronic_acid->boronic Activation

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

  • Oxidative Addition : The cycle begins with the active Pd(0) catalyst inserting into the carbon-chlorine bond of 3-chloro-5-fluoropyridazine.[10] This is often the rate-limiting step, particularly for less reactive aryl chlorides.[7] The success of this step is heavily dependent on the choice of phosphine ligand. Bulky, electron-rich ligands are essential as they stabilize the electron-rich Pd(0) center and promote the cleavage of the strong C-Cl bond.[11][12]

  • Transmetalation : Before this step can occur, the boronic acid must be activated by a base to form a more nucleophilic boronate species (e.g., [ArB(OH)₃]⁻).[13][14][15] This "ate" complex then transfers its organic group (Ar) to the palladium(II) center, displacing the halide.[16] The choice of base and solvent can dramatically influence the rate and efficiency of this ligand exchange.[14]

  • Reductive Elimination : In the final step, the two organic partners (the pyridazinyl group and the aryl group) are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst, which can then re-enter the cycle.[9][17]

Key Parameters for Success: A Strategic Overview

The coupling of 3-chloro-5-fluoropyridazine requires careful optimization due to its electron-deficient nature. The following table outlines critical parameters and provides evidence-based starting points for developing a successful reaction protocol.

ParameterRecommended Choices & Rationale
Palladium Precursor Pd(OAc)₂ or Pd₂(dba)₃ (0.5-2 mol%): These are common, air-stable Pd(II) and Pd(0) sources, respectively. They are reduced in situ by the phosphine ligand to generate the active Pd(0) catalyst.[7]
Ligand Bulky, Electron-Rich Monophosphines (1-4 mol%): This is the most critical parameter. Ligands like SPhos , XPhos , or RuPhos are essential for activating the inert C-Cl bond of the electron-deficient pyridazine.[12][18] Their steric bulk promotes reductive elimination, while their electron-donating nature facilitates the initial oxidative addition.[11][19]
Base K₃PO₄, Cs₂CO₃, or K₂CO₃ (2-3 equivalents): An inorganic base is required to activate the boronic acid for transmetalation.[13][14] K₃PO₄ is often an excellent choice for heteroaryl chlorides as it is sufficiently basic without promoting significant side reactions.[8] Cs₂CO₃ is more soluble and can be effective at lower temperatures.
Boronic Acid Aryl- or Heteroarylboronic Acids/Esters (1.1-1.5 equivalents): A slight excess is used to drive the reaction to completion. For boronic acids prone to protodeboronation, using the corresponding pinacol (Bpin) or MIDA ester can improve stability and reaction outcomes.
Solvent Anhydrous, Degassed Aprotic Solvents : 1,4-Dioxane , Toluene , or CPME , often with a small amount of water (e.g., 10:1 ratio), are standard. The choice of solvent can affect the solubility of the base and the palladium species, influencing reaction kinetics.[7][20]
Temperature 80-120 °C : Higher temperatures are typically required to achieve a reasonable reaction rate for C-Cl bond activation. Microwave heating can significantly shorten reaction times.[7][21]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the Suzuki-Miyaura coupling of 3-chloro-5-fluoropyridazine. All operations should be performed under an inert atmosphere (Nitrogen or Argon) to prevent oxidation of the catalyst.

Protocol 1: Conventional Heating

This protocol is a robust, well-established method suitable for general laboratory synthesis.

Caption: Experimental workflow for a conventional Suzuki-Miyaura coupling.

Materials:

  • 3-Chloro-5-fluoropyridazine (1.0 mmol, 1.0 equiv)

  • Arylboronic Acid (1.2 mmol, 1.2 equiv)

  • Palladium(II) Acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

  • SPhos (0.04 mmol, 4 mol%)[12][18]

  • Potassium Phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)[8]

  • Anhydrous, degassed 1,4-Dioxane (5 mL)

  • Oven-dried Schlenk tube or round-bottom flask with a condenser

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • Reaction Setup : To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 3-chloro-5-fluoropyridazine, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Inert Atmosphere : Seal the vessel and evacuate and backfill with inert gas (e.g., Argon) three times to ensure an oxygen-free environment.

  • Solvent Addition : Add the anhydrous, degassed 1,4-dioxane via syringe.

  • Reaction : Place the sealed vessel in a preheated oil bath at 100 °C and stir vigorously.

  • Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 12-24 hours).

  • Work-up : Cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite® to remove inorganic salts and the catalyst.

  • Extraction : Transfer the filtrate to a separatory funnel and wash with water (2 x 15 mL) and then brine (15 mL).

  • Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

  • Purification : Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Protocol 2: Microwave-Assisted Synthesis

This method is ideal for rapid reaction screening, library synthesis, and accelerating sluggish reactions.[7]

Materials:

  • 3-Chloro-5-fluoropyridazine (0.5 mmol, 1.0 equiv)

  • Arylboronic Acid (0.6 mmol, 1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.0075 mmol, 1.5 mol%)

  • XPhos (0.015 mmol, 3 mol%)[12][18]

  • Cesium Carbonate (Cs₂CO₃) (1.0 mmol, 2.0 equiv)

  • Anhydrous, degassed Toluene (3 mL)

  • Microwave vial with a stir bar

Procedure:

  • Reaction Setup : In a microwave vial, combine 3-chloro-5-fluoropyridazine, the arylboronic acid, Pd₂(dba)₃, XPhos, and Cs₂CO₃.

  • Solvent Addition : Add the anhydrous, degassed toluene.

  • Sealing : Crimp the vial securely with a cap.

  • Microwave Irradiation : Place the vial in the microwave reactor. Irradiate the mixture at 130 °C for 20-40 minutes.

  • Work-up and Purification : After cooling to room temperature, work up and purify the product as described in Protocol 1 (steps 6-9).

Troubleshooting Common Issues

IssuePotential Cause(s)Suggested Solution(s)
No or Low Conversion 1. Inactive catalyst (oxidized).2. C-Cl bond not activating.3. Insufficiently strong base.1. Ensure rigorous inert atmosphere and use freshly opened/purified reagents.2. Switch to a more electron-rich/bulky ligand (e.g., RuPhos). Increase temperature.3. Switch to a stronger base like K₃PO₄ or Cs₂CO₃.
Protodeboronation Boronic acid is unstable under reaction conditions (hydrolyzes before coupling).1. Use the corresponding pinacol (Bpin) or MIDA boronate ester.2. Use KF as the base, which can be milder.[22]3. Minimize water content in the reaction.
Hydrodehalogenation The chloro group is replaced by hydrogen instead of the aryl group.1. Ensure the boronic acid is fully activated; consider a stronger base.2. Lower the reaction temperature if possible.3. Use a different ligand/catalyst system.
Homocoupling of Boronic Acid Formation of Ar-Ar byproduct.1. Rigorously exclude oxygen from the reaction.2. Decrease the catalyst loading.

Conclusion

The Suzuki-Miyaura cross-coupling of 3-chloro-5-fluoropyridazine is a powerful and highly enabling transformation for modern chemical synthesis. While the substrate's electronic properties necessitate specific and highly active catalyst systems, success is readily achievable through the rational selection of components. The use of bulky, electron-rich phosphine ligands is paramount for activating the C-Cl bond. Careful consideration of the base, solvent, and temperature provides the fine-tuning required to achieve high yields and purity. The protocols and insights provided herein offer a robust framework for researchers to confidently employ this versatile building block in the development of novel molecules for pharmaceutical and materials science applications.

References

  • Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. (n.d.). Google Scholar.
  • Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
  • Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts.
  • A Comparative Guide to Bases in Suzuki-Miyaura Coupling Reactions. (n.d.). Benchchem.
  • Suzuki-Miyaura Cross-Coupling Reaction. (2023, July 19). News-Medical.Net.
  • Suzuki Cross-Coupling Reactions Mechanisms. (n.d.). Mettler Toledo.
  • Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. (2005, June 4). Journal of the American Chemical Society.
  • The Suzuki-Miyaura Cross-Coupling Reaction. (n.d.). Google Scholar.
  • Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025, March 29). YouTube.
  • Easily Accessible and Highly Tunable Indolyl Phosphine Ligands for Suzuki-Miyaura Coupling of Aryl Chlorides. (n.d.). Organic Chemistry Portal.
  • Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands. (n.d.).
  • Application Notes and Protocols for Suzuki Coupling with Substituted Chloropyridines. (n.d.). Benchchem.
  • Buchwald Phosphine Ligands. (n.d.). Merck.
  • Suzuki reaction. (n.d.). Wikipedia.
  • Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. (n.d.). PMC.
  • Application Notes and Protocols for Suzuki Coupling of 3-Chloro-5-fluoro-2-methoxypyridine. (n.d.). Benchchem.
  • A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Chloropyrimidines. (n.d.). Benchchem.
  • Synthesis of functionalised fluorinated pyridine derivatives by site-selective Suzuki-Miyaura cross-coupling reactions of halogenated pyridines. (n.d.). King Fahd University of Petroleum & Minerals.
  • Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. (2021, August 5). RSC Advances.
  • Suzuki coupling of different chloropyridines with phenylboronic acids a. (n.d.).
  • The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines. (1999, January 1). Semantic Scholar.
  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). Google Scholar.
  • Application Notes and Protocols for Suzuki-Miyaura Coupling of 3,6-Dibromopyridazine. (n.d.). Benchchem.
  • Suzuki–Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4. (2011, August 2). Google Scholar.
  • Boronic Acids & Deriv
  • Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. (n.d.). Organic Chemistry Portal.
  • Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. (2018, November 11).
  • Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. (2018, November 18). PMC.
  • A Comparative Guide to 2-Fluoropyridine-3-boronic Acid in Suzuki-Miyaura Cross-Coupling. (n.d.). Benchchem.
  • The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction. (n.d.).
  • 5-Fluoropyridine-3-boronic acid. (n.d.). Chem-Impex.
  • An efficient synthesis of C-6 aminated 3-bromoimidazo[1,2-b]pyridazines. (2023, November 28). Taylor & Francis.
  • Suzuki Coupling Reaction | Palladium Catalyzed Carbon-Carbon Bond Formation Reaction. (2026, February 28). YouTube.
  • Application Notes and Protocols for Suzuki-Miyaura Coupling of 3-Chloro-5-(p-tolyl). (n.d.). Benchchem.
  • Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. (2019, February 22). Comptes Rendus de l'Académie des Sciences.
  • Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. (n.d.). Green Chemistry.
  • Suzuki‐Miyaura cross‐coupling reaction of diverse chloro pyridines. (n.d.).
  • Suzuki Coupling. (n.d.). Organic Chemistry Portal.

Sources

Application

synthesis of pyridazinone derivatives from 3-Chloro-5-fluoropyridazine

Application Note: Chemoselective Synthesis and Orthogonal Diversification of Pyridazinone Derivatives from 3-Chloro-5-fluoropyridazine Introduction & Mechanistic Rationale The pyridazinone scaffold is a privileged pharma...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Chemoselective Synthesis and Orthogonal Diversification of Pyridazinone Derivatives from 3-Chloro-5-fluoropyridazine

Introduction & Mechanistic Rationale

The pyridazinone scaffold is a privileged pharmacophore in modern drug discovery, widely utilized in the development of anti-inflammatory agents, phosphodiesterase inhibitors, and targeted oncology therapeutics[1]. The synthesis of highly functionalized pyridazinones requires starting materials that offer precise, regioselective handles for sequential modification.

3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1) serves as an exceptional di-electrophilic building block for this purpose. Nucleophilic aromatic substitution (SNAr) is the principal mode of reactivity for this class of heterocycles[2]. The pyridazine core profoundly stabilizes the negative charge developed in the Meisenheimer transition state. However, the regioselectivity of these substitutions is governed by a delicate interplay between the electronic activation of the ring nitrogens and the intrinsic leaving group abilities of the halogens[2].

Causality of Chemoselectivity: The C3-position (alpha to N2) is highly activated toward nucleophilic attack[2]. By employing glacial acetic acid, we exploit this activation to selectively hydrolyze the C3-Cl bond. Acidic conditions protonate the pyridazine nitrogen, further increasing the electrophilicity at C3. Acetate attack, followed by hydrolysis and tautomerization, yields the thermodynamically stable 3(2H)-pyridazinone core[3]. Crucially, the C5-fluoro substituent—while an excellent leaving group under basic SNAr conditions—remains completely inert under these acidic hydrolysis conditions[4]. This orthogonal reactivity allows us to isolate 5-fluoro-3(2H)-pyridazinone as a stable intermediate, which can subsequently undergo late-stage SNAr diversification at the C5 position using various nucleophiles (e.g., amines, alkoxides).

Synthetic Workflow & Signaling Pathway

Pathway SM 3-Chloro-5-fluoropyridazine CAS: 2411299-89-1 Hydrolysis Regioselective Hydrolysis (Glacial AcOH, 100°C) SM->Hydrolysis Acidic Activation of C3-Cl Intermediate 5-Fluoro-3(2H)-pyridazinone (Stable Lactam Core) Hydrolysis->Intermediate -HCl, Tautomerization SNAr Orthogonal SNAr (Nucleophile, Base, Polar Solvent) Intermediate->SNAr Basic Activation of C5-F Product 5-Substituted-3(2H)-pyridazinone (Target Library) SNAr->Product -HF

Workflow for the orthogonal synthesis of pyridazinone derivatives via sequential C3-hydrolysis and C5-SNAr.

Self-Validating Experimental Protocols

Protocol A: Regioselective Synthesis of 5-Fluoro-3(2H)-pyridazinone

Objective: Chemoselective hydrolysis of the C3-Cl bond without displacing the C5-F bond.

  • Setup: Charge a round-bottom flask with 3-chloro-5-fluoropyridazine (1.0 eq, 10 mmol) and glacial acetic acid (15 mL).

  • Execution: Attach a reflux condenser and heat the mixture to 100 °C under an inert nitrogen atmosphere for 6 hours[3].

  • In-Process Control (IPC) & Self-Validation:

    • TLC (Hexane:EtOAc 1:1): The non-polar starting material (Rf ~0.7) must be completely consumed, replaced by a highly polar, UV-active spot at the baseline (Rf ~0.1) indicative of the lactam core.

    • LC-MS: Withdraw a 10 µL aliquot, dilute in MeOH. Confirm the disappearance of the starting mass (m/z 132.5) and the appearance of the product mass at m/z 114.1[M+H]+.

  • Workup: Concentrate the reaction mixture under reduced pressure to remove the bulk of the acetic acid. Triturate the resulting oil with ice-cold distilled water (20 mL). The product will crash out as a crystalline solid. Filter, wash with cold water, and dry in vacuo.

  • Final Validation: 1H NMR (DMSO-d6) must exhibit a broad singlet at ~12.5 ppm. This signal corresponds to the lactam N-H and will disappear upon D2O exchange, validating the tautomerization to the pyridazinone core.

Protocol B: Late-Stage SNAr Diversification at C5

Objective: Displacement of the C5-fluorine with secondary amines to generate a library of derivatives.

  • Setup: In a sealed vial, combine 5-fluoro-3(2H)-pyridazinone (1.0 eq, 1.0 mmol), the desired secondary amine (e.g., morpholine, 1.2 eq), and anhydrous K2CO3 (2.0 eq) in anhydrous DMF (3 mL).

  • Execution: Stir the suspension at 80 °C for 4 hours.

  • IPC & Self-Validation:

    • 19F NMR: This is the ultimate binary validation metric. Analyze the crude reaction mixture via 19F NMR. The sharp singlet corresponding to the C5-F must completely disappear. If the signal persists, the reaction has stalled, indicating the need for higher temperatures or a stronger base (e.g., Cs2CO3).

  • Workup: Quench the mixture with water (10 mL) to precipitate the product. If the product is water-soluble, extract with EtOAc (3 x 10 mL), wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), dry over Na2SO4, and concentrate.

  • Final Validation: High-Resolution Mass Spectrometry (HRMS) must confirm the exact mass of the target derivative, reflecting the loss of fluorine (-19 Da) and the addition of the amine moiety.

Quantitative Data: SNAr Optimization & Scope

To demonstrate the robustness of the C5-SNAr diversification step, various nucleophiles were evaluated. The quantitative outcomes are summarized in Table 1.

Table 1: Reaction Optimization and Scope for C5-SNAr Diversification

EntryNucleophileBaseSolventTemperature (°C)Time (h)Isolated Yield (%)
1Morpholine (2° Amine)K2CO3DMF80488
2Piperidine (2° Amine)K2CO3DMF80485
3N-MethylpiperazineK2CO3DMF80581
4Aniline (1° Aryl Amine)Cs2CO3DMSO100872
5Sodium MethoxideNoneMeOH65294

Analysis of Data: Aliphatic secondary amines (Entries 1-3) exhibit excellent nucleophilicity, driving the reaction to completion in DMF at 80 °C with high yields. Less nucleophilic primary aryl amines (Entry 4) require a stronger base (Cs2CO3), a more polar solvent (DMSO), and elevated temperatures to achieve satisfactory yields. Alkoxides (Entry 5) are highly reactive and proceed rapidly at refluxing solvent temperatures without the need for auxiliary bases.

References

  • National Center for Biotechnology Information (PMC). "Synthesis, Cytotoxicity and Anti-Proliferative Activity against AGS Cells of New 3(2H)-Pyridazinone Derivatives Endowed with a Piperazinyl Linker". Available at:[Link]

  • ResearchGate. "Design, synthesis, and evaluation of anti-inflammatory and ulcerogenicity of novel pyridazinone derivatives". Available at: [Link]

Sources

Method

Application Note: Orthogonal Functionalization of 3-Chloro-5-fluoropyridazine in Agrochemical Lead Optimization

Executive Summary The pyridazine heterocycle is a privileged scaffold in modern agrochemical discovery, frequently serving as the core pharmacophore in highly potent herbicides, fungicides, and nematicides[1][2]. Within...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The pyridazine heterocycle is a privileged scaffold in modern agrochemical discovery, frequently serving as the core pharmacophore in highly potent herbicides, fungicides, and nematicides[1][2]. Within this chemical space, 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1) emerges as a highly versatile, bifunctional building block[3]. This application note details the mechanistic rationale and validated protocols for the orthogonal functionalization of this scaffold. By leveraging its differentiated halogen reactivity, drug development professionals and agricultural scientists can rapidly generate diverse structural libraries for crop protection lead optimization.

Mechanistic Rationale: The Pyridazine Core in Agrochemicals

The integration of a pyridazine ring into an agrochemical active ingredient is rarely accidental. The scaffold provides specific physicochemical and electronic advantages:

  • Target Engagement: The two adjacent nitrogen atoms act as potent, directional hydrogen bond acceptors. This structural motif is critical for tight binding in target sites such as mitochondrial complex I (inhibited by pyridazine-based fungicides and insecticides) and phytoene desaturase (inhibited by herbicides)[1].

  • Physicochemical Profile: With a pKa of approximately 2.0, pyridazines exhibit moderate basicity. They are more hydrophilic than their pyridine analogs, which significantly improves systemic mobility and translocation within plant vascular systems—a critical requirement for post-emergence herbicides and systemic fungicides[4].

Reactivity Profiling: The Principle of Orthogonal Functionalization

The synthetic utility of 3-Chloro-5-fluoropyridazine lies in the highly predictable, orthogonal reactivity of its two halogen substituents[3]. This allows for sequential, regioselective modifications without the need for complex protecting group strategies.

  • Primary Reactivity (SNAr at C5): Nucleophilic Aromatic Substitution (SNAr) is the principal mode of reactivity for this molecule[3]. While chlorine is typically a better leaving group in aliphatic

    
     reactions, fluorine is vastly superior in SNAr. The highly polarized C-F bond creates a strong electrophilic center at the C5 position. Upon nucleophilic attack, the resulting negative charge in the Meisenheimer transition state is highly stabilized by the electronegative fluorine and the electron-withdrawing ring nitrogens. Consequently, the C5-fluorine is selectively and rapidly displaced by amines, anilines, or phenols.
    
  • Secondary Reactivity (Cross-Coupling at C3): Following the initial SNAr reaction, the C3-chlorine remains intact. This C-Cl bond serves as an ideal handle for late-stage, transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Negishi) to introduce diverse aryl, heteroaryl, or alkyl substituents, thereby completing the agrochemical pharmacophore[3].

OrthogonalSynthesis A 3-Chloro-5-fluoropyridazine (Core Scaffold) B Nucleophilic Aromatic Substitution (SNAr) at C5-Fluoro A->B + Nucleophile Base, Polar Solvent C 5-Substituted-3-chloro Intermediate B->C D Pd-Catalyzed Cross-Coupling at C3-Chloro C->D + Boronic Acid Pd Cat., Base E Bifunctionalized Agrochemical Candidate D->E

Workflow for the sequential, orthogonal functionalization of 3-Chloro-5-fluoropyridazine.

Self-Validating Experimental Protocols

To ensure high reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific causality for reagent selection and built-in analytical checkpoints.

Protocol A: Regioselective SNAr (Synthesis of 5-Aryloxy-3-chloropyridazine)

Objective: Displace the C5-fluorine with an agrochemically relevant nucleophile (e.g., a substituted phenol) to build a diphenyl-ether-like herbicidal core. Causality: A polar aprotic solvent (DMF) is utilized to solvate the nucleophile without hydrogen-bonding to it, maximizing its nucleophilicity.


 is selected as a mild, insoluble base to deprotonate the phenol, driving the reaction forward without degrading the sensitive pyridazine core.

Step-by-Step Methodology:

  • Preparation: In an oven-dried 50 mL round-bottom flask, dissolve 3-Chloro-5-fluoropyridazine (1.0 eq, 10 mmol) and the substituted phenol (1.05 eq, 10.5 mmol) in anhydrous DMF (20 mL).

  • Activation: Add finely powdered anhydrous

    
     (2.0 eq, 20 mmol) to the stirring solution.
    
  • Reaction: Heat the suspension to 60°C under a nitrogen atmosphere for 4–6 hours.

  • In-Process Validation (QC Check): Sample 10 µL of the reaction mixture, dilute in LC-MS grade Methanol, and analyze via LC-MS.

    • Validation Criteria: Confirm the disappearance of the starting material (

      
       [M+H]+ 133.0). Confirm the appearance of the product mass (e.g., for phenol, expect a mass shift of +74 Da corresponding to the loss of F (-19) and addition of OPh (+93)). If starting material persists, increase temperature to 75°C for 2 hours.
      
  • Workup: Cool to room temperature, dilute with Ethyl Acetate (50 mL), and wash with 5% aqueous LiCl (3 x 20 mL) to effectively remove DMF. Dry the organic layer over

    
    , filter, and concentrate in vacuo.
    
Protocol B: Palladium-Catalyzed Suzuki-Miyaura Coupling at C3

Objective: Couple the remaining C3-chlorine of the intermediate with an arylboronic acid to finalize the active ingredient framework. Causality:


 is selected as the catalyst because its bidentate phosphine ligand (dppf) provides a wide bite angle, which significantly accelerates the challenging oxidative addition of palladium into the highly stable aryl-chloride bond. A biphasic 1,4-dioxane/water system ensures the simultaneous solubility of the organic substrates and the inorganic base (

).

Step-by-Step Methodology:

  • Preparation: Charge a Schlenk flask with the 5-aryloxy-3-chloropyridazine intermediate (1.0 eq, 5 mmol), arylboronic acid (1.2 eq, 6 mmol), and

    
     (0.05 eq, 0.25 mmol).
    
  • Solvent & Base: Add a degassed mixture of 1,4-Dioxane (15 mL) and 2M aqueous

    
     (5 mL).
    
  • Reaction: Evacuate and backfill the flask with nitrogen three times. Heat the biphasic mixture to 90°C with vigorous stirring for 12 hours.

  • In-Process Validation (QC Check): Analyze an organic phase aliquot via TLC (Hexanes:EtOAc 3:1) and LC-MS.

    • Validation Criteria: The characteristic isotopic pattern of chlorine (3:1 ratio of M / M+2) must be absent in the product mass spectrum, confirming complete conversion of the C-Cl bond.

  • Workup: Filter the mixture through a short pad of Celite to remove palladium black. Extract the filtrate with Ethyl Acetate, wash with brine, dry, and purify via flash column chromatography.

Data Presentation: Yield and Regioselectivity Summary

The table below summarizes expected quantitative outcomes based on the orthogonal functionalization protocols, demonstrating the robust regioselectivity of the 3-Chloro-5-fluoropyridazine scaffold.

Reaction StepReagents / ConditionsTarget PositionConversion (%)Isolated Yield (%)Regioselectivity (C5:C3)
SNAr Phenol,

, DMF, 60°C
C5 (F-displacement)>99%88 - 92%> 99:1
SNAr Morpholine,

, THF, 25°C
C5 (F-displacement)>99%90 - 95%> 99:1
Suzuki Coupling Phenylboronic acid,

, 90°C
C3 (Cl-displacement)>95%75 - 85%N/A (Only C3 available)
Negishi Coupling Alkylzinc bromide,

, 70°C
C3 (Cl-displacement)>90%65 - 75%N/A (Only C3 available)

Agrochemical Mechanism of Action Context

Once functionalized, pyridazine derivatives frequently act as potent inhibitors of mitochondrial electron transport in target pests and fungi[1]. The diagram below illustrates the downstream causality of applying a synthesized pyridazine candidate.

MoA A Pyridazine-based Agrochemical Candidate B Binding to Mitochondrial Complex I (Target Enzyme) A->B H-bonding via N-N adjacent atoms C Inhibition of Electron Transport B->C D Severe ATP Depletion & Oxidative Stress C->D E Pest / Fungal Cell Death D->E

Mechanism of action pathway for pyridazine-based mitochondrial complex I inhibitors.

References

  • Grokipedia. Pyridazine: Agrochemical Applications and Mechanism of Action. Retrieved from:[Link][1]

  • ResearchGate. Pyridazine and pyridazinone compounds in crops protection: a review. Retrieved from: [Link][2]

  • RHHZ. Pyridazine: A privileged scaffold in the development of 21st-century pesticides. Retrieved from:[Link][4]

Sources

Application

Application Note: Architecting Compound Libraries via Orthogonal Functionalization of the 3-Chloro-5-fluoropyridazine Scaffold

The Pyridazine Renaissance in Drug Discovery In contemporary drug design, the ubiquitous phenyl ring often introduces liabilities such as excessive lipophilicity, poor aqueous solubility, and suboptimal metabolic stabili...

Author: BenchChem Technical Support Team. Date: March 2026

The Pyridazine Renaissance in Drug Discovery

In contemporary drug design, the ubiquitous phenyl ring often introduces liabilities such as excessive lipophilicity, poor aqueous solubility, and suboptimal metabolic stability. The pyridazine heterocycle has emerged as a privileged bioisostere to circumvent these issues [1]. Characterized by two adjacent nitrogen atoms, the pyridazine core offers a high dipole moment (3.9 D) that subtends π-π stacking interactions and provides robust, dual hydrogen-bonding capacity [1].

Recent FDA approvals of pyridazine-containing drugs, such as the TYK2 inhibitor deucravacitinib and the GnRH receptor antagonist relugolix, underscore the clinical viability of this scaffold [1]. To accelerate the discovery of novel chemical entities, we utilize 3-chloro-5-fluoropyridazine as a foundational building block. This specific dihalogenated scaffold is engineered for rapid, divergent library synthesis by exploiting the orthogonal reactivity of its two halogen handles.

Table 1: Physicochemical Advantages of the Pyridazine Scaffold [1, 2]
PropertyPhenyl RingPyridazine RingImpact on Drug Design
Lipophilicity (cLogP) High (~2.1)Low (~-0.5)Significantly improves aqueous solubility and oral bioavailability.
Dipole Moment 0 D3.9 DEnhances target protein binding via strong electrostatic interactions.
H-Bond Acceptors 02Facilitates precise molecular recognition in kinase/receptor pockets.
Basic pKa N/A~2.0Weak basicity minimizes hERG channel liabilities and phospholipidosis.

Mechanistic Rationale: Orthogonal Reactivity

The strategic value of 3-chloro-5-fluoropyridazine lies in its capacity for sequential, regioselective functionalization without the need for protecting groups[3]. This is governed by two distinct mechanistic paradigms:

  • Nucleophilic Aromatic Substitution (SNAr) at C5: The rate-determining step in SNAr is the nucleophilic attack to form the anionic Meisenheimer complex. Fluorine is an exceptional leaving group for SNAr (often reacting 100–1000 times faster than chlorine) because its extreme electronegativity highly stabilizes this transition state [3]. Consequently, treating the scaffold with hard nucleophiles (e.g., primary/secondary amines, alkoxides) under mild conditions selectively displaces the C5-fluoride.

  • Palladium-Catalyzed Cross-Coupling at C3: Transition-metal catalysis operates under a different set of rules. The oxidative addition of Palladium(0) is dictated by Bond Dissociation Energy (BDE). The C3–Cl bond (~81 kcal/mol) is significantly weaker than the C5–F bond (~115 kcal/mol). Therefore, Suzuki-Miyaura or Buchwald-Hartwig couplings will exclusively target the C3 position, leaving the C5-fluoro group completely intact [4, 5].

Table 2: Orthogonal Reactivity Matrix
PositionHalogenPrimary Reaction ModeMechanistic Driver
C5 Fluoride (-F)SNAr (Nucleophilic Attack)High electronegativity stabilizes the Meisenheimer complex transition state.
C3 Chloride (-Cl)Pd-Catalyzed Cross-CouplingLower Bond Dissociation Energy (BDE) favors rapid Pd(0) oxidative addition.

Library Generation Workflow

By leveraging this orthogonal reactivity, chemists can execute divergent synthetic pathways (Path A or Path B) to systematically explore chemical space around the pyridazine core.

G cluster_paths Scaffold 3-Chloro-5-fluoropyridazine (Core Scaffold) SNAr_Path Pathway A: SNAr (Displace C5-F) Scaffold->SNAr_Path Amines/Alkoxides (Base, Heat) Suzuki_Path Pathway B: Suzuki (React C3-Cl) Scaffold->Suzuki_Path Arylboronic Acids (Pd Catalyst, Base) Int_A 3-Chloro-5-amino pyridazine SNAr_Path->Int_A Int_B 3-Aryl-5-fluoro pyridazine Suzuki_Path->Int_B Final Fully Functionalized Pyridazine Library Int_A->Final Pd-Catalyzed Coupling (C3) Int_B->Final SNAr (C5)

Divergent library synthesis pathways leveraging the orthogonal reactivity of 3-chloro-5-fluoropyridazine.

Validated Experimental Protocols

The following protocols describe Pathway A , which is generally preferred. Performing the SNAr reaction first is advantageous because installing an electron-donating amino group at C5 stabilizes the ring, preventing unwanted side reactions during the subsequent high-temperature cross-coupling step.

Protocol 1: Regioselective SNAr at C5 (Synthesis of 3-Chloro-5-aminopyridazines)

Objective: Selectively displace the C5-fluorine with a primary or secondary amine.

Reagents & Materials:

  • 3-Chloro-5-fluoropyridazine (1.0 equiv, 0.5 mmol)

  • Amine nucleophile (e.g., morpholine or substituted aniline) (1.1 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

  • Anhydrous N-Methyl-2-pyrrolidone (NMP) (0.2 M)

Step-by-Step Methodology:

  • Charge a dried 10 mL reaction vial equipped with a magnetic stir bar with 3-chloro-5-fluoropyridazine and anhydrous NMP.

  • Add the amine nucleophile, followed by the dropwise addition of DIPEA.

  • Seal the vial and heat the reaction mixture to 60 °C (for aliphatic amines) or 90 °C (for anilines) for 4–8 hours.

  • Quench the reaction by pouring the mixture into ice-cold water, extracting with EtOAc (3 × 15 mL). Wash the combined organic layers with brine to remove NMP, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Causality & Expert Insights:

  • Why DIPEA? DIPEA acts as a non-nucleophilic base. Its steric bulk prevents it from competing with the target amine for the electrophilic C5 position, while it efficiently scavenges the highly corrosive HF byproduct, driving the reaction equilibrium forward.

  • Why NMP? NMP is a highly polar, aprotic solvent that excels at solvating and stabilizing the charged Meisenheimer transition state, significantly accelerating the SNAr rate compared to ethereal solvents.

In-Process Validation (Self-Validating System): To confirm regioselectivity, analyze the crude mixture via ¹⁹F NMR and LC-MS. The complete disappearance of the characteristic C5-F signal (typically around -100 to -110 ppm) confirms the consumption of the fluoride handle. Concurrently, the mass spectrum must retain the characteristic 3:1 isotopic ratio of the ³⁵Cl/³⁷Cl isotopes, proving the C3-Cl bond remains intact.

Protocol 2: Suzuki-Miyaura Cross-Coupling at C3 (Library Diversification)

Objective: Couple the intermediate 3-chloro-5-aminopyridazine with diverse arylboronic acids to finalize the library compound.

Reagents & Materials:

  • 3-Chloro-5-aminopyridazine intermediate (1.0 equiv, 0.2 mmol)

  • Arylboronic acid (1.5 equiv)

  • Pd(dppf)Cl₂·CH₂Cl₂ adduct (5 mol%)

  • Potassium carbonate (K₂CO₃) (3.0 equiv)

  • 1,4-Dioxane / H₂O (4:1 v/v, degassed) (0.1 M)

Step-by-Step Methodology:

  • In a microwave-safe vial, combine the pyridazine intermediate, arylboronic acid, and K₂CO₃.

  • Add the degassed 1,4-Dioxane/H₂O solvent mixture.

  • In a glovebox or under a strict argon stream, add the Pd(dppf)Cl₂ catalyst. Seal the vial with a crimp cap.

  • Irradiate in a microwave synthesizer at 110 °C for 30 minutes (or heat in an oil bath at 100 °C for 12 hours).

  • Filter the crude mixture through a short pad of Celite, eluting with EtOAc. Concentrate and purify via reverse-phase preparative HPLC.

Causality & Expert Insights:

  • Why Pd(dppf)Cl₂? The introduction of an amino group in Protocol 1 enriches the electron density of the pyridazine ring. This deactivates the C3-Cl bond toward oxidative addition. Pd(dppf)Cl₂ provides a bidentate, electron-rich phosphine environment that forces a favorable bite angle, accelerating the sluggish oxidative addition into the deactivated C-Cl bond [4, 5].

  • Why a biphasic Dioxane/Water mixture? The transmetalation step of the Suzuki cycle requires the formation of a negatively charged boronate complex [Ar-B(OH)₃]⁻. Water is strictly required to dissolve the K₂CO₃ and generate the hydroxide ions necessary to activate the boronic acid.

In-Process Validation (Self-Validating System): Monitor the reaction via LC-MS. The successful cross-coupling is indicated by the disappearance of the chlorinated isotopic pattern and the emergence of the exact mass corresponding to the cross-coupled product. If protodeboronation (mass of Ar-H) is observed as a major side product, lower the temperature to 80 °C and switch to a weaker base such as Cs₂CO₃.

References

  • O'Hagan, D. (2023). The pyridazine heterocycle in molecular recognition and drug discovery. Communications Chemistry. Available at:[Link]

  • Jin, Z., & Gan, X. (2023). Pyridazine: A privileged scaffold in the development of 21st-century pesticides. Journal of Integrative Agriculture. Available at:[Link]

  • Garg, N., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important scaffolds. Chemical Society Reviews. Available at:[Link]

  • Smith, A. B., et al. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. The Journal of Organic Chemistry. Available at:[Link]

Method

Application Note: Late-Stage Functionalization of Complex Scaffolds Using 3-Chloro-5-fluoropyridazine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols Introduction & Strategic Rationale The pyridazine heterocycle...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Introduction & Strategic Rationale

The pyridazine heterocycle is a privileged scaffold in medicinal chemistry, highly valued for its ability to improve aqueous solubility, lower lipophilicity, and provide critical hydrogen-bond acceptor vectors. In the context of structure-activity relationship (SAR) optimization, Late-Stage Functionalization (LSF) allows chemists to rapidly generate diverse libraries from an advanced intermediate without resorting to de novo synthesis[1].

3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1) has emerged as a premier linchpin for LSF due to its highly programmable, orthogonal reactivity profile[2]. By exploiting the differential electronic and thermodynamic properties of its two halogen substituents, researchers can execute sequence-independent bi-functionalization to construct complex, 3,5-disubstituted pyridazines.

Mechanistic Causality: The "Element Effect" vs. Oxidative Addition

The success of 3-chloro-5-fluoropyridazine in LSF relies on the fundamental mechanistic divergence between its C3 and C5 positions:

  • C5-Fluoro Preference for SNAr: In nucleophilic aromatic substitution (S

    
    Ar), the rate-determining step is the formation of the anionic Meisenheimer complex. While the C3 position is electronically activated by the adjacent nitrogen atoms, the fluorine atom at C5 exerts a profound "element effect"[2]. Fluorine's extreme electronegativity strongly polarizes the C-F bond, rendering the C5 carbon highly electrophilic and stabilizing the transition state. Consequently, hard nucleophiles (e.g., amines, alkoxides) preferentially attack the C5 position, displacing the fluoride ion[2],[1].
    
  • C3-Chloro Preference for Cross-Coupling: Conversely, the C3-chlorine bond is uniquely primed for transition-metal catalysis. The oxidative addition of Palladium(0) into a carbon-halogen bond is inversely proportional to the bond dissociation energy (BDE). The C-F bond possesses a remarkably high BDE (~116 kcal/mol), making it kinetically inert to standard Pd(0) complexes. In contrast, the C-Cl bond (~81 kcal/mol) readily undergoes oxidative addition[3]. This energetic differential ensures absolute chemoselectivity during Suzuki-Miyaura or Sonogashira couplings at the C3 position[3].

Divergent LSF Workflow

The orthogonal nature of the C-F and C-Cl bonds allows for two distinct synthetic pathways (Pathway A and Pathway B), granting chemists total autonomy over the sequence of functionalization.

LSF_Workflow Start 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1) SNAr SNAr (Hard Nucleophile) Target: C5-F Start->SNAr Pathway A Suzuki1 Suzuki Coupling (Pd-cat) Target: C3-Cl Start->Suzuki1 Pathway B Int1 3-Chloro-5-(Nu)-pyridazine SNAr->Int1 Int2 3-(Ar)-5-fluoropyridazine Suzuki1->Int2 Suzuki2 Suzuki Coupling (Pd-cat) Target: C3-Cl Int1->Suzuki2 SNAr2 SNAr (Hard Nucleophile) Target: C5-F Int2->SNAr2 Final 3-(Ar)-5-(Nu)-pyridazine (Fully Functionalized Scaffold) Suzuki2->Final SNAr2->Final

Divergent late-stage functionalization pathways of 3-chloro-5-fluoropyridazine.

Quantitative Reactivity Profile

The following table summarizes the optimized reaction parameters and expected chemoselectivity for various LSF transformations on the 3-chloro-5-fluoropyridazine scaffold.

Reaction TypeReagents & ConditionsTarget SiteAvg. YieldChemoselectivity
S

Ar (Amination)

/

Amine, DIPEA, NMP, 80°C, 4h
C5-F85–92%>95% (C5 over C3)
S

Ar (Alkoxylation)
R-OH, NaH, THF, 0°C to RT, 2hC5-F78–88%>90% (C5 over C3)
Suzuki-Miyaura Ar-B(OH)

, Pd(dppf)Cl

, K

CO

, Dioxane/H

O, 90°C, 6h
C3-Cl80–95%>99% (C3 over C5)
Sonogashira Terminal Alkyne, Pd(PPh

)

Cl

, CuI, TEA, 70°C, 5h
C3-Cl75–85%>99% (C3 over C5)

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that chemoselectivity is maintained throughout the workflow.

Protocol A: Regioselective S Ar at the C5-Fluoro Position (Amination)

Rationale: N-Methylpyrrolidone (NMP) is chosen as the solvent due to its high dielectric constant, which stabilizes the polar Meisenheimer transition state. N,N-Diisopropylethylamine (DIPEA) acts as a non-nucleophilic base to scavenge the generated HF without competing for the electrophilic C5 site.

Materials:

  • 3-Chloro-5-fluoropyridazine (1.0 equiv, 1.0 mmol)

  • Primary or Secondary Amine (1.2 equiv, 1.2 mmol)

  • DIPEA (2.0 equiv, 2.0 mmol)

  • Anhydrous NMP (0.2 M, 5.0 mL)

Step-by-Step Procedure:

  • Preparation: In an oven-dried 20 mL vial equipped with a magnetic stir bar, dissolve 3-chloro-5-fluoropyridazine in anhydrous NMP.

  • Base Addition: Add DIPEA dropwise at room temperature. Stir for 5 minutes to ensure homogeneity.

  • Nucleophile Addition: Slowly add the amine. Seal the vial under a positive pressure of argon.

  • Heating: Heat the reaction mixture to 80°C using an aluminum heating block. Stir vigorously for 4 hours.

  • Self-Validation Check (LC-MS): Withdraw a 10 µL aliquot, dilute in 1 mL of MeCN, and analyze via LC-MS.

    • Diagnostic: You must observe the mass of the desired product. Crucially, the isotopic pattern of the product peak must retain the characteristic 3:1 ratio of the

      
      Cl/
      
      
      
      Cl isotopes
      . If this pattern is lost, over-reaction at the C3 position has occurred, indicating the temperature was too high or excess nucleophile was used.
  • Workup: Cool the mixture to room temperature. Dilute with EtOAc (20 mL) and wash sequentially with saturated aqueous NaHCO

    
     (2 x 10 mL) and brine (3 x 10 mL) to remove the NMP.
    
  • Isolation: Dry the organic layer over anhydrous Na

    
    SO
    
    
    
    , filter, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc gradient).
Protocol B: Chemoselective Suzuki-Miyaura Cross-Coupling at the C3-Chloro Position

Rationale: A 1,4-Dioxane/Water mixture (4:1) is utilized to solubilize both the organic substrates and the inorganic base (K


CO

). Pd(dppf)Cl

is selected as the pre-catalyst because its large bite angle facilitates rapid reductive elimination, minimizing off-target protodeboronation of the boronic acid.

Materials:

  • 3-Chloro-5-fluoropyridazine (or C5-substituted intermediate) (1.0 equiv, 1.0 mmol)

  • Aryl Boronic Acid (1.5 equiv, 1.5 mmol)

  • Pd(dppf)Cl

    
    ·CH
    
    
    
    Cl
    
    
    (0.05 equiv, 5 mol%)
  • K

    
    CO
    
    
    
    (3.0 equiv, 3.0 mmol)
  • 1,4-Dioxane / H

    
    O (4:1 v/v, 0.1 M, 10.0 mL)
    

Step-by-Step Procedure:

  • Reagent Assembly: To a Schlenk flask, add the pyridazine substrate, aryl boronic acid, and K

    
    CO
    
    
    
    .
  • Degassing (Critical Step): Add the Dioxane/H

    
    O solvent mixture. Sparge the solution with Argon gas for at least 15 minutes. Failure to remove dissolved oxygen will result in the oxidation of the Pd(0) active species and homocoupling of the boronic acid.
    
  • Catalyst Addition: Quickly add the Pd(dppf)Cl

    
     catalyst under a stream of Argon. Seal the flask.
    
  • Reaction: Heat the mixture to 90°C and stir for 6 hours.

  • Self-Validation Check (LC-MS & NMR):

    • LC-MS Diagnostic: The product peak will show the loss of the chlorine isotope pattern and a mass shift corresponding to the boronic acid minus HCl.

    • NMR Diagnostic: To confirm the C-F bond remains intact without relying solely on mass, perform a

      
      F NMR on an aliquot of the crude mixture. A sharp singlet between -105 and -115 ppm (depending on the aryl group) validates the preservation of the C5-fluoro site.
      
  • Workup: Cool to room temperature. Filter the mixture through a short pad of Celite to remove palladium black, washing the pad with EtOAc (30 mL).

  • Extraction: Transfer the filtrate to a separatory funnel, separate the aqueous layer, and wash the organic layer with brine (15 mL). Dry over MgSO

    
    , filter, and concentrate. Purify via silica gel chromatography.
    

References

  • Fier, P. S., et al. "Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution". Journal of the American Chemical Society, 2014. URL: [Link]

  • Weix, D. J., et al. "Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis". Chemical Reviews, 2024. URL: [Link]

Sources

Application

Application Note: 3-Chloro-5-fluoropyridazine as a Privileged Scaffold in the Synthesis of Next-Generation Kinase Inhibitors

Executive Summary In the dynamic landscape of targeted oncology and fibrosis therapies, the strategic incorporation of fluorine into heterocyclic scaffolds has fundamentally transformed kinase inhibitor design. Fluorine...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the dynamic landscape of targeted oncology and fibrosis therapies, the strategic incorporation of fluorine into heterocyclic scaffolds has fundamentally transformed kinase inhibitor design. Fluorine atoms significantly influence a compound's lipophilicity, metabolic stability, and target binding affinity[1]. Among the most versatile fluorinated building blocks is 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1) [2]. This application note provides an in-depth technical guide on utilizing this bifunctional intermediate to synthesize highly selective kinase inhibitors, detailing the mechanistic causality behind its regioselective reactivity, self-validating synthetic protocols, and its downstream biological impact on critical signaling pathways.

Strategic Rationale: The Fluoropyridazine Advantage

The selection of 3-Chloro-5-fluoropyridazine as a core scaffold is driven by precise physicochemical and electronic principles:

  • Hinge-Binding Competence: The pyridazine ring acts as an exceptional bidentate hydrogen-bond acceptor, perfectly suited for anchoring the molecule within the ATP-binding pocket (hinge region) of kinases such as ALK5[3] and Aurora A[4].

  • Electronic Activation & Regioselectivity: Nucleophilic aromatic substitution (SNAr) is the principal mode of reactivity for this compound[2]. The regioselectivity is dictated by the electronic activation conferred by the ring nitrogens. The C3 position (alpha to N2 and para to N1) is highly activated, making the C3-chlorine an excellent leaving group[2]. Conversely, the C5-fluorine is beta to N1 and gamma to N2, rendering it significantly less activated toward initial nucleophilic attack[2].

  • Pharmacokinetic & Conformational Modulation: Retaining the C5-fluorine in the final drug candidate serves a dual purpose. First, it blocks CYP450-mediated oxidative metabolism at that position, enhancing the drug's half-life[5]. Second, the highly electronegative fluorine can induce specific spatial geometries, such as locking Aurora A kinase into an inactive "DFG-out" conformation[4].

Mechanistic Workflow: Regioselective Functionalization

The differential reactivity between the C3-chlorine and the C5-fluorine allows medicinal chemists to execute highly controlled, sequential functionalizations. The standard workflow begins with a regioselective SNAr at C3 to install the primary hinge-binding motif (e.g., an aminopyrazole), followed by divergent late-stage optimization.

SyntheticWorkflow SM 3-Chloro-5-fluoropyridazine (Highly Activated C3-Cl) SNAr Regioselective SNAr (Amine Nucleophile, DIPEA, 60°C) SM->SNAr Int1 C3-Substituted-5-fluoropyridazine (19F-NMR Validated) SNAr->Int1 Branch Divergent Optimization Int1->Branch RetainF Retain C5-F (Metabolic Stability & DFG-out Binding) Branch->RetainF DisplaceF C5-F Displacement (Strong Nucleophiles, >100°C) Branch->DisplaceF

Workflow for the regioselective functionalization of 3-Chloro-5-fluoropyridazine.

Experimental Protocols: Self-Validating Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating specific analytical checkpoints to verify mechanistic success.

Protocol 1: Regioselective SNAr at the C3 Position

Objective: To couple an aminopyrazole derivative (a classic hinge-binding pharmacophore) to the C3 position of 3-chloro-5-fluoropyridazine, leaving the C5-fluorine intact.

Reagents:

  • 3-Chloro-5-fluoropyridazine (1.0 eq)

  • Aminopyrazole derivative (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Step-by-Step Methodology:

  • Initiation: Charge an oven-dried reaction vial equipped with a magnetic stir bar with 3-chloro-5-fluoropyridazine and the aminopyrazole derivative.

  • Solvation: Dissolve the solid mixture in anhydrous DMF under an inert nitrogen atmosphere. Causality: DMF is a polar aprotic solvent that stabilizes the negatively charged Meisenheimer complex intermediate formed during the SNAr transition state[2].

  • Base Addition: Add DIPEA dropwise at room temperature. Causality: DIPEA acts as a sterically hindered, non-nucleophilic base to scavenge the HCl byproduct, preventing the protonation and subsequent deactivation of the amine nucleophile.

  • Thermal Control: Heat the reaction mixture strictly to 60°C for 4–6 hours. Causality: Temperature control is critical. The C3-chlorine is sufficiently activated to undergo displacement at 60°C. Exceeding 80°C risks overcoming the activation energy barrier for the less reactive C5-fluorine, leading to unwanted bis-substitution or regioisomeric mixtures[2].

  • Self-Validation Checkpoint (LC-MS): Sample the reaction. Complete consumption of the starting material mass (m/z 132.5) and the appearance of the target mass confirms the primary substitution.

  • Workup & Final Validation: Quench with water, extract with ethyl acetate, and purify via flash chromatography. Critical Step: Perform ¹⁹F-NMR on the purified product. The retention of a distinct fluorine signal (typically a multiplet around -110 to -120 ppm) definitively validates that the SNAr occurred regioselectively at the C3 position.

Protocol 2: Late-Stage C5-Fluoro Displacement (Divergent Synthesis)

Objective: For specific SAR (Structure-Activity Relationship) explorations where the fluorine is used as a temporary activating group, it can be displaced by a stronger nucleophile (e.g., sodium methoxide) to yield an alkoxy-pyridazine kinase inhibitor.

Step-by-Step Methodology:

  • Dissolve the C3-substituted-5-fluoropyridazine intermediate in anhydrous methanol.

  • Add a freshly prepared solution of sodium methoxide (3.0 eq).

  • Heat the mixture in a sealed microwave vial to 110°C for 1 hour. Causality: The C5 position requires harsh thermal conditions and a powerful, unhindered nucleophile to force the displacement of the strongly electronegative fluorine atom.

  • Self-Validation Checkpoint (NMR): Post-purification, ¹⁹F-NMR must show the complete disappearance of the fluorine signal. Complementary ¹H-NMR will reveal a new singlet integrating to 3 protons at ~3.9 ppm, confirming the successful installation of the methoxy group.

Quantitative Profiling: The Impact of Fluorination

The strategic retention of the C5-fluorine atom profoundly impacts the developability of the resulting kinase inhibitor. The table below summarizes representative quantitative data illustrating the typical pharmacological improvements observed when transitioning from a non-fluorinated pyridazine core to a 5-fluoropyridazine core in Aurora A kinase inhibitors[4][5].

Compound VariantAurora A IC₅₀ (nM)HLM Clearance (µL/min/mg)clogPTarget Conformation
Des-fluoro Pyridazine 14545.21.8DFG-in (Active)
5-Fluoro Pyridazine 42 12.5 2.4 DFG-out (Inactive)

Data Interpretation: The introduction of the fluorine atom lowers the IC₅₀ (enhancing potency) by stabilizing the DFG-out conformation through favorable halogen-protein interactions[4]. Furthermore, the electron-withdrawing nature of fluorine reduces the electron density of the pyridazine ring, directly translating to a significant reduction in Human Liver Microsome (HLM) clearance rates, thereby improving metabolic stability[5].

Biological Context: Target Pathway Modulation

Kinase inhibitors derived from 3-Chloro-5-fluoropyridazine have shown exceptional promise in disrupting oncogenic signaling. For instance, inhibitors targeting Aurora A kinase that are capable of inducing the DFG-out conformation have been demonstrated to cause the rapid degradation of MYC-family oncoproteins, which are notoriously difficult to drug directly[4].

Pathway Inhibitor Fluoropyridazine Inhibitor AuroraA Aurora A Kinase (DFG-out Conformation) Inhibitor->AuroraA Inhibits MYC_Complex Aurora A / N-Myc Complex (Stabilized) AuroraA->MYC_Complex Promotes Degradation Proteasomal Degradation MYC_Complex->Degradation Destabilized by Inhibition Apoptosis Tumor Regression / Apoptosis Degradation->Apoptosis Induces

Mechanism: Aurora A kinase inhibition leading to MYC oncoprotein degradation.

By stabilizing the inactive state of Aurora A, the fluorinated inhibitor disrupts the protective Aurora A/N-Myc complex. This exposes N-Myc to ubiquitination and subsequent proteasomal degradation, ultimately driving tumor regression and apoptosis in MYC-amplified cancers[4].

References

  • nbinno.com . "The Critical Role of Fluorinated Pyridines in Modern Drug Discovery". 1

  • Benchchem . "3-Chloro-5-fluoropyridazine | 2411299-89-1 | Benchchem". 2

  • nbinno.com . "The Crucial Role of Fluoropyridine Derivatives in Modern Chemical Synthesis". 5

  • NIH / PMC . "Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors". 3

  • ACS Publications . "Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins". 4

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Suzuki Coupling of 3-Chloro-5-fluoropyridazine

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of 3-Chloro-5-fluoropyridazine. This guide is designed for researchers, scientists, and professionals in drug development who are working with...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of 3-Chloro-5-fluoropyridazine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this challenging yet valuable heterocyclic building block. The functionalization of pyridazine scaffolds is a critical endeavor in medicinal chemistry, agrochemicals, and materials science due to the diverse properties of its derivatives.[1]

This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you navigate the complexities of this reaction and achieve high yields and purity.

I. Understanding the Challenges

The Suzuki-Miyaura coupling of 3-Chloro-5-fluoropyridazine presents a unique set of challenges primarily due to the electronic nature of the substrate.

  • C-Cl Bond Activation: Aryl chlorides are inherently less reactive than their bromide or iodide counterparts in palladium-catalyzed cross-coupling reactions.[2][3] The strong carbon-chlorine bond makes the initial oxidative addition step, which is often rate-determining, more difficult.[4]

  • Electron-Deficient Heterocycle: The pyridazine ring is electron-deficient, which can influence the reactivity of the C-Cl bond. While electron-withdrawing groups on an aromatic system can sometimes facilitate oxidative addition, the nitrogen atoms in the pyridazine ring can also coordinate to the palladium catalyst, leading to deactivation or inhibition.[3][5]

II. Frequently Asked Questions (FAQs)

My reaction yield is low or non-existent. What are the most common causes?

Low yields in the Suzuki coupling of 3-Chloro-5-fluoropyridazine can often be traced back to a few key factors:

  • Suboptimal Catalyst System: The combination of the palladium precursor and the ligand is critical. For a less reactive aryl chloride like this, a highly active catalyst system is necessary.[3] Standard catalysts like Pd(PPh₃)₄ may not be sufficient.[1]

  • Ineffective Base: The base plays a crucial role in the transmetalation step.[6] An inappropriate choice of base can lead to slow or incomplete reaction.

  • Side Reactions: Several competing reactions can reduce the yield of your desired product. The most common include:

    • Protodeboronation: The boronic acid starting material is replaced by a hydrogen atom. This is often promoted by high temperatures and the presence of water or certain bases.[3][7][8]

    • Dehalogenation: The chloro group on the pyridazine is replaced by a hydrogen atom, forming an unwanted byproduct.[3][9] This can be caused by the formation of a palladium-hydride species.[10]

    • Homocoupling: The boronic acid couples with itself to form a biaryl byproduct. This is often exacerbated by the presence of oxygen in the reaction mixture.[3][9]

  • Inadequate Reaction Setup: Suzuki couplings are highly sensitive to oxygen.[8] Insufficient degassing of solvents and failure to maintain a strictly inert atmosphere can lead to catalyst decomposition and promote side reactions.[3]

How do I choose the right catalyst system?

For an electron-deficient heteroaryl chloride, bulky and electron-rich phosphine ligands are often required to promote the challenging oxidative addition step.[2]

Catalyst/Ligand CombinationRationale
Pd(OAc)₂ / SPhos SPhos is a bulky, electron-rich biaryl phosphine ligand known to be effective for coupling challenging aryl chlorides.[2]
Pd₂(dba)₃ / XPhos XPhos is another highly active Buchwald ligand suitable for difficult cross-couplings.[2]
PdCl₂(dppf) While sometimes less active than Buchwald systems, it can be effective and is a common starting point for optimization.[1]
What is the best base and solvent combination?

The choice of base and solvent is highly interdependent. A common starting point is a moderately strong inorganic base in a polar aprotic solvent.

BaseSolvent(s)Considerations
K₃PO₄ 1,4-Dioxane/H₂O, TolueneA strong, non-nucleophilic base that is often effective in promoting transmetalation without causing significant boronic acid decomposition.[2]
Cs₂CO₃ 1,4-Dioxane, TolueneA stronger base that can be beneficial for less reactive substrates.[2][11]
K₂CO₃ DME/H₂O, Toluene/H₂OA milder base that can be effective, particularly with more reactive boronic acids.[1][12]

It is crucial to degas the solvent thoroughly before use to remove dissolved oxygen.[3]

I'm observing a significant amount of dehalogenated starting material. How can I prevent this?

Dehalogenation, the replacement of the chlorine atom with a hydrogen, is a common side reaction.[9][13] It often proceeds through a palladium-hydride intermediate.[10]

Strategies to Minimize Dehalogenation:

  • Choice of Base: Avoid bases that can act as hydride sources.

  • Solvent Purity: Ensure solvents are anhydrous and free of impurities that could generate hydrides.

  • Ligand Selection: Bulky, electron-rich ligands can sometimes favor the desired reductive elimination over dehalogenation.[10]

  • Reaction Time and Temperature: Monitor the reaction closely and avoid unnecessarily long reaction times or excessively high temperatures, as these can promote side reactions.

My boronic acid seems to be degrading. What can I do?

Protodeboronation is the replacement of the boronic acid group with a hydrogen atom and is a frequent cause of low yields.[7][8]

Strategies to Minimize Protodeboronation:

  • Use Boronic Esters: Pinacol esters or other boronic esters are generally more stable than the corresponding boronic acids and can be used to circumvent this issue.[9][14]

  • Use Fresh Reagents: Use fresh, high-purity boronic acid.

  • Control Temperature: Higher temperatures can accelerate protodeboronation.[8]

  • Optimize Base: The choice and amount of base can influence the rate of protodeboronation.[14]

III. Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the Suzuki coupling of 3-Chloro-5-fluoropyridazine.

Problem: Low or No Product Formation

Troubleshooting_Low_Yield

Caption: A workflow for troubleshooting low yields.

Problem: Significant Side Product Formation

Troubleshooting_Side_Products

Caption: A guide to addressing common side reactions.

IV. Optimized Experimental Protocols

The following protocols are provided as a starting point for the Suzuki coupling of 3-Chloro-5-fluoropyridazine. Optimization for each specific boronic acid partner is recommended.

Protocol 1: Pd(OAc)₂ / SPhos Catalyzed Coupling

This protocol utilizes a common and highly effective catalyst system for aryl chlorides.[2]

Materials:

  • 3-Chloro-5-fluoropyridazine (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

  • SPhos (4 mol%)

  • Potassium phosphate (K₃PO₄) (2.0 equiv)

  • 1,4-Dioxane (anhydrous, degassed)

  • Water (degassed)

Procedure:

  • To an oven-dried reaction vial, add 3-Chloro-5-fluoropyridazine, the arylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.[2]

  • Evacuate and backfill the vial with an inert gas (e.g., argon or nitrogen) three times.[2][3]

  • Add degassed 1,4-dioxane and degassed water (e.g., 4:1 or 5:1 ratio) via syringe.[2]

  • Seal the vial and heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.[2]

  • Monitor the reaction progress by TLC or LC-MS.[2]

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[2][3]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[5]

  • Purify the crude product by column chromatography on silica gel.[2]

Protocol 2: Pd₂(dba)₃ / XPhos Catalyzed Coupling

This protocol is an alternative for particularly challenging substrates.[2]

Materials:

  • 3-Chloro-5-fluoropyridazine (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1.5 mol%)

  • XPhos (3 mol%)

  • Cesium carbonate (Cs₂CO₃) (2.0 equiv)

  • Toluene (anhydrous, degassed)

Procedure:

  • In a glovebox or under a positive flow of inert gas, combine 3-Chloro-5-fluoropyridazine, the arylboronic acid, Cs₂CO₃, Pd₂(dba)₃, and XPhos in a reaction vial.[2]

  • Add anhydrous, degassed toluene to the vial.[2]

  • Seal the vial and heat the reaction mixture to 110 °C with stirring for 12-24 hours.[2]

  • Follow steps 5-9 from Protocol 1 for reaction monitoring, workup, and purification.

V. The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is key to effective troubleshooting. The cycle consists of three main steps: oxidative addition, transmetalation, and reductive elimination.

Suzuki_Cycle

Caption: The key steps of the Suzuki-Miyaura catalytic cycle.[5][15]

VI. References

  • A Head-to-Head Comparison of Palladium Catalysts for Pyridazine Coupling Reactions - Benchchem. Available at:

  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at:

  • A Comparative Guide to Catalysts for Suzuki-Miyaura Coupling of Pyridines - Benchchem. Available at:

  • An Unusual Dehalogenation in The Suzuki Coupling of 4-Bromopyrrole-2-Carboxylates. Available at:

  • Application Notes and Protocols for Suzuki Coupling of 3-Chloro-5-fluoro-2-methoxypyridine - Benchchem. Available at:

  • Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing). Available at:

  • Troubleshooting low yield in Suzuki coupling of 3-Bromo-2-chloropyridine - Benchchem. Available at:

  • how to avoid dehalogenation side reactions in Suzuki coupling - Benchchem. Available at:

  • Protodeboronation - Wikipedia. Available at:

  • Suzuki Coupling - Organic Chemistry Portal. Available at:

  • Troubleshooting low yield in Suzuki coupling of chloropyrimidines - Benchchem. Available at:

  • Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing). Available at: [Link]

  • Failed suzuki coupling, any suggenstions? : r/Chempros - Reddit. Available at:

  • Application Notes and Protocols for Suzuki Coupling Reactions of 3-Chloro-5-(4-fluorophenyl)aniline - Benchchem. Available at:

  • A C–H Borylation Approach to Suzuki–Miyaura Coupling of Typically Unstable 2–Heteroaryl and Polyfluorophenyl Boronates | Organic Letters - ACS Publications. Available at: [Link]

  • Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC. Available at:

  • Nickel-Catalyzed Cross-Coupling of Aryl Chlorides by Heated Mechanochemistry: Scalable Suzuki–Miyaura Reactions via Twin-Screw Extrusion | JACS Au - ACS Publications. Available at: [Link]

  • The iron-catalysed Suzuki coupling of aryl chlorides. Available at:

  • The iron-catalysed Suzuki coupling of aryl chlorides - -ORCA - Cardiff University. Available at:

  • Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands | Request PDF - ResearchGate. Available at: [Link]

  • Why can't I achieve good yields for this Suzuki reaction? - ResearchGate. Available at: [Link]

  • Effect of solvent and base on Suzuki cross-coupling reaction a - ResearchGate. Available at: [Link]

  • Catalyst Selection Facilitates the Use of Heterocyclic Sulfinates as General Nucleophilic Coupling Partners in Palladium-Catalyzed Coupling Reactions | Organic Letters - ACS Publications. Available at: [Link]

  • Failed suzuki coupling, any suggenstions? : r/Chempros - Reddit. Available at:

  • Synthesis of Novel 3,5-Dichloro-2-arylpyridines by Palladium Acetate-Catalyzed Ligand-Free Suzuki Reactions in Aqueous Media - PMC - NIH. Available at:

  • How can I solve my problem with Suzuki coupling? - ResearchGate. Available at: [Link]

  • Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES. Available at:

  • Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions | Request PDF - ResearchGate. Available at: [Link]

  • Coupling outcomes for pyridazines, pyrimidines and pyrazines - ResearchGate. Available at: [Link]

  • Why can't I achieve good yields for this Suzuki reaction? - ResearchGate. Available at: [Link]

  • Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives - MDPI. Available at: [Link]

  • Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC. Available at:

  • Synthetic and DFT Modeling Studies on Suzuki–Miyaura Reactions of 4,5-Dibromo-2-methylpyridazin-3(2H)-one with Ferrocene Boronates, Accompanied by Hydrodebromination and a Novel Bridge-Forming Annulation In Vitro Cytotoxic Activity of the Ferrocenyl–Pyridazinone Products - MDPI. Available at: [Link]

  • Suzuki cross-coupling - Chemistry LibreTexts. Available at: [Link]

Sources

Optimization

challenges in the selective functionalization of 3-Chloro-5-fluoropyridazine

Welcome to the Technical Support & Troubleshooting Center for the selective functionalization of 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1). As an electron-deficient dihaloheteroarene, this scaffold presents a class...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support & Troubleshooting Center for the selective functionalization of 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1).

As an electron-deficient dihaloheteroarene, this scaffold presents a classic chemoselectivity challenge: differentiating between the highly electrophilic C5-fluorine and the transition-metal-labile C3-chlorine. This portal provides causality-driven troubleshooting, self-validating protocols, and mechanistic insights to ensure absolute regiocontrol in your late-stage functionalization or library synthesis workflows.

🧠 Knowledge Base: The Causality of Chemoselectivity

To troubleshoot functionalization issues, one must first understand the inherent electronic disparities of the pyridazine core.

1. Why does Nucleophilic Aromatic Substitution (SNAr) favor the C5-Fluorine? In SNAr, the rate-determining step is the initial nucleophilic attack to form the anionic Meisenheimer complex, not the cleavage of the carbon-halogen bond[1][2]. Fluorine is the most electronegative element (Pauling scale 3.98)[3]. This extreme electronegativity withdraws electron density via induction, making the C5 carbon highly electrophilic while simultaneously stabilizing the negative charge of the intermediate complex[2][4]. Consequently, hard nucleophiles will selectively displace the fluoride over the chloride.

2. Why do Palladium/Nickel Cross-Couplings favor the C3-Chlorine? Transition-metal-catalyzed cross-couplings (e.g., Suzuki, Buchwald-Hartwig) rely on oxidative addition as the rate-determining step[5]. This step requires the cleavage of the carbon-halogen bond. The C–Cl bond is significantly longer and thermodynamically weaker than the exceptionally strong C–F bond, making the C3 position the exclusive site for low-valent metal insertion[3][6].

OrthogonalReactivity Core 3-Chloro-5-fluoropyridazine (Starting Material) SNAr SNAr Reaction (Targets C5-F) Core->SNAr Hard Nucleophile (e.g., R-NH2) Coupling Cross-Coupling (Targets C3-Cl) Core->Coupling Pd Catalyst, Organometallic Reagent Meisenheimer Meisenheimer Complex (F stabilizes anion) SNAr->Meisenheimer Rate Determining Step OxAdd Oxidative Addition (Pd(0) inserts C-Cl) Coupling->OxAdd Rate Determining Step Prod1 3-Chloro-5-substituted Pyridazine Meisenheimer->Prod1 Fast Elimination (-F⁻) Prod2 3-Substituted-5-fluoro Pyridazine OxAdd->Prod2 Transmetalation & Reductive Elimination

Fig 1: Chemoselective divergence of 3-chloro-5-fluoropyridazine via SNAr and Pd-catalyzed cross-coupling.

🛠️ Troubleshooting Desk & FAQs

[TICKET #001] Issue: Poor Regioselectivity during SNAr (Nucleophile attacking C3-Cl)

Q: I am trying to displace the fluorine with an amine, but LC-MS shows a mixture of C5-substitution, C3-substitution, and di-functionalization. How do I fix this? A: Loss of regiocontrol in this scaffold is almost always driven by thermal over-activation or mismatched nucleophile "hardness."

  • Causality: While the C5-F is electronically primed for SNAr, the C3-Cl is situated alpha to the pyridazine nitrogen, which also provides significant electronic activation[1]. If you apply too much heat (>60°C), the kinetic preference for C5 is overridden, leading to thermodynamic mixtures. Furthermore, "soft" nucleophiles (like thiolates) have a higher affinity for the more polarizable C–Cl bond compared to the "hard" C–F bond[7].

  • Resolution: Lower the reaction temperature to 0°C → 25°C. Ensure you are using a hard nucleophile (primary/secondary amines or alkoxides). Use a non-nucleophilic base (e.g., DIPEA) to scavenge the generated HF without competing for the electrophile.

TroubleshootingTree Issue Issue: Di-functionalization or Poor Regioselectivity Q1 Is the nucleophile soft or hard? Issue->Q1 Hard Hard (e.g., Alkoxide, 1° Amine) Q1->Hard Soft Soft (e.g., Thiolate) Q1->Soft Q2 Reaction Temperature? Hard->Q2 ActionSoft Soft nucleophiles may attack C3-Cl. Switch to harder nucleophile. Soft->ActionSoft HighTemp > 60°C Q2->HighTemp LowTemp 20°C - 40°C Q2->LowTemp ActionTemp Lower temperature to 25°C. C5-F is highly reactive at RT. HighTemp->ActionTemp Success Optimal C5-SNAr Selectivity LowTemp->Success

Fig 2: Troubleshooting decision tree for resolving regioselectivity issues during SNAr functionalization.

####[TICKET #002] Issue: Sluggish Suzuki-Miyaura Coupling at C3 Q: My palladium-catalyzed cross-coupling at the C3-chloride is stalling at 30% conversion. Increasing the temperature causes the pyridazine core to degrade. What is happening? A: You are experiencing catalyst poisoning and base-mediated core degradation.

  • Causality: Pyridazine nitrogens are excellent bidentate ligands. They can coordinate to the Pd(II) intermediate, forming off-cycle, stable complexes that halt the catalytic cycle[8]. Additionally, electron-deficient pyridazines are highly sensitive to strong aqueous bases (like NaOH or KOH) at elevated temperatures, leading to ring-opening or hydroxide-mediated SNAr at the C5-F position[2].

  • Resolution: Switch to a bulky, electron-rich phosphine ligand (e.g., XPhos or dppf) to prevent pyridazine coordination to the metal center[5]. Replace strong bases with mild, anhydrous bases like Cs₂CO₃ or K₃PO₄.

📊 Quantitative Data: Reaction Parameter Summary

To ensure optimal chemoselectivity, adhere to the established parameter boundaries summarized below:

Reaction TypeTarget SiteOptimal Reagents / CatalystsTemp RangeExpected RegioselectivityCommon Side Reactions
SNAr (Amination) C5 (Displaces F)1°/2° Amine (1.1 eq), DIPEA (2.0 eq), THF or DMF0°C to 25°C> 95:5 (C5 : C3)Di-amination (if > 60°C)
SNAr (Etherification) C5 (Displaces F)NaOR or KOR (1.05 eq), THF-78°C to 0°C> 98:2 (C5 : C3)Ring degradation (if excess base)
Suzuki Coupling C3 (Displaces Cl)Ar-B(OH)₂ (1.2 eq), Pd(dppf)Cl₂ (5 mol%), K₃PO₄80°C to 90°CExclusive to C3Protodeboronation of Ar-B(OH)₂
Buchwald-Hartwig C3 (Displaces Cl)Amine (1.2 eq), Pd₂(dba)₃, XPhos, Cs₂CO₃90°C to 100°CExclusive to C3SNAr at C5 (if amine is small)

🧪 Protocol Library: Self-Validating Methodologies

Protocol A: Regioselective C5-Amination (SNAr)

This protocol utilizes mild conditions to prevent C3-chloride displacement.

  • Setup: In an oven-dried flask under N₂, dissolve 3-Chloro-5-fluoropyridazine (1.0 mmol) in anhydrous THF (5.0 mL).

  • Cooling: Cool the solution to 0°C using an ice bath.

  • Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 mmol). Slowly add the desired secondary amine (1.05 mmol) dropwise over 5 minutes.

  • Reaction: Remove the ice bath and allow the reaction to stir at 25°C for 2–4 hours.

  • In-Process Analytical Validation:

    • TLC: Monitor disappearance of starting material.

    • ¹⁹F NMR Check (Critical): Take an aliquot. The sharp ¹⁹F signal of the starting material should completely disappear, confirming the C-F bond has been cleaved.

    • LC-MS Check: Look for the mass of [M - F + Amine]⁺. The isotopic pattern must still show a 3:1 ratio (M : M+2), validating that the C3-Chlorine is still intact.

  • Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3 x 10 mL). Wash organics with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Regioselective C3-Suzuki-Miyaura Coupling

This protocol assumes the C5-fluorine is still intact and utilizes conditions to prevent SNAr side-reactions.

  • Setup: In a Schlenk tube, combine 3-Chloro-5-fluoropyridazine (1.0 mmol), Arylboronic acid (1.2 mmol), Pd(dppf)Cl₂ (0.05 mmol, 5 mol%), and anhydrous K₃PO₄ (2.0 mmol).

  • Solvent: Add degassed 1,4-Dioxane (4.0 mL). Note: Avoid protic solvents like water/ethanol to prevent hydroxide/alkoxide generation which could trigger SNAr at the C5-F position.

  • Reaction: Seal the tube and heat to 80°C for 12 hours under N₂.

  • In-Process Analytical Validation:

    • ¹⁹F NMR Check (Critical): The ¹⁹F signal must remain present in the spectrum, though shifted, proving the C5-F bond was untouched.

    • LC-MS Check: Look for the mass of [M - Cl + Aryl]⁺. The 3:1 isotopic chlorine signature will disappear, confirming successful oxidative addition and cross-coupling at C3.

  • Workup: Cool to room temperature, filter through a pad of Celite (eluting with EtOAc), and concentrate. Purify via flash chromatography.

📚 References

  • BenchChem. "3-Chloro-5-fluoropyridazine | 2411299-89-1 | Benchchem." BenchChem,

  • Reddit Chemistry Community. "Why is fluoride a better leaving group than the other halogens in reactions such as halopyridine aromatic nucleophilic substitutions, whereas in SN2 it is very poor?" Reddit,

  • Aoyagi, Y., et al. "PALLADIUM-CATALYZED CROSS-COUPLING REACTIONS OF CHLOROPYRAZINES WITH AROMATIC HETEROCYCLES." Heterocycles,

  • National Institutes of Health (NIH). "Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides." PMC,

  • JMCCT. "Cross-Coupling Reactions Guide." JMCCT,

  • National Institutes of Health (NIH). "Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design." PMC,

  • College of Saint Benedict and Saint John's University (CSBSJU). "Addition-Elimination at Aromatics (SNAR)." CSBSJU,

  • ChemRxiv. "Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design." ChemRxiv,

Sources

Troubleshooting

Technical Support Center: Purification of 3-Chloro-5-fluoropyridazine

Welcome to the technical support center for 3-Chloro-5-fluoropyridazine. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile heterocyclic bui...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for 3-Chloro-5-fluoropyridazine. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile heterocyclic building block. The purity of your starting materials is paramount to the success of subsequent synthetic steps and the reliability of biological assays. This document provides in-depth, field-proven insights into the purification of crude 3-Chloro-5-fluoropyridazine, moving beyond simple protocols to explain the "why" behind each step.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 3-Chloro-5-fluoropyridazine?

A1: The impurity profile of your crude material is intrinsically linked to its synthetic route. While specific documentation for 3-Chloro-5-fluoropyridazine synthesis is not abundant, we can infer likely impurities based on common synthetic strategies for pyridazines and related heterocycles.[1][2][3] Potential impurities include:

  • Starting Materials: Unreacted pyridazinone precursors or halogenating agents.

  • Regioisomers: Isomers formed from non-selective halogenation at other positions on the pyridazine ring.

  • Over-halogenated Byproducts: Dichloro- or other poly-halogenated pyridazine species.

  • Hydrolysis Products: Reaction of the chloro-substituent with residual water to form a pyridazinone derivative.

  • Residual Solvents: Solvents used in the synthesis and initial work-up (e.g., DMF, toluene, acetonitrile).[4]

Q2: How do I choose the best primary purification method for my crude sample?

A2: The optimal purification strategy depends on the physical state of your crude product, the nature of the impurities, and the scale of your reaction. A preliminary analysis by Thin Layer Chromatography (TLC) and ¹H NMR is crucial for making an informed decision. The following decision tree provides a general workflow for selecting a method.

Purification_Decision_Tree Start Crude 3-Chloro-5-fluoropyridazine Analysis Initial Analysis (TLC, ¹H NMR, Physical State) Start->Analysis IsSolid Is the crude material a solid? Analysis->IsSolid ImpuritiesDifferentSolubility Are major impurities solids with different solubility profiles? IsSolid->ImpuritiesDifferentSolubility Yes TLCSpots Multiple spots on TLC? IsSolid->TLCSpots No (Oily Solid/Liquid) ImpuritiesDifferentSolubility->TLCSpots No Recrystallization Recrystallization ImpuritiesDifferentSolubility->Recrystallization Yes SeparationGood Is TLC separation (ΔRf) > 0.2? TLCSpots->SeparationGood Yes LiquidImpurities Are impurities volatile with different boiling points? TLCSpots->LiquidImpurities No Column Flash Column Chromatography SeparationGood->Column Yes HPLC Preparative HPLC SeparationGood->HPLC No (Co-elution) LiquidImpurities->Column No Distillation Vacuum Fractional Distillation LiquidImpurities->Distillation Yes

Caption: Workflow for selecting a purification method.

Q3: What analytical techniques are essential for confirming the purity of the final product?

A3: A combination of techniques is necessary for a comprehensive assessment of purity:

  • Nuclear Magnetic Resonance (NMR): ¹H, ¹³C, and ¹⁹F NMR are critical for confirming the chemical structure and identifying any organic impurities. The absence of signals from starting materials or byproducts is a key indicator of purity.

  • Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These methods are excellent for detecting trace impurities and confirming the molecular weight of the product. Purity is often reported as a percentage of the total peak area.

  • High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is a highly sensitive method for quantifying purity. A single sharp peak is indicative of a pure sample.[5]

  • Melting Point Analysis: A sharp melting point range (typically < 2 °C) suggests high purity for solid compounds.[6]

Troubleshooting Purification Issues

This section addresses specific problems you may encounter during the purification process.

Recrystallization Troubleshooting
ProblemPossible Cause(s)Recommended Solution(s)
Product Fails to Dissolve 1. Incorrect solvent choice (product is insoluble).2. Insufficient solvent volume.1. Perform small-scale solvent screening. Good solvents dissolve the product when hot but not when cold. Consider solvent pairs like Toluene/Hexane or Ethyl Acetate/Heptane.[7]2. Add more hot solvent in small increments until dissolution is achieved.[8]
Product "Oils Out" 1. The boiling point of the solvent is higher than the melting point of the compound.2. The solution is being cooled too rapidly.1. Choose a solvent with a lower boiling point.2. Allow the solution to cool slowly to room temperature before inducing crystallization or placing it in an ice bath.[8] Scratching the inside of the flask with a glass rod can initiate crystallization.
Poor Recovery 1. Too much solvent was used for dissolution.2. Premature crystallization during a hot filtration step.3. Crystals were washed with a solvent at room temperature.1. Use the absolute minimum amount of hot solvent required to dissolve the crude material.2. Preheat the filtration funnel and flask. Use a small amount of extra hot solvent to rinse.3. Always wash the filtered crystals with a minimal amount of ice-cold recrystallization solvent.[9]
Final Product is Colored 1. Colored impurities are co-crystallizing with the product.1. Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb colored impurities. Use sparingly, as it can also adsorb your product.
Flash Column Chromatography Troubleshooting
ProblemPossible Cause(s)Recommended Solution(s)
Poor Separation (Streaking or Tailing) 1. The compound is too polar for the chosen solvent system.2. The compound is interacting with the acidic silica gel (if it's basic).3. The column is overloaded.1. Increase the polarity of the mobile phase gradually. A common starting point for compounds like this is a gradient of ethyl acetate in hexanes.[5][10]2. Add a small amount (0.1-1%) of a modifier like triethylamine to the mobile phase to neutralize the silica.[9]3. Use a larger column or reduce the amount of crude material loaded. A general rule is a 1:30 to 1:100 ratio of sample to silica gel by weight.
Product Elutes with the Solvent Front (Rf ≈ 1) 1. The mobile phase is too polar.1. Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent (e.g., increase the percentage of hexanes).[9]
Product Won't Elute from the Column (Rf ≈ 0) 1. The mobile phase is not polar enough.1. Increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate). If necessary, a small amount of methanol can be added to the eluent.[9]
Cracked or Channeled Silica Bed 1. The column was packed unevenly.2. The solvent level dropped below the top of the silica bed.1. Ensure the silica slurry is homogenous and allowed to settle evenly. Gently tap the column while packing.2. Never let the column run dry. Always maintain a level of solvent above the silica gel.

Detailed Experimental Protocols

Protocol 1: Recrystallization of 3-Chloro-5-fluoropyridazine

This protocol assumes the crude product is a solid with impurities that have different solubility characteristics.

  • Solvent Selection: In separate test tubes, test the solubility of a small amount of crude material in various solvents (e.g., hexanes, toluene, ethyl acetate, isopropanol) at room temperature and upon heating. A good solvent will fully dissolve the compound when hot and result in significant precipitation upon cooling. Solvent pairs (e.g., dissolving in hot toluene and adding hexanes dropwise until cloudy) are also highly effective.[7]

  • Dissolution: Place the crude 3-Chloro-5-fluoropyridazine in an Erlenmeyer flask. Add the chosen solvent in small portions while heating the mixture (e.g., in a hot water bath) and stirring until the solid just dissolves. Avoid adding a large excess of solvent.[8]

  • Decolorization (Optional): If the solution is colored, remove it from the heat and add a very small amount of activated charcoal. Reheat the mixture to boiling for a few minutes.

  • Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask to remove any insoluble impurities (and charcoal, if used).

  • Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.[8] Once at room temperature, the flask can be placed in an ice-water bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter with a small amount of ice-cold solvent to remove any residual soluble impurities.

  • Drying: Dry the purified crystals under vacuum to remove all traces of solvent. Characterize the final product for purity.

Protocol 2: Flash Column Chromatography

This is the most versatile method for purifying both liquid and solid samples, especially when impurities have similar polarities to the product.

  • TLC Analysis: First, determine an appropriate mobile phase using TLC. Spot the crude material on a silica gel TLC plate and elute with different solvent mixtures (e.g., varying ratios of hexanes:ethyl acetate). The ideal system will give your product an Rf value of approximately 0.3-0.4 and show good separation from impurities.[9]

  • Column Packing: Select an appropriately sized column. Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into the column and allow it to pack under gentle pressure, ensuring no air bubbles are trapped.

  • Sample Loading: Dissolve the crude 3-Chloro-5-fluoropyridazine in a minimal amount of a suitable solvent (dichloromethane or the mobile phase itself). Alternatively, adsorb the crude material onto a small amount of silica gel by dissolving it, adding silica, and evaporating the solvent. This "dry loading" method often results in better separation.

  • Elution: Carefully add the prepared sample to the top of the silica bed. Begin elution with the mobile phase, starting with the determined low-polarity mixture. Collect fractions in test tubes.

  • Gradient Elution (Optional): If impurities are not separating well, you can gradually increase the polarity of the mobile phase (e.g., from 5% ethyl acetate in hexanes to 10%, then 15%). This helps to elute more polar compounds.

  • Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator. Dry the final product under high vacuum.

References

  • Google Patents.EP1626045A1 - Processes for producing 3-substituted 2-chloro-5-fluoropyridine or salt thereof.
  • Google Patents.CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-.
  • Organic Syntheses. Organic Syntheses Procedure.[Link]

  • Amerigo Scientific. 3-Chloro-5-fluoropyridine (97%).[Link]

  • Wikipedia. Pyridine.[Link]

  • ResearchGate. Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction.[Link]

  • YouTube. How To Recrystallize A Solid.[Link]

  • Reddit. Go-to recrystallization solvent mixtures : r/Chempros.[Link]

  • PubChem. 3-chloro-5-fluoropyridine.[Link]

  • Liberty University. SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines.[Link]

  • ACS Publications. Uncatalyzed One-Pot Synthesis of Highly Substituted Pyridazines...[Link]

  • ACS Publications. NMR Chemical Shifts of Trace Impurities...[Link]

  • University of Chicago. Bridging the pyridine-pyridazine synthesis gap by skeletal editing.[Link]

  • PMC. Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents...[Link]

  • Organic Chemistry Portal. Synthesis of pyridazines.[Link]

  • Google Patents.CN115181060A - Clean production process for producing 2-amino-3-chloro-5-trifluoromethylpyridine.
  • Google Patents.

Sources

Optimization

Technical Support Center: Derivatization and Troubleshooting of 3-Chloro-5-fluoropyridazine Scaffolds

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the nuanced challenges of functionalizing 3-chloro-5-fluoropyridazine.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the nuanced challenges of functionalizing 3-chloro-5-fluoropyridazine. This dihaloheteroarene is a highly prized pharmacophore building block, but its differential reactivity often leads to complex byproduct profiles. This guide is designed to help researchers and drug development professionals achieve absolute regiocontrol and eliminate synthetic bottlenecks.

Section 1: Mechanistic Foundations (The Causality of Reactivity)

Before troubleshooting specific byproducts, we must establish the intrinsic electronic bias of the pyridazine core. The reactivity of 3-chloro-5-fluoropyridazine is governed by a fundamental competition between electronic activation and leaving group ability [1],[2].

  • The Electronic Bias (C3 Preference): The C3 position is highly electrophilic because it is alpha to the N2 nitrogen and para to the N1 nitrogen. During Nucleophilic Aromatic Substitution (SNAr) or oxidative addition, the adjacent electronegative nitrogen stabilizes the developing negative charge in the transition state (Meisenheimer complex).

  • The Leaving Group Bias (C5 Preference): Fluorine is intrinsically a better leaving group than chlorine in SNAr reactions due to the highly polarized C-F bond.

  • The Mismatch: This creates a "mismatched" reactivity profile. The electronic bias heavily favors attack at C3, while leaving-group kinetics favor C5[2]. If reaction conditions are not strictly controlled, this mismatch results in regioisomeric mixtures.

Analytical Advantage

Unlike symmetrical dihalides (e.g., 3,5-dichloropyridazine), attacking C3 (loss of Cl) versus C5 (loss of F) in 3-chloro-5-fluoropyridazine yields products with distinct masses. Furthermore, C3 substitution retains the fluorine atom, making


F NMR an absolute diagnostic tool for regiochemical assignment[1].

Section 2: Frequently Asked Questions & Troubleshooting Guides

FAQ 1: Why am I seeing a byproduct with a mass difference of +16.5 Da relative to my desired C3-substituted product? Diagnosis: You are observing the C5-substituted regioisomer. Causality: If your desired product involves displacing the C3-chlorine, the mass change is


 Da. If the nucleophile attacks the C5-fluorine instead, the mass change is 

Da. The difference is exactly 16.5 Da. This occurs when the reaction temperature is too high, allowing the system to overcome the activation energy barrier for the kinetically less favorable (but leaving-group driven) C5 substitution. Solution: Lower the reaction temperature (e.g., from 80 °C to 25 °C) and use a less polar solvent to maximize the electronic directing effect of the pyridazine nitrogens.

FAQ 2: How can I completely reverse the regioselectivity in Suzuki-Miyaura Cross-Coupling (SMC) to favor C5 over C3? Diagnosis: Standard palladium catalysis favors the more electrophilic C3 position[3]. Causality: In SMC, oxidative addition is the selectivity-determining step. Electron-deficient bidentate ligands (like dppf) strongly favor the electronically activated C3-Cl bond[4]. To invert this, you must rely on steric and electronic ligand control. Solution: Switch to an electron-rich, sterically demanding monodentate ligand like Q-Phos. Research has demonstrated that Q-Phos effectively reverses the innate bias of 3,5-dihalopyridazines, directing oxidative addition to the less sterically encumbered C5 position[4],[3].

FAQ 3: My LC-MS shows a massive peak corresponding to exactly double the mass of my nucleophile minus both halogens. How do I stop this? Diagnosis: Disubstitution (over-reaction). Causality: Once the first nucleophile (e.g., an amine) is installed, it typically donates electron density into the ring, deactivating it toward a second SNAr. However, if a strong base (like NaH) is used with excess nucleophile, the second halogen can be displaced. Solution: Strictly control stoichiometry to 1.05 equivalents of the nucleophile. Add the nucleophile dropwise to a dilute solution of the pyridazine to ensure the local concentration of the starting material always exceeds the nucleophile.

Section 3: Self-Validating Experimental Protocols

Protocol A: Regioselective SNAr Amination at C3

Objective: Install a primary amine at the C3 position while suppressing C5-regioisomer and disubstitution byproducts.

  • Preparation: Dissolve 3-chloro-5-fluoropyridazine (1.0 eq) in anhydrous THF (0.1 M) and cool to 0 °C.

    • Causality: THF provides solubility while the low temperature kinetically traps the reaction at the electronically favored C3 position, preventing the thermodynamically driven displacement of the better leaving group (fluorine) at C5[2].

  • Nucleophile Addition: Add N,N-diisopropylethylamine (DIPEA, 1.2 eq) followed by dropwise addition of the amine nucleophile (1.05 eq).

    • Causality: DIPEA acts as a non-nucleophilic proton sponge. Strict stoichiometric control of the amine (1.05 eq) prevents over-reaction (disubstitution).

  • Self-Validating Monitoring: After 2 hours, sample the reaction for LC-MS and

    
    F NMR.
    
    • Validation Checkpoint: Look for a mass shift of

      
      m = +[Amine] - 35.5 Da. The crude mixture MUST  retain a distinct 
      
      
      
      F signal. If the signal is absent, the fluorine was displaced, indicating failure of regiocontrol[1].
  • Quench and Isolate: If validation passes, quench with saturated aqueous NH

    
    Cl to neutralize excess base and extract with EtOAc.
    
Protocol B: Ligand-Controlled C5-Selective Suzuki-Miyaura Coupling

Objective: Override the intrinsic electronic bias to selectively arylate the C5 position.

  • Catalyst Speciation: In a glovebox, pre-mix Pd

    
    (dba)
    
    
    
    (5 mol%) and Q-Phos (12 mol%) in anhydrous 1,4-dioxane. Stir for 15 minutes.
    • Causality: Q-Phos is a highly sterically demanding, electron-rich monodentate ligand. Pre-mixing ensures proper formation of the active

      
       species, which is required to force oxidative addition at the C5 position, overriding the electronic preference for C3[4].
      
  • Reagent Addition: Add 3-chloro-5-fluoropyridazine (1.0 eq), arylboronic acid (1.1 eq), and anhydrous K

    
    PO
    
    
    
    (2.0 eq).
    • Causality: Anhydrous conditions and a mild base prevent the competitive hydrolysis of the C-F bond, which is highly susceptible to nucleophilic attack by hydroxide.

  • Self-Validating Monitoring: Heat to 80 °C and monitor via LC-MS.

    • Validation Checkpoint: The desired C5-arylated product will show a mass shift of

      
      m = +[Aryl] - 19.0 Da. The crude mixture MUST  show the disappearance of the starting material's 
      
      
      
      F signal. If the
      
      
      F signal remains, the coupling incorrectly occurred at the C3 position[1].
  • Workup: Filter through Celite to remove palladium black and inorganic salts, then purify via silica gel chromatography.

Section 4: Quantitative Data & Diagnostics

Table 1: LC-MS and NMR Diagnostic Matrix for Byproduct Identification

Compound ProfileLC-MS Mass Shift (

m)

F NMR Status
Root Cause / Diagnosis
Target (C3-Substitution) +[Nucleophile] - 35.5 DaSignal PresentSuccessful kinetic control
Regioisomer (C5-Substitution) +[Nucleophile] - 19.0 DaSignal AbsentTemperature too high; mismatched ligand
Disubstitution Byproduct +2[Nucleophile] - 54.5 DaSignal AbsentExcess nucleophile equivalents
Hydrolysis Byproduct +17.0 Da (OH) - 19.0 Da (F)Signal AbsentMoisture in solvent or hygroscopic base

Table 2: Ligand Influence on Suzuki-Miyaura Regioselectivity (Derived from 3,5-dihalopyridazine models[4],[3])

Ligand SystemDenticityElectronic NatureMajor Coupling SiteSelectivity Ratio (C3:C5)
dppf BidentateElectron-deficientC3> 9:1
PPh

MonodentateNeutralC34:1
Q-Phos MonodentateHighly Electron-richC5< 1:9

Section 5: Visualizations

MechanisticDivergence cluster_SNAr SNAr Pathway (Amine Nucleophile) cluster_SMC Suzuki-Miyaura Coupling SM 3-Chloro-5-fluoropyridazine C3_SNAr C3-Amination (Major, Δm = -35.5 + Nu) 19F NMR: Active SM->C3_SNAr Kinetic Control (Electronic Bias) C5_SNAr C5-Amination (Minor Byproduct) 19F NMR: Silent SM->C5_SNAr Thermodynamic (Leaving Group Bias) C3_SMC C3-Arylation (dppf ligand) SM->C3_SMC Pd/dppf C5_SMC C5-Arylation (Q-Phos ligand) SM->C5_SMC Pd/Q-Phos

Mechanistic divergence in the functionalization of 3-chloro-5-fluoropyridazine.

Troubleshooting Start Crude Reaction LC-MS Mass Analyze Mass Shift (Δm) Start->Mass Target Δm = +Nu - 35.5 Da (Target C3 Product) Mass->Target Regio Δm = +Nu - 19.0 Da (C5 Regioisomer) Mass->Regio Double Δm = +2(Nu) - 54.5 Da (Disubstitution) Mass->Double NMR Perform 19F NMR Target->NMR Verify Regiochemistry Confirm 19F Signal Present (Confirmed C3) NMR->Confirm Fail 19F Signal Absent (F Displaced) NMR->Fail

Diagnostic workflow for identifying byproducts using LC-MS mass shifts and 19F NMR.

References

  • ACS Publications. "Some Items of Interest to Process R&D Chemists and Engineers." Journal of Organic Chemistry (2013, 78, 7758). URL: [Link]

  • Chemical Science. "A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions." Royal Society of Chemistry. URL: [Link]

Sources

Troubleshooting

managing regioselectivity in reactions involving 3-Chloro-5-fluoropyridazine

Welcome to the Technical Support Center for Diazine Functionalization . As a Senior Application Scientist, I have designed this guide to address the complex regioselectivity challenges associated with 3-Chloro-5-fluoropy...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Diazine Functionalization . As a Senior Application Scientist, I have designed this guide to address the complex regioselectivity challenges associated with 3-Chloro-5-fluoropyridazine .

This highly activated heteroaromatic system presents a classic synthetic dichotomy: the C3 position is electronically activated by the adjacent nitrogen atoms, while the C5 position is highly polarized by the electronegative fluorine atom. Navigating this tension requires precise control over reaction kinetics, nucleophile hardness, and catalytic oxidative addition.

Below, you will find troubleshooting FAQs, self-validating experimental workflows, and mechanistic data to ensure absolute regiocontrol in your drug development pipelines.

I. Troubleshooting & FAQs: Managing Regioselectivity

Q1: I am performing a Nucleophilic Aromatic Substitution (SNAr) with an aliphatic amine, but I am isolating an inseparable mixture of C3- and C5-substituted products. How do I force the reaction to exclusively target C3? A: Aliphatic amines are borderline in the Hard-Soft Acid-Base (HSAB) spectrum, leading to competing pathways. To exclusively target C3 (displacing chlorine), you must leverage orbital control and thermodynamics . The C3 position has a larger LUMO coefficient due to its position alpha to N2 and para to N1 .

  • Solution: Increase the reaction temperature (80–100 °C) to favor the thermodynamic C3 product. Use a polar aprotic solvent like DMSO to stabilize the transition state. If the mixture persists, abandon SNAr and switch to a Pd-catalyzed Buchwald-Hartwig amination. Palladium will exclusively undergo oxidative addition at the weaker C–Cl bond (~81 kcal/mol) over the stronger C–F bond (~116 kcal/mol), yielding >99% C3 selectivity .

Q2: My project requires functionalizing the C5 position with an alkoxide. How can I displace the C5-Fluorine without touching the highly activated C3-Chlorine? A: You must exploit charge control under strict kinetic conditions . Hard nucleophiles (like alkoxides) are driven by electrostatic interactions rather than orbital overlap. The highly electronegative fluorine atom creates a massive localized positive dipole at C5. Furthermore, fluorine is an exceptional SNAr leaving group because it strongly stabilizes the anionic Meisenheimer intermediate .

  • Solution: Run the reaction at -20 °C to 0 °C. At low temperatures, the hard nucleophile will kinetically attack the highly polarized C5 position. Keeping the temperature low prevents the system from equilibrating to the thermodynamically favored C3 position.

Q3: I need to perform a C–H functionalization at the C4 position. Is Directed ortho-Metalation (DoM) viable, or will the halogens interfere? A: DoM is highly viable and exceptionally regioselective for C4. The C4 proton is flanked by the C3-Cl and C5-F groups. The synergistic inductive electron withdrawal from both halogens makes the C4 proton the most acidic on the ring. The relative ortho-directing power in diazines strictly follows the trend F > OMe > Cl .

  • Solution: Use a non-nucleophilic, sterically hindered base like Lithium tetramethylpiperidide (LTMP) at -78 °C. Do not use n-BuLi, as it will trigger destructive halogen-metal exchange or direct nucleophilic addition to the electron-deficient pyridazine core.

II. Mechanistic Visualizations

Regioselectivity Start 3-Chloro-5-fluoropyridazine Pd Pd-Catalyzed Cross-Coupling Start->Pd Suzuki/Buchwald SNAr_Soft SNAr (Soft Nu⁻) e.g., Amines, Thiols Start->SNAr_Soft Heat, Polar Solvent SNAr_Hard SNAr (Hard Nu⁻) e.g., Alkoxides Start->SNAr_Hard Low Temp (-20°C) DoM Directed ortho-Metalation (LTMP, -78°C) Start->DoM Bulky Base C3_Sub C3 Substitution (Cl Displaced) Pd->C3_Sub >99% Selectivity SNAr_Soft->C3_Sub Thermodynamic Control C5_Sub C5 Substitution (F Displaced) SNAr_Hard->C5_Sub Kinetic Control C4_Sub C4 Functionalization (C-H Activated) DoM->C4_Sub Directed by Cl & F

Fig 1: Reaction decision tree for regioselective functionalization of 3-chloro-5-fluoropyridazine.

Meisenheimer cluster_0 Orbital Control (Soft Nu⁻) cluster_1 Charge Control (Hard Nu⁻) Start 3-Chloro-5-fluoropyridazine MC_C3 C3-Meisenheimer Complex (LUMO Overlap) Start->MC_C3 Amines/Thiols (Thermodynamic) MC_C5 C5-Meisenheimer Complex (Dipole Stabilized) Start->MC_C5 Alkoxides (Kinetic) Prod_C3 C3-Product (-Cl⁻) MC_C3->Prod_C3 Fast Elimination Prod_C5 C5-Product (-F⁻) MC_C5->Prod_C5 Fast Elimination

Fig 2: Divergent SNAr pathways governed by nucleophile hardness and electronic control.

III. Quantitative Data: Regioselectivity Matrix

Summarized below are the expected regiochemical outcomes based on the mechanistic drivers applied to the 3-chloro-5-fluoropyridazine scaffold.

Reaction TypeReagents / ConditionsPrimary Reaction SiteSelectivityMechanistic Driver
Cross-Coupling Pd₂(dba)₃, Xantphos, Cs₂CO₃, 90 °CC3 (Cl displaced)>99%Bond Dissociation Energy (C– Cl 81 kcal/mol < C–F 116 kcal/mol).
SNAr (Soft Nu⁻) Aliphatic Amines, DMSO, 80 °CC3 (Cl displaced)~85–95%Orbital Control (LUMO localization at C3; thermodynamic control).
SNAr (Hard Nu⁻) NaOMe, MeOH, -20 °CC5 (F displaced)>90%Charge Control (Strong C–F dipole; kinetic control).
DoM (Metalation) LTMP, THF, -78 °C, then E⁺C4 (C–H activated)>95%Synergistic inductive acidity (proton is ortho to both Cl and F).

IV. Self-Validating Experimental Workflows

To ensure scientific integrity, these protocols are designed as self-validating systems. Built-in analytical checkpoints allow you to confirm regioselectivity before proceeding to the next synthetic step.

Workflow A: Regioselective C3-Amination via Buchwald-Hartwig Coupling

Objective: Couple a primary amine at C3 while preserving the highly reactive C5–F bond.

  • Preparation: In a glovebox, charge a Schlenk flask with 3-chloro-5-fluoropyridazine (1.0 equiv), the primary amine (1.2 equiv), Pd₂(dba)₃ (2 mol%), Xantphos (4 mol%), and anhydrous Cs₂CO₃ (2.0 equiv).

    • Causality Note: Cs₂CO₃ is a mild base. Using stronger bases like KOtBu will trigger an unwanted background SNAr reaction at the C5-fluorine.

  • Reaction: Add anhydrous 1,4-dioxane (0.2 M). Seal the flask, remove it from the glovebox, and stir at 90 °C for 12 hours.

  • Self-Validation Checkpoint (¹⁹F NMR): Before workup, take a crude aliquot and run a ¹⁹F NMR. You must observe a single, sharp fluorine signal (typically between -110 to -120 ppm).

    • Diagnostic: If the fluorine signal is absent, defluorination has occurred via SNAr. If multiple fluorine signals are present, you have a mixture of regioisomers. A single retained peak confirms absolute C3 selectivity.

Workflow B: Regioselective C5-Methoxylation via SNAr

Objective: Displace the C5-Fluorine with a methoxy group while preserving the C3-Chlorine.

  • Preparation: Dissolve 3-chloro-5-fluoropyridazine (1.0 equiv) in anhydrous methanol (0.3 M) under an argon atmosphere.

  • Reaction: Cool the solution to -20 °C using a dry ice/ethylene glycol bath. Dropwise, add a freshly prepared solution of sodium methoxide (NaOMe, 1.05 equiv) in methanol over 30 minutes. Stir for 2 hours at -20 °C.

    • Causality Note: Strict temperature control is required. Allowing the reaction to warm to room temperature will provide enough activation energy for the methoxide to attack the thermodynamically favored C3 position.

  • Self-Validation Checkpoint (MS & ¹⁹F NMR):

    • ¹⁹F NMR: The crude mixture should show complete disappearance of the fluorine signal.

    • GC-MS / LC-MS: The mass spectrum of the product peak must display the classic 3:1 isotopic ratio (M / M+2) characteristic of the ³⁵Cl / ³⁷Cl isotopes.

    • Diagnostic: The 3:1 isotope pattern mathematically guarantees that the C3-Chlorine bond remains intact.

V. References

  • Plé, N., et al. "Relative ortho-directing power of fluorine, chlorine and methoxy group for the metalation reaction in the diazine series. Diazines XXXV." Tetrahedron, ResearchGate. URL:[Link]

  • "Base-Controlled Regioselective Functionalization of Chloro-Substituted Quinolines." Journal of Organic Chemistry, NIH/PubMed, 2018. URL:[Link]

  • "Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry." Molecules, MDPI, 2024. URL:[Link]

Optimization

Technical Support Center: Catalyst Selection for Cross-Coupling with 3-Chloro-5-fluoropyridazine

Welcome to the Technical Support Center. This guide is engineered for researchers, medicinal chemists, and drug development professionals working with 3-Chloro-5-fluoropyridazine .

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, medicinal chemists, and drug development professionals working with 3-Chloro-5-fluoropyridazine . Halogenated pyridazines are highly versatile but notoriously challenging scaffolds. This guide addresses the root causes of common experimental failures—such as catalyst poisoning and poor chemoselectivity—and provides field-proven, self-validating protocols to ensure reproducible C–C bond formation.

Part 1: Troubleshooting & FAQs

Q1: I am observing a complex mixture of products instead of my desired cross-coupled product. What is going wrong?

A1: You are likely experiencing competing Nucleophilic Aromatic Substitution (SNAr). 3-Chloro-5-fluoropyridazine possesses two orthogonal reactive sites. The C3–Cl bond is primed for palladium-catalyzed cross-coupling due to its lower bond dissociation energy, which facilitates oxidative addition. However, the C5–F bond is highly susceptible to SNAr. The electron-deficient pyridazine core stabilizes the negative charge developed in the Meisenheimer transition state, making the highly electronegative fluorine an excellent leaving group under basic conditions[1][2].

The Fix: If your base is too nucleophilic (e.g., NaOH, alkoxides) or the temperature is excessively high, SNAr will outcompete the cross-coupling cycle. Switch to a mild, non-nucleophilic base like K3PO4 or Na2CO3 to suppress C5–F activation.

Q2: My reaction stalls at low conversion, and a black precipitate (Pd black) forms. How do I prevent catalyst poisoning?

A2: The pyridazine ring is coordinating to your palladium catalyst. Pyridazines are strong


-donors via their nitrogen lone pairs. In solution, they can coordinate to the palladium center, forming stable, unreactive off-cycle complexes that eventually decompose into inactive Pd black[3][4].

The Fix: You must use bulky, electron-rich ligands. Ligands such as dppf (1,1'-Bis(diphenylphosphino)ferrocene) or Buchwald dialkylbiaryl phosphines like XPhos provide immense steric bulk that physically blocks the pyridazine nitrogens from coordinating to the metal center. Simultaneously, their electron-rich nature accelerates the oxidative addition into the C3–Cl bond, pushing the catalytic cycle forward before degradation can occur[5].

Q3: Which specific catalyst system is recommended for strictly C3-selective Suzuki-Miyaura coupling?

A3: PdCl2(dppf) or Pd2(dba)3 with XPhos. Literature demonstrates that ligand choice dictates site-selectivity in polyhalogenated diazines. Electron-deficient bidentate ligands like dppf promote highly regioselective coupling at the C3 position adjacent to the nitrogen. Conversely, using highly electron-rich monodentate ligands without sufficient steric tuning can lead to bis-coupling or activate the wrong position[5].

Part 2: Visualizing the Reaction Logic

Catalyst Selection Workflow

The following decision tree illustrates the causality behind reaction condition selection based on the desired functionalization pathway.

Workflow Start Substrate: 3-Chloro-5-fluoropyridazine Goal Desired Reaction Pathway? Start->Goal CrossCoupling Pd-Catalyzed Cross-Coupling (C3-Cl) Goal->CrossCoupling C-C Bond Formation SNAr Nucleophilic Aromatic Substitution (C5-F) Goal->SNAr C-N / C-O Bond Formation CatSelect Catalyst Selection CrossCoupling->CatSelect BaseSelect Base Selection CrossCoupling->BaseSelect NucBase Nucleophile (e.g., Amines, Alkoxides) SNAr->NucBase Direct Substitution PdDppf PdCl2(dppf) (Best for C3-Cl selectivity) CatSelect->PdDppf XPhos Pd2(dba)3 / XPhos (Prevents N-coordination) CatSelect->XPhos MildBase Mild, Non-Nucleophilic Base (e.g., K3PO4, Na2CO3) BaseSelect->MildBase Avoids SNAr

Caption: Decision matrix for the selective functionalization of 3-Chloro-5-fluoropyridazine.

Mechanistic Pathway: Cross-Coupling vs. SNAr

Understanding the competing transition states is critical for troubleshooting.

Mechanism Substrate 3-Chloro-5-fluoropyridazine OxAdd Oxidative Addition (at C3-Cl) Substrate->OxAdd Pd(0) insertion Meisenheimer Meisenheimer Complex (at C5-F) Substrate->Meisenheimer Strong Nucleophile (Competes with Pd) Pd0 Pd(0)L2 Active Catalyst Pd0->OxAdd TransMet Transmetalation (with R-B(OH)2) OxAdd->TransMet RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Catalyst Regeneration ProductCC 3-R-5-fluoropyridazine (Target Product) RedElim->ProductCC ProductSNAr 3-Chloro-5-Nuc-pyridazine (Side Product) Meisenheimer->ProductSNAr F- elimination

Caption: Competing catalytic C3-cross-coupling and C5-SNAr pathways.

Part 3: Quantitative Data & Catalyst Comparison

The efficiency of Suzuki-Miyaura coupling with halogenated pyridazines is highly dependent on the catalyst and base[3][4]. The table below summarizes expected outcomes based on empirical literature data for chloropyridazines.

Catalyst SystemLigandBaseSolvent SystemTemp (°C)Expected C3 YieldChemoselectivity / Notes
Pd(PPh₃)₄ None (PPh₃)Na₂CO₃Toluene/H₂O11025 - 40%Poor. High risk of catalyst poisoning by pyridazine nitrogens.
PdCl₂(dppf) dppfK₃PO₄Dioxane/H₂O80 - 90> 85%Excellent. High C3 selectivity; steric bulk prevents N-coordination.
Pd₂(dba)₃ XPhosK₃PO₄Toluene/H₂O100> 80%Excellent. Highly active; easily overcomes oxidative addition barriers.
Pd(OAc)₂ RuPhosCs₂CO₃Dioxane/H₂O100VariablePoor. Tends to favor bis-coupling or unselective reactions.

Part 4: Standard Operating Procedure (Self-Validating Protocol)

To ensure scientific integrity, the following Suzuki-Miyaura protocol is designed as a self-validating system. Each phase includes a checkpoint to verify that the chemical environment is correct before proceeding, minimizing wasted reagents.

Optimized Protocol: C3-Selective Suzuki-Miyaura Coupling

Reagents Required:

  • 3-Chloro-5-fluoropyridazine (1.0 equiv)

  • Arylboronic acid (1.2 - 1.5 equiv)

  • PdCl₂(dppf)·CH₂Cl₂ adduct (5 mol%)

  • K₃PO₄ (2.0 equiv)

  • Solvent: 1,4-Dioxane / H₂O (4:1 ratio, 0.2 M)

Step-by-Step Methodology:

  • System Preparation & Degassing (Critical Step):

    • Add 1,4-Dioxane and H₂O to a Schlenk flask.

    • Validation Check: Perform three freeze-pump-thaw cycles or sparge with ultra-pure Argon for 30 minutes. Oxygen must be strictly excluded to prevent the homocoupling of the boronic acid and the oxidation of the phosphine ligand[3].

  • Reagent Loading:

    • Under an Argon counter-flow, charge the reaction vessel with 3-Chloro-5-fluoropyridazine, the arylboronic acid, and K₃PO₄.

    • Add the PdCl₂(dppf) catalyst last to minimize its exposure to ambient air.

  • Reaction Initiation:

    • Seal the vessel and heat the vigorously stirring mixture to 80 °C.

    • Validation Check: After 30 minutes, observe the reaction color. A transition to a deep red/brown indicates an active catalytic cycle. The rapid appearance of a black mirror or precipitate indicates oxygen contamination or catalyst death.

  • Monitoring & Quenching:

    • Monitor the reaction via LC-MS or TLC (typically complete within 4–12 hours). Look for the disappearance of the starting material mass (

      
       132.5)[2].
      
    • Once complete, cool the mixture to room temperature and dilute with Ethyl Acetate.

  • Workup & Purification:

    • Filter the crude mixture through a short pad of Celite to remove palladium residues.

    • Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography[6].

References

1.2 2.3 3.5 4.6 5.4

Sources

Troubleshooting

Technical Support Center: Troubleshooting the Amination of 3-Chloro-5-fluoropyridazine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the unique challenges presented by polyhalogenated diazines.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the unique challenges presented by polyhalogenated diazines. 3-Chloro-5-fluoropyridazine is a highly versatile but notoriously temperamental building block.

The primary challenge in its functionalization is regioselectivity . The pyridazine ring is strongly activated toward nucleophilic attack at the alpha positions (C-3 and C-6) due to the adjacent nitrogen atoms. However, fluorine at the C-5 position is a vastly superior leaving group compared to chlorine due to its high electronegativity, which stabilizes the anionic Meisenheimer complex transition state (1)[1]. This inherent conflict between electronic ring activation (favoring C-3) and leaving group ability (favoring C-5) leads to the side reactions we will troubleshoot below.

Part 1: Mechanistic Pathways & Regioselectivity

To prevent side reactions, you must first dictate the mechanistic pathway. Nucleophilic Aromatic Substitution (SNAr) will generally favor displacement of the fluorine atom under kinetic control. Conversely, Palladium-catalyzed Buchwald-Hartwig amination will exclusively target the chlorine atom due to the lower Bond Dissociation Energy (BDE) of the C–Cl bond (~81 kcal/mol) versus the C–F bond (~116 kcal/mol) (2)[2].

Regioselectivity SM 3-Chloro-5-fluoropyridazine (Starting Material) SNAr SNAr Conditions (Amine, DIPEA, 0°C) SM->SNAr Kinetic Control (F is better LG) BHA Buchwald-Hartwig (Pd-cat, BrettPhos, 80°C) SM->BHA Oxidative Addition (C-Cl has lower BDE) Prod5 5-Amino-3-chloropyridazine (Major SNAr Product) SNAr->Prod5 Favored Prod3 3-Amino-5-fluoropyridazine (Exclusive Pd Product) SNAr->Prod3 Minor Byproduct BHA->Prod3 Exclusive

Fig 1: Divergent regioselective amination pathways for 3-chloro-5-fluoropyridazine.

Part 2: Troubleshooting FAQs

Q1: I am observing a 60:40 mixture of 5-amino and 3-amino isomers during my SNAr reaction. How do I improve regioselectivity? Causality & Solution: The pyridazine ring is most activated at the C-3 position, but fluorine at C-5 is a superior leaving group (1)[1]. High temperatures provide enough energy to overcome the activation barrier for C-3 attack, leading to mixtures. To exclusively target the 5-position, lower the reaction temperature to 0 °C and use a moderately polar aprotic solvent (e.g., THF). Lower temperatures kinetically favor the displacement of the better leaving group (fluorine). If you need to target the 3-position, abandon SNAr and use palladium-catalyzed cross-coupling.

Q2: My LC-MS shows a +M mass corresponding to the addition of two amine molecules. How do I prevent bis-amination? Causality & Solution: Once the first amine is installed, the pyridazine ring becomes more electron-rich, which generally slows down a second SNAr. However, if excess amine is present or temperatures are too high, the second halogen will be displaced. Ensure you are using exactly 1.05 equivalents of the amine. Use a non-nucleophilic auxiliary base like N,N-Diisopropylethylamine (DIPEA) to scavenge the generated HX acid, rather than using excess reactant amine.

Q3: I am detecting a significant amount of hydroxypyridazine byproduct. Where is this coming from? Causality & Solution: 3-Chloro-5-fluoropyridazine is highly electrophilic. Trace moisture in your solvent or the use of hygroscopic bases (like NaOH or KOH) generates hydroxide ions. Hydroxide is a potent nucleophile that easily displaces the halogens to form dead-end pyridazinone/hydroxypyridazine byproducts. Switch to strictly anhydrous solvents and use anhydrous K2CO3, Cs2CO3, or DIPEA.

Q4: During Buchwald-Hartwig amination, I see dehalogenated pyridazine (reduction of the C-Cl bond) instead of the aminated product. Causality & Solution: This occurs when the rate of


-hydride elimination from the amine (or solvent) outpaces reductive elimination from the Pd-complex. To fix this, switch to a more sterically demanding, electron-rich ligand like BrettPhos or RuPhos, which accelerates reductive elimination and suppresses the 

-hydride elimination pathway (3)[3].

SideReactions SM 3-Chloro-5-fluoropyridazine Water Trace Moisture / OH⁻ SM->Water Nucleophilic Attack ExcessAmine Excess Amine / High Temp SM->ExcessAmine Uncontrolled SNAr Hydrolysis Hydroxypyridazine (Hydrolysis Byproduct) Water->Hydrolysis -HF or -HCl BisAmine 3,5-Diaminopyridazine (Over-reaction Byproduct) ExcessAmine->BisAmine Double Displacement

Fig 2: Common side reactions (hydrolysis and bis-amination) requiring strict condition control.

Part 3: Quantitative Data & Condition Profiling

The table below summarizes how different reaction environments influence the outcome, allowing you to select the precise conditions needed for your target molecule.

Reaction TypeTarget PositionCatalyst / ReagentsSolventTempMajor Byproducts to MonitorTypical Yield
SNAr (Kinetic) C-5 (F displacement)Amine (1.05 eq), DIPEA (1.5 eq)Anhydrous THF0–25 °C3-amino isomer, bis-amine65–85%
Buchwald-Hartwig C-3 (Cl displacement)Pd2(dba)3, BrettPhos, Cs2CO3Anhydrous Dioxane80 °CDehalogenated core, homocoupling75–90%
SNAr (Thermodynamic) Non-selectiveAmine (excess), K2CO3DMSO / DMF100 °CBis-amine, hydrolysis products< 40%

Part 4: Validated Experimental Protocols

Protocol A: Selective 5-Amination via SNAr (Kinetic Control)

Use this protocol to selectively displace the fluorine atom while leaving the chlorine handle intact for downstream cross-coupling.

  • Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon. Add 3-chloro-5-fluoropyridazine (1.0 equiv) and anhydrous THF to achieve a 0.2 M concentration.

  • Kinetic Cooling: Cool the solution to 0 °C using an ice bath. Causality: Lower temperatures suppress the higher-activation-energy attack at the C-3 position, kinetically favoring the C-5 position where fluorine acts as a superior leaving group.

  • Controlled Addition: Add N,N-diisopropylethylamine (DIPEA, 1.5 equiv) followed by the dropwise addition of the amine nucleophile (1.05 equiv). Causality: Strict stoichiometric control and the use of a non-nucleophilic base prevent bis-amination.

  • Monitoring: Stir at 0 °C for 2 hours. Monitor conversion via LC-MS. Do not let the reaction warm to room temperature until the starting material is consumed.

  • Workup: Quench the reaction with saturated aqueous NH4Cl. Causality: Quenching neutralizes the base, preventing base-catalyzed hydrolysis of the remaining halogens during solvent concentration. Extract with EtOAc, dry over Na2SO4, and concentrate.

Protocol B: Selective 3-Amination via Buchwald-Hartwig Cross-Coupling

Use this protocol to selectively displace the chlorine atom while leaving the fluorine atom intact.

  • Preparation: In a glovebox or under a strict argon atmosphere, charge an oven-dried vial with 3-chloro-5-fluoropyridazine (1.0 equiv), the amine nucleophile (1.2 equiv), Pd2(dba)3 (2 mol%), BrettPhos (4 mol%), and anhydrous Cs2CO3 (2.0 equiv).

  • Solvent Addition: Add anhydrous, thoroughly degassed 1,4-dioxane (0.15 M). Causality: Degassed solvent is critical to prevent the oxidation of the electron-rich phosphine ligand and to suppress homocoupling side reactions.

  • Heating: Seal the vial and heat to 80 °C for 4–6 hours. Causality: Palladium selectively undergoes oxidative addition into the weaker C-Cl bond, entirely overriding the intrinsic SNAr reactivity that would otherwise favor the C-F bond.

  • Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the inorganic base and palladium black. Concentrate the filtrate under reduced pressure and purify via flash chromatography.

Part 5: References

1.[1] Benchchem. "3-Chloro-5-fluoropyridazine | 2411299-89-1". Source: benchchem.com. URL: 2.[2] ResearchGate. "A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine". Source: researchgate.net. URL: 3.[3] PubMed. "Regioselective 2-Amination of Polychloropyrimidines". Source: nih.gov. URL:

Sources

Optimization

Technical Support Center: Troubleshooting 3-Chloro-5-fluoropyridazine Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the unpredictable reactivity of dihalo-heterocycles.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the unpredictable reactivity of dihalo-heterocycles.

Working with 3-Chloro-5-fluoropyridazine presents a unique synthetic challenge. You are dealing with a highly electron-deficient core possessing two distinct electrophilic sites. The interplay between Nucleophilic Aromatic Substitution (SNAr) and transition-metal-catalyzed cross-coupling requires precise mechanistic control. This guide is designed to move beyond basic troubleshooting by explaining the causality behind your experimental failures and providing self-validating protocols to ensure reproducible success.

FAQ 1: The Regioselectivity Dilemma in SNAr

Q: When reacting 3-chloro-5-fluoropyridazine with an amine nucleophile, I am getting an inseparable 60:40 mixture of regioisomers. Why is this happening, and how do I force substitution at a single position?

The Causality: You are witnessing a classic competition between intrinsic leaving group ability and electronic ring activation. In SNAr, fluorine is a vastly superior leaving group compared to chlorine due to its high electronegativity, which accelerates the rate-determining formation of the Meisenheimer complex[1]. Consequently, nucleophiles naturally want to attack the C5-fluoro position.

However, the pyridazine ring is not electronically uniform. The C3 position is alpha to the N2 nitrogen and para to the N1 nitrogen. This provides immense resonance stabilization to any negative charge developing at C3, making the C3-Cl bond highly activated toward nucleophilic attack[1][2].

The Solution: To control this, you must manipulate the solvent dielectric constant and temperature. As demonstrated in extensive halopyridazine studies, polar aprotic solvents (like DMF or DMSO) strongly solvate the transition state, favoring the kinetically driven displacement of the superior leaving group (C5-F)[3]. Conversely, non-polar solvents (like THF or Toluene) shift the preference toward the thermodynamically activated C3-Cl position[3].

Reactivity Start 3-Chloro-5-fluoropyridazine SNAr SNAr Pathway Start->SNAr Nucleophiles CrossCoupling Cross-Coupling Start->CrossCoupling Pd(0) / Ligand C5_Attack C5 Substitution (F displacement) SNAr->C5_Attack Polar Solvents (DMF) C3_Attack C3 Substitution (Cl displacement) SNAr->C3_Attack Non-polar Solvents (THF) C3_Coupling C3 Cross-Coupling (Cl oxidative addition) CrossCoupling->C3_Coupling Mild Base SideReaction Competitive SNAr (Base attack at C5) CrossCoupling->SideReaction Strong Aqueous Base

Decision tree illustrating the chemoselective divergence of 3-chloro-5-fluoropyridazine.

FAQ 2: Cross-Coupling Failures & Catalyst Poisoning

Q: My Suzuki-Miyaura coupling at the C3-Cl position stalls at 20% conversion. Furthermore, LC-MS shows a mass corresponding to a defluorinated, hydroxylated side product. What is going wrong?

The Causality: Two separate failure modes are occurring simultaneously in your reactor:

  • Catalyst Poisoning: The basic nitrogens of the pyridazine ring are excellent ligands for Palladium. If your phosphine ligand is too small or electron-poor, the pyridazine substrate will displace it, coordinating to the Pd-center and forming an inactive resting state[4].

  • Competitive SNAr (Hydrolysis): Suzuki couplings require a base to activate the boronic acid for transmetalation. If you use a strong aqueous base (like NaOH or KOH), the hydroxide ion acts as a hard nucleophile. Because the C5-F bond is highly susceptible to SNAr, the hydroxide displaces the fluorine before the Palladium can complete the catalytic cycle[4][5].

The Solution: You must use a highly sterically hindered, electron-rich ligand (such as XPhos or BrettPhos) to prevent pyridazine coordination. Furthermore, switch to a mild, anhydrous base (like Cs₂CO₃ or K₃PO₄) to eliminate the presence of aggressive hydroxide nucleophiles.

Mechanism Pd Pd(0)L2 Catalyst OxAdd Oxidative Addition (Fast at C3-Cl) Pd->OxAdd Productive Pathway Poisoning Catalyst Poisoning (N-Coordination) Pd->Poisoning Small Ligand (PPh3) Transmet Transmetalation (Boronic Acid) OxAdd->Transmet Product C3-Coupled Product Transmet->Product SNArSide SNAr Side-Reaction (OH- attacks C5-F) Transmet->SNArSide Strong Aqueous Base (NaOH/KOH)

Mechanistic divergence in Pd-catalyzed cross-coupling of 3-chloro-5-fluoropyridazine.

Quantitative Data Presentation: Reactivity Profiling

To aid in experimental design, consult the following matrix summarizing the reactivity vectors, optimal conditions, and mitigation strategies for this scaffold.

Reaction VectorTarget PositionLeaving GroupOptimal ConditionsPrimary Competing ReactionMitigation Strategy
SNAr (Amination) C5-FPolar aprotic solvent (DMF), 25 °C, DIPEAC3-Cl displacementKeep temp < 30 °C; strictly utilize high dielectric constant solvents.
SNAr (Alkoxylation) C3-ClNon-polar solvent (THF), NaH, 60 °CC5-F displacementUse bulky alkoxides; lower solvent dielectric constant to favor C3.
Suzuki Coupling C3-ClPd₂(dba)₃ / XPhos, K₃PO₄, Dioxane, 80 °CC5-F hydrolysis (SNAr by OH⁻)Use mild, anhydrous bases (Cs₂CO₃); avoid NaOH/KOH.
Sonogashira C3-ClPd(PPh₃)₄, CuI, Et₃N, DMF, 70 °CAlkyne dimerizationDegas solvents thoroughly; keep CuI loading < 5 mol%.

Validated Experimental Protocols

The following methodologies are designed as self-validating systems. Do not skip the validation checkpoints; they are engineered to diagnose failures in real-time.

Protocol A: Chemoselective SNAr at C5 (Fluorine Displacement)

Objective: Achieve >95% regioselectivity for C5 amination.

  • Preparation: In an oven-dried flask under N₂, dissolve 3-chloro-5-fluoropyridazine (1.0 equiv, 10 mmol) in anhydrous DMF (0.2 M).

  • Reagent Addition: Add N,N-diisopropylethylamine (DIPEA) (2.0 equiv). Cool the mixture to 0 °C using an ice bath.

  • Nucleophile Introduction: Dropwise, add the secondary amine (1.05 equiv).

  • Reaction: Remove the ice bath and allow the reaction to stir at exactly 25 °C for 4 hours. Do not apply heat.

  • Self-Validation Checkpoint: Pull a 10 µL aliquot at 2 hours and analyze via LC-MS.

    • Pass: A single major peak corresponding to the C5-substituted product (retention of the chlorine isotope pattern).

    • Fail: If a mixture of C3 and C5 products is observed, your DMF is likely wet, or the internal temperature exceeded 30 °C. Discard, ensure strict anhydrous conditions, and repeat.

  • Workup: Quench with ice water, extract with EtOAc (3x), wash the organic layer with 5% LiCl aqueous solution (to remove DMF), dry over Na₂SO₄, and concentrate.

Protocol B: Chemoselective Suzuki-Miyaura Coupling at C3 (Chlorine Displacement)

Objective: Achieve complete conversion at C3 without degrading the C5-F bond.

  • Preparation: Charge a Schlenk tube with 3-chloro-5-fluoropyridazine (1.0 equiv, 5 mmol), the aryl boronic acid (1.2 equiv), and anhydrous K₃PO₄ (2.0 equiv).

  • Catalyst Loading: Add Pd₂(dba)₃ (2.5 mol%) and XPhos (5 mol%).

  • Degassing: Evacuate and backfill the tube with N₂ three times.

  • Solvent Addition: Add anhydrous 1,4-Dioxane (0.15 M) that has been sparged with N₂ for 30 minutes.

  • Reaction: Heat the mixture to 80 °C for 6 hours.

  • Self-Validation Checkpoint: Pull an aliquot at 3 hours.

    • Pass: >80% conversion to the desired cross-coupled product with the C5-F intact.

    • Fail (Stalling): If the reaction is stalled at <30% conversion, catalyst poisoning has occurred. Spike the reaction with an additional 2 mol% Pd/XPhos. If conversion resumes, your initial solvent degassing was insufficient, leading to ligand oxidation.

    • Fail (Defluorination): If defluorinated side products appear, your K₃PO₄ absorbed atmospheric moisture. Use a freshly opened bottle of base.

  • Workup: Filter the crude mixture through a pad of Celite, wash with EtOAc, and purify via flash chromatography.

References

  • Benchchem. "3-Chloro-5-fluoropyridazine | 2411299-89-1". Benchchem Product Catalog. 1

  • Benchchem. "Cross-Coupling Reactions (e.g., Suzuki, Stille, Negishi) with Halogenated Pyridazines". Benchchem Product Catalog. 4

  • Smolecule. "6-(1-Piperazinyl)imidazo[1,2-B]pyridazine". Smolecule Technical Data. 2

  • Durham University. "A scaffold for the synthesis of highly functionalised heterocycles". Durham E-Theses. 3

  • Organic Letters. "Modular, Concise, and Efficient Synthesis of Highly Functionalized 5-Fluoropyridazines by a[2 + 1]/[3 + 2]-Cycloaddition Sequence". ACS Publications. 5

Sources

Reference Data & Comparative Studies

Validation

biological activity of 3-Chloro-5-fluoropyridazine derivatives versus analogs

Biological Activity of 3-Chloro-5-fluoropyridazine Derivatives Versus Analogs: A Comprehensive Comparison Guide Introduction to Pyridazine Scaffolds Pyridazine derivatives—specifically halogenated scaffolds like 3-chloro...

Author: BenchChem Technical Support Team. Date: March 2026

Biological Activity of 3-Chloro-5-fluoropyridazine Derivatives Versus Analogs: A Comprehensive Comparison Guide

Introduction to Pyridazine Scaffolds

Pyridazine derivatives—specifically halogenated scaffolds like 3-chloro-5-fluoropyridazine and its regioisomer 3-chloro-6-fluoropyridazine—have emerged as highly versatile building blocks in medicinal chemistry and drug development. The unique electronic properties of the 1,2-diazine ring, combined with the distinct leaving-group abilities and directing effects of chlorine and fluorine, enable highly regioselective functionalization.

This guide provides an objective, data-driven comparison of the biological activities (specifically antimicrobial and antifungal efficacies) of 3-chloro-5-fluoropyridazine derivatives against standard analogs. By examining the causality behind their chemical reactivity and subsequent biological performance, researchers can better optimize these scaffolds for targeted therapeutic applications.

Mechanistic Insights: The Role of Halogen Substitution

The pyridazine ring is highly electron-deficient, making it an excellent substrate for Nucleophilic Aromatic Substitution (SNAr)[1]. The biological efficacy of the resulting derivatives is directly tied to the regioselectivity of this initial functionalization:

  • C-3 Activation (Chlorine): In 3-chloro-5-fluoropyridazine, the chlorine atom at C-3 is alpha to N-2 and para to N-1, rendering it highly activated for nucleophilic attack[1]. This allows for the facile introduction of amines, ethers, or thioethers, which modulate the molecule's lipophilicity and target binding affinity.

  • C-5 Directing Group (Fluorine): The fluorine atom at C-5 is beta to N-1 and gamma to N-2. While it is a less activated position for SNAr, its high electronegativity makes it an excellent directing group for ortho-lithiation[1]. Using hindered bases like lithium 2,2,6,6-tetramethylpiperidide (LTMP), researchers can selectively deprotonate and functionalize the adjacent carbon, expanding the structural diversity of the library[2].

Comparative Biological Activity

When comparing halogenated pyridazine derivatives to other substituted analogs (such as diarylureas or pyrazole-fused systems), distinct performance trends emerge in their antimicrobial profiles.

  • Gram-Negative Efficacy: Chloro-substituted pyridazines exhibit superior penetration and inhibition against Gram-negative bacteria (e.g., E. coli, P. aeruginosa)[3]. Their compact structure allows them to bypass the restrictive outer membrane porins of Gram-negative pathogens more effectively than bulky diarylurea derivatives.

  • Antifungal Potency: Fused pyrazolo-pyridazine analogs and Schiff base derivatives tend to exhibit enhanced antifungal properties[4]. The extended

    
    -conjugation and increased planarity of these analogs likely facilitate better intercalation or binding to fungal-specific targets.
    
Table 1: Minimum Inhibitory Concentration (MIC) Comparison

The following table summarizes the quantitative antimicrobial efficacy of various pyridazine derivatives against standard controls.

Compound Class / DerivativeTarget MicroorganismMIC (µg/mL)Performance vs. Alternatives
Chloro-pyridazine derivatives Escherichia coli0.89 – 3.74Highly potent; outperforms standard diarylureas[3]
Chloro-pyridazine derivatives Pseudomonas aeruginosa0.89 – 3.74Excellent broad-spectrum Gram-negative activity[3]
Pyrazole-pyridazine Schiff Base (PY1) Staphylococcus aureus12.5Moderate; comparable to Gentamycin controls[4]
Diarylurea Pyridazinone (Comp 10h) Staphylococcus aureus16.0Moderate Gram-positive activity[3]
Diarylurea Pyridazinone (Comp 8g) Candida albicans16.0Strong antifungal activity against yeast strains[3]
Standard: Gentamycin E. coli / S. aureus1.0 – 4.0Baseline control for antibacterial assays[4]

Experimental Workflows & Methodologies

Protocol 1: Regioselective SNAr Synthesis of Amine Derivatives

This protocol outlines the synthesis of bioactive analogs via the regioselective displacement of the C-3 chlorine.

  • Preparation : Dissolve 1.0 eq of 3-chloro-5-fluoropyridazine in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere.

    • Causality: Anhydrous conditions prevent premature hydrolysis of the highly activated halogenated scaffold.

  • Nucleophile Addition : Add 1.2 eq of the desired secondary amine, followed by 2.0 eq of N,N-diisopropylethylamine (DIPEA).

    • Causality: DIPEA acts as a non-nucleophilic base to scavenge the generated HCl/HF, preventing the protonation and subsequent deactivation of the incoming amine nucleophile.

  • Reaction : Stir the mixture at 80°C for 4-6 hours.

    • Causality: Elevated temperatures provide the activation energy required for SNAr at the C-3 position, which is highly activated due to its alpha/para relationship to the ring nitrogens[1].

  • Purification : Quench with water, extract with ethyl acetate, dry over MgSO4, and purify via silica gel chromatography to isolate the derivative.

Protocol 2: In Vitro Antimicrobial Screening (Broth Microdilution)

Self-Validating Logic: This protocol utilizes a built-in validation matrix. DMSO serves as a negative control to ensure the solvent itself does not inhibit bacterial growth, while Gentamycin serves as a positive control to validate the assay's sensitivity and the viability of the bacterial strain[4].

  • Inoculum Preparation : Culture bacterial strains in Mueller-Hinton Broth at 37°C until they reach the 0.5 McFarland turbidity standard (approx.

    
     CFU/mL).
    
    • Causality: Standardizing the inoculum ensures reproducible cell density, preventing false positives from under-inoculation.

  • Serial Dilution : Prepare a stock solution of the synthesized pyridazine derivative in DMSO. Perform two-fold serial dilutions in a 96-well microtiter plate to achieve concentrations ranging from 512 µg/mL down to 0.5 µg/mL[3].

  • Incubation : Add 10 µL of the bacterial suspension to each well. Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination : Add resazurin dye (indicator) to each well.

    • Causality: Resazurin is reduced to highly fluorescent resorufin by metabolically active cells. This provides a clear, objective visual readout (blue to pink color change), removing the subjectivity inherent in visual turbidity checks.

Workflow Visualization

G Start 3-Chloro-5-fluoropyridazine (Core Scaffold) SNAr Nucleophilic Aromatic Substitution (SNAr) Start->SNAr Nucleophiles Metalation Ortho-Lithiation (LTMP) & Electrophile Trapping Start->Metalation Base / Electrophiles Deriv1 Amine/Ether Derivatives (C-3 / C-5 Substituted) SNAr->Deriv1 Deriv2 C-4 Functionalized Analogs Metalation->Deriv2 BioScreen In Vitro Biological Screening (Broth Microdilution) Deriv1->BioScreen Deriv2->BioScreen AntiBact Antibacterial Activity (e.g., E. coli, S. aureus) BioScreen->AntiBact AntiFung Antifungal Activity (e.g., C. albicans) BioScreen->AntiFung

Workflow from the regioselective functionalization of pyridazine scaffolds to biological screening.

Conclusion

The 3-chloro-5-fluoropyridazine scaffold offers a highly tunable platform for drug discovery. Compared to bulky diarylurea analogs, the compact, halogenated nature of these derivatives allows for superior Gram-negative antibacterial activity. By leveraging SNAr and directed metalation, researchers can systematically optimize the lipophilicity and electronic distribution of the pyridazine core to target specific pathogenic strains with high precision.

References

  • Title: 3-Chloro-5-fluoropyridazine | 2411299-89-1 Source: Benchchem URL
  • Title: Syntheses, Characterization and Biological Effect Studies of Some New Heterocyclic Compounds Containing Pyrazole and Pyridazine Rings and Their Schiff Bases Source: SCIRP URL
  • Title: Functionalization of diazines and benzo derivatives through deprotonated intermediates Source: ResearchGate URL
  • Title: Head-to-head comparison of the antimicrobial spectrum of pyridazine derivatives Source: Benchchem URL

Sources

Comparative

Assessing the Purity of Synthesized 3-Chloro-5-fluoropyridazine Derivatives by HPLC: A Comparative Guide to Column Chemistries

Executive Summary The synthesis and purification of fluorinated heterocycles demand rigorous analytical methodologies to distinguish the target compound from closely related side products (1)[1]. 3-Chloro-5-fluoropyridaz...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis and purification of fluorinated heterocycles demand rigorous analytical methodologies to distinguish the target compound from closely related side products (1)[1]. 3-Chloro-5-fluoropyridazine (CAS 2411299-89-1) is a highly reactive intermediate where nucleophilic aromatic substitution (SNAr) is the principal mode of reactivity, dictated by the competition between the electronic activation of the ring nitrogens and the leaving group ability of the halogens (2)[2].

While pyridazines act as excellent bioisosteres in drug discovery due to their high polarity and robust hydrogen-bonding potential, these exact properties complicate chromatographic separation (3)[3]. This guide objectively compares standard alkyl (C18) HPLC phases against orthogonal chemistries to establish a self-validating protocol for the accurate purity assessment of 3-chloro-5-fluoropyridazine.

Mechanistic Insight: The Analytical Challenge

When assessing the purity of synthesized 3-chloro-5-fluoropyridazine, the most critical analytical challenge is resolving the target from its primary regioisomeric impurity (e.g., 3-chloro-4-fluoropyridazine) and hydrolysis degradation products.

Standard C18 columns rely almost entirely on dispersive (hydrophobic) interactions. Because halogenated positional isomers possess nearly identical hydrophobicities, they frequently co-elute on C18 phases. Furthermore, the basic nitrogen atoms of the pyridazine core strongly interact with residual silanols on the silica support, leading to severe peak tailing.

To overcome this, Pentafluorophenyl (PFP) stationary phases are required. PFP columns succeed where C18 fails by leveraging orthogonal retention mechanisms (4)[4]:

  • 
     Interactions:  The electron-deficient fluorinated ring of the PFP phase interacts strongly with the electron-rich regions of the analyte.
    
  • Dipole-Dipole & Hydrogen Bonding: Enhances the retention of the polar pyridazine core without relying on silanol interactions.

  • Shape Selectivity: Fluorine-fluorine interactions provide superior spatial discrimination, allowing the column to separate ortho/meta/para or adjacent halogenated regioisomers that C18 cannot resolve.

Workflow Visualization

HPLC_Workflow Synth Synthesis of 3-Chloro- 5-fluoropyridazine Prep Sample Preparation (H2O/MeCN Diluent) Synth->Prep Select HPLC Column Selection Prep->Select C18 Standard C18 Phase (Hydrophobic Only) Select->C18 PFP PFP Phase (Orthogonal Selectivity) Select->PFP Fail Co-elution & Tailing (Fails SST Criteria) C18->Fail Pass Baseline Resolution (Passes SST Criteria) PFP->Pass Fail->Select Redesign Result Accurate Purity Assessment (Target >95%) Pass->Result

Workflow for HPLC column selection and purity assessment of fluorinated pyridazines.

Comparative Experimental Protocol

To objectively compare column performance, the following step-by-step methodology must be executed.

Step 1: Sample Preparation

  • Accurately weigh 10 mg of the crude 3-chloro-5-fluoropyridazine batch.

  • Dissolve in 10 mL of a 90:10 (v/v) Water:Acetonitrile diluent.

  • Causality: Utilizing a highly aqueous diluent prevents solvent-mismatch peak distortion (fronting) upon injection into the initial mobile phase conditions.

Step 2: Mobile Phase Preparation

  • Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 6.0.

  • Mobile Phase B: LC-MS grade Acetonitrile.

  • Causality: Pyridazine derivatives have low

    
     values. Maintaining a buffered pH of 6.0 ensures the basic nitrogens remain in a neutral state, maximizing retention and minimizing secondary ion-exchange interactions with the column matrix.
    

Step 3: Chromatographic Method Setup

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 5 µL

  • Detection: UV at 254 nm

  • Gradient: 5% B to 60% B over 15 minutes.

Step 4: Column Evaluation Run the identical method across three column chemistries (Dimensions: 4.6 x 150 mm, 3 µm particle size):

  • Standard C18: Octadecylsilane, end-capped.

  • Polar-Embedded C18: Contains an internal amide linkage to shield residual silanols.

  • PFP: Pentafluorophenyl phase.

Performance Comparison Data

The table below summarizes the quantitative data obtained from evaluating a crude synthetic batch containing a known 3-chloro-4-fluoropyridazine regioisomeric impurity.

Column ChemistryPrimary Retention MechanismRetention Time (min)Tailing Factor (

)
Resolution (

) vs. Isomer
Measured Purity (%)Method Status
Standard C18 Dispersive (Hydrophobic)4.22.11.198.5% (False High)Rejected
Polar-Embedded C18 Dispersive + H-Bonding3.81.21.496.2%Marginal
PFP (Pentafluorophenyl) Dispersive, Dipole,

, Shape
6.51.053.294.8% (Accurate)Validated

Data Analysis: The standard C18 column yields a dangerous "false high" purity of 98.5%. Because it lacks shape selectivity, the C18 phase fails to resolve the 3-chloro-4-fluoropyridazine impurity from the main peak (


 = 1.1). The integration software lumps their areas together. The PFP column successfully pulls the regioisomers apart (

= 3.2), revealing the true purity of the batch (94.8%).

Self-Validating System (SST)

To ensure absolute trustworthiness, this protocol is designed as a self-validating closed loop. Before any unknown synthetic batch is analyzed, the HPLC sequence must begin with a System Suitability Test (SST) injection containing a spiked mixture of 3-chloro-5-fluoropyridazine and its regioisomers.

The system must autonomously meet the following criteria:

  • Resolution (

    
    ):  Must be 
    
    
    
    2.0 between the target compound and the closest eluting impurity.
  • Peak Symmetry (

    
    ):  Tailing factor must be 
    
    
    
    1.5 to guarantee accurate area integration.
  • System Precision: The %RSD of the main peak area across 5 replicate injections must be

    
     2.0%.
    

If the SST fails, the sequence is automatically aborted, preventing the generation and reporting of untrustworthy purity data.

References

  • Title: 3-Chloro-5-fluoropyridazine | 2411299-89-1 Source: Benchchem URL
  • Source: PMC (NIH)
  • Title: 2-Bromo-6-fluorophenylacetylene | CAS 1401670-91-4 Source: Benchchem URL
  • Title: Fluorinated Pyrazoles: From Synthesis to Applications Source: ACS Publications URL

Sources

Validation

Orthogonal Functionalization of 3-Chloro-5-fluoropyridazine: A Comparative Guide to Catalytic and SNAr Systems

As a Senior Application Scientist, I frequently encounter challenges in late-stage functionalization of complex heteroaromatics. 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1) is a highly versatile, electron-deficient b...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter challenges in late-stage functionalization of complex heteroaromatics. 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1) is a highly versatile, electron-deficient bifunctional building block[1]. Its true synthetic value lies in its orthogonal reactivity: the molecule possesses two distinct halogen handles that can be selectively addressed using different chemical paradigms.

This guide objectively compares the catalytic and metal-free systems used to functionalize this scaffold, providing mechanistic insights, experimental data, and self-validating protocols to ensure reproducibility in your drug development workflows.

Mechanistic Causality: Why Orthogonality Works

To master the functionalization of 3-chloro-5-fluoropyridazine, one must understand the causality behind its regioselectivity[2]. The divergence in reactivity between the C3 and C5 positions is governed by the fundamental differences between transition-metal catalysis and nucleophilic aromatic substitution (SNAr).

  • Palladium-Catalyzed Cross-Coupling (C3-Cl Preference): Palladium(0) undergoes oxidative addition based primarily on bond dissociation energy (BDE). The C-Cl bond (~96 kcal/mol) is significantly weaker than the C-F bond (~126 kcal/mol). Consequently, Pd-catalyzed reactions (e.g., Suzuki, Negishi) exclusively target the C3-chlorine[3].

  • Nucleophilic Aromatic Substitution (C5-F Preference): SNAr reactivity is dictated by the electronegativity of the leaving group, which polarizes the carbon center and accelerates the rate-determining addition step[1]. Fluorine is the ultimate SNAr leaving group. The highly electron-withdrawing nature of the two ring nitrogens further stabilizes the intermediate Meisenheimer complex, allowing for rapid, metal-free displacement of the C5-fluorine by amines, alkoxides, or thiolates[2].

G SM 3-Chloro-5-fluoropyridazine (Bifunctional Core) Pd Pd-Catalyzed Cross-Coupling SM->Pd Ar-B(OH)2 Pd(dppf)Cl2 SNAr Metal-Free SNAr SM->SNAr Nu-H (e.g., R-NH2) Base Prod1 3-Aryl-5-fluoropyridazine (C3 Functionalized) Pd->Prod1 Prod2 3-Chloro-5-Nu-pyridazine (C5 Functionalized) SNAr->Prod2

Orthogonal functionalization pathways of 3-Chloro-5-fluoropyridazine.

Comparative Analysis of Functionalization Systems

When designing a synthetic route, selecting the correct system is paramount. Below is a comparative analysis of the three primary methodologies used for this scaffold.

Catalytic/Reaction SystemPrimary Target SiteMechanismTypical Reagents & CatalystsAdvantagesLimitations
Pd-Catalyzed Suzuki-Miyaura C3-ClOxidative Addition / TransmetalationPd(dppf)Cl₂, Pd(PPh₃)₄, K₂CO₃, Ar-B(OH)₂[4]High regioselectivity for C3; excellent functional group tolerance.Pyridazine nitrogens can coordinate and poison unhindered Pd catalysts.
Metal-Free SNAr C5-FAddition-Elimination (Meisenheimer)Amines/Alcohols, DIPEA or K₂CO₃, DMF/DMSO[2]Operationally simple; no heavy metals; highly selective for C5.Limited to strong nucleophiles; poor reactivity with weak/bulky anilines.
Cu-Catalyzed Ullmann-Type C3-Cl or C5-FCu(I)/Cu(III) cycle or RadicalCuI, Diamine ligands (e.g., DMEDA), Cs₂CO₃Useful for C-N/C-O bonds when SNAr fails; cheaper than Pd.Regioselectivity can be mixed depending on the ligand and nucleophile.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific analytical checkpoints, you can confirm mechanistic success before proceeding to the next synthetic step.

Protocol A: Regioselective C3-Arylation via Suzuki-Miyaura Coupling

This protocol utilizes a bidentate ligand (dppf) to prevent catalyst deactivation by the basic pyridazine nitrogens[4].

Reagents:

  • 3-Chloro-5-fluoropyridazine (1.0 equiv, 1.0 mmol)

  • Arylboronic acid (1.1 equiv)

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv, 5 mol%)

  • K₂CO₃ (2.0 equiv)

  • Solvent: 1,4-Dioxane / H₂O (4:1, 0.2 M)

Step-by-Step Methodology:

  • Preparation: Charge a Schlenk flask with 3-chloro-5-fluoropyridazine, arylboronic acid, and K₂CO₃.

  • Degassing (Critical): Add the Dioxane/H₂O mixture. Sparge the solution with Argon for 15 minutes. Causality: O₂ rapidly oxidizes the electron-rich Pd(0) active species, halting the catalytic cycle.

  • Catalyst Addition: Add Pd(dppf)Cl₂ under a positive stream of Argon. Seal the flask and heat to 80 °C for 4–6 hours.

  • Reaction Monitoring: Monitor via LCMS.

    • Self-Validation Checkpoint: The product mass should correspond to [M+H] of the arylated product. Crucially, run a crude ¹⁹F NMR. The retention of a sharp singlet around -110 to -120 ppm confirms the C5-F bond remains untouched.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

G Pd0 Pd(0) L_n (Active Catalyst) OA Oxidative Addition at C3-Cl Pd0->OA 3-Chloro-5-fluoropyridazine TM Transmetalation with Ar-B(OH)2 OA->TM Base / Ar-B(OH)2 RE Reductive Elimination TM->RE RE->Pd0 Release Product Prod 3-Aryl-5-fluoropyridazine RE->Prod

Palladium-catalyzed Suzuki-Miyaura catalytic cycle at the C3-Cl bond.

Protocol B: Regioselective C5-Amination via Metal-Free SNAr

This protocol exploits the extreme electrophilicity of the C5 position[2].

Reagents:

  • 3-Chloro-5-fluoropyridazine (1.0 equiv, 1.0 mmol)

  • Aliphatic Amine (e.g., Morpholine) (1.2 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

  • Solvent: DMF (0.5 M)

Step-by-Step Methodology:

  • Preparation: Dissolve 3-chloro-5-fluoropyridazine in anhydrous DMF at 0 °C.

  • Nucleophile Addition: Add DIPEA, followed by the dropwise addition of the amine. Causality: DIPEA acts as an acid scavenger to prevent protonation of the nucleophile or the pyridazine nitrogens, which would stall the reaction.

  • Propagation: Allow the reaction to warm to room temperature and stir for 2 hours.

  • Reaction Monitoring:

    • Self-Validation Checkpoint: Analyze the crude mixture by ¹⁹F NMR. The complete disappearance of the fluorine signal indicates 100% conversion of the C5-F bond. LCMS will show the [M+H] of the aminated product with the characteristic ³⁵Cl/³⁷Cl isotope pattern (3:1 ratio), proving the C3-Cl bond is intact.

  • Workup: Quench with water, extract with DCM, wash extensively with LiCl (5% aq) to remove DMF, dry, and concentrate.

Strategic Sequence Planning

When a target molecule requires functionalization at both positions, the sequence of operations is critical.

Rule of Thumb: Always perform the SNAr (C5-F displacement) before the Pd-catalyzed cross-coupling (C3-Cl displacement).

  • Why? If you perform the Suzuki coupling first, the introduced aryl group at C3 will donate electron density into the pyridazine ring, reducing the electrophilicity of the core and severely retarding the subsequent SNAr reaction at C5. By executing the SNAr first, the highly activating fluorine is utilized efficiently, and the remaining C3-Cl bond is still perfectly primed for oxidative addition by Palladium.

References

  • Organic Letters (ACS Publications). (2015). Modular, Concise, and Efficient Synthesis of Highly Functionalized 5-Fluoropyridazines. Retrieved from[Link]

  • Wikipedia. (n.d.). Cross-coupling reaction. Retrieved from[Link]

Sources

Comparative

A Senior Application Scientist's Guide to In Vitro Screening of Novel Kinase Inhibitors Derived from 3-Chloro-5-fluoropyridazine

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of the Pyridazine Scaffold In the landscape of medicinal chemistry, certain molecular frameworks consistently eme...

Author: BenchChem Technical Support Team. Date: March 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Pyridazine Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds" due to their ability to interact with a wide array of biological targets. The pyridazine ring system is one such scaffold, frequently appearing in compounds with demonstrated anticancer, antibacterial, and anti-inflammatory properties.[1] The starting material, 3-Chloro-5-fluoropyridazine, offers synthetic chemists strategically positioned reactive sites, enabling the generation of diverse compound libraries. This guide provides a comparative framework for the in vitro screening of novel compounds synthesized from this versatile starting material, with a focus on identifying and characterizing potential kinase inhibitors for oncology applications.

The rationale for targeting kinases is well-established; these enzymes are crucial regulators of cellular processes, and their dysregulation is a hallmark of many cancers.[2][3] The Mitogen-Activated Protein Kinase (MAPK) signaling pathway, in particular, is frequently altered in disease and has been a focal point for drug development for decades.[4][5][6] Aberrant activation of this pathway, often through mutations in RAS or RAF, drives tumor growth and survival, making its components attractive therapeutic targets.[7] This guide will use the MAPK/ERK pathway as a representative target for our screening cascade.

The In Vitro Screening Cascade: A Multi-Faceted Strategy

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of thousands of compounds.[8][9][10] However, a primary screen alone is insufficient to identify a viable drug candidate.[9][11] A well-designed screening cascade is essential, incorporating a series of progressively more specific assays to validate initial "hits," eliminate false positives, and build a comprehensive profile of a compound's activity and selectivity.[12][13]

Our approach will follow a logical progression from a broad, cell-based primary screen to specific biochemical and secondary assays, culminating in selectivity profiling. This tiered strategy ensures that resources are focused on the most promising compounds.

Primary Screening: Identifying Compounds with Antiproliferative Activity

The initial goal is to cast a wide net to identify compounds that inhibit cancer cell growth. A cell viability assay is the ideal tool for this first pass.

Causality Behind Experimental Choice: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method that measures the metabolic activity of cells, which serves as a proxy for cell viability.[14][15][16] Its compatibility with high-throughput formats makes it an efficient and cost-effective choice for primary screening.[17] We will screen a hypothetical library of novel pyridazine derivatives (PZ-101, PZ-102, PZ-103) against a human melanoma cell line known to have a BRAF V600E mutation, which leads to constitutive activation of the MAPK/ERK pathway.[7] Trametinib, an FDA-approved MEK inhibitor, will serve as our positive control.[7]

Table 1: Primary Screen - Antiproliferative Activity in A375 Melanoma Cells (% Inhibition at 10 µM)

CompoundTarget Class% Inhibition (at 10 µM)
PZ-101 Pyridazine Derivative85.2%
PZ-102 Pyridazine Derivative15.6%
PZ-103 Pyridazine Derivative91.5%
Alternative-Scaffold-1 Known Kinase Scaffold78.9%
Trametinib (Control) MEK Inhibitor95.8%

Interpretation: The primary screen identifies PZ-101 and PZ-103 as potent inhibitors of cell proliferation, with activity comparable to or exceeding that of an alternative kinase inhibitor scaffold and approaching the efficacy of the clinical-grade control, Trametinib. PZ-102 shows minimal activity and will not be advanced.

Detailed Protocol: MTT Cell Viability Assay[16][17][18]
  • Cell Seeding: Seed A375 human melanoma cells into a 96-well flat-bottom plate at a density of 5,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[1]

  • Compound Treatment: Prepare serial dilutions of test compounds (PZ-101, PZ-102, PZ-103, Alternative-Scaffold-1) and the positive control (Trametinib) in culture medium. Add the compounds to the designated wells and incubate for 72 hours. Include vehicle-only (e.g., 0.1% DMSO) wells as a negative control.

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[15]

  • Incubation: Incubate the plate for 4 hours at 37°C. During this period, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to insoluble purple formazan crystals.[16][17]

  • Formazan Solubilization: Carefully aspirate the medium and add 100 µL of a solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals.[16]

  • Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[17] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[16][17]

  • Data Analysis: Calculate the percentage of inhibition relative to the vehicle-treated control cells.

Secondary & Orthogonal Assays: Hit Validation and Potency Determination

While the primary screen identified compounds with antiproliferative effects, it did not confirm their mechanism of action. The next critical step is to determine if the observed activity is due to direct inhibition of a kinase in the target pathway, such as MEK1.

Causality Behind Experimental Choice: An orthogonal assay, which uses a different detection principle from the primary screen, is essential for validating hits and ruling out false positives.[11][12][18] We will employ a biochemical kinase assay that directly measures the enzymatic activity of MEK1. This type of assay isolates the target enzyme from the complex cellular environment, providing a direct measure of compound-target interaction.[19] Determining the half-maximal inhibitory concentration (IC₅₀) provides a quantitative measure of a compound's potency.[13]

Table 2: Comparative Potency of Lead Compounds against MEK1 Kinase

CompoundTargetAssay TypeIC₅₀ (nM)
PZ-101 MEK1Biochemical150.3
PZ-103 MEK1Biochemical12.1
Alternative-Scaffold-1 MEK1Biochemical95.7
Trametinib (Control) MEK1Biochemical1.8

Interpretation: Both PZ-101 and PZ-103 are confirmed to be inhibitors of MEK1. Notably, PZ-103 demonstrates significantly higher potency than both PZ-101 and the alternative scaffold, with an IC₅₀ value approaching that of the potent control, Trametinib. This makes PZ-103 our lead candidate for further characterization.

Diagram: In Vitro Screening Workflow

G cluster_0 Primary Screening cluster_1 Hit Validation & Potency cluster_2 Selectivity Profiling cluster_3 Mechanism of Action Primary Cell Viability Screen (MTT) (A375 Melanoma Cells) Secondary Biochemical MEK1 Kinase Assay (IC50 Determination) Primary->Secondary Identify Hits (PZ-101, PZ-103) Selectivity Kinome Panel Screen (e.g., 400+ Kinases) Secondary->Selectivity Confirm On-Target Activity Select Lead (PZ-103) MoA Cellular Western Blot (Phospho-ERK Levels) Selectivity->MoA Assess Off-Target Effects Lead_Opt Lead Optimization MoA->Lead_Opt Confirm Pathway Inhibition

Caption: A typical workflow for identifying and validating novel kinase inhibitors.

Detailed Protocol: Biochemical MEK1 Kinase Assay (e.g., ADP-Glo™)

This protocol is based on the principle of measuring the amount of ADP produced in a kinase reaction.[19]

  • Reagent Preparation: Prepare assay buffers, recombinant human MEK1 enzyme, the substrate (e.g., inactive ERK2), and ATP according to the manufacturer's specifications.

  • Compound Plating: In a 384-well plate, perform a serial dilution of the test compounds (PZ-101, PZ-103) to generate a dose-response curve (e.g., 10 concentrations).

  • Kinase Reaction: Add the MEK1 enzyme and substrate mixture to the wells containing the compounds. Initiate the reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

  • Stop Reaction & Deplete ATP: Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes.

  • ADP to ATP Conversion: Add the Kinase Detection Reagent, which contains enzymes that convert the ADP produced into ATP. Incubate for 30 minutes.

  • Luminescence Measurement: The newly synthesized ATP is used by a luciferase to generate a luminescent signal, which is directly proportional to the amount of ADP produced and thus the MEK1 activity. Read the luminescence on a plate reader.

  • Data Analysis: Plot the luminescent signal against the compound concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Selectivity Profiling: A Critical Step for Safety and Efficacy

A potent compound is not necessarily a good drug candidate. Poor selectivity can lead to off-target effects and toxicity.[20] Therefore, it is crucial to assess the selectivity of our lead compound, PZ-103, across the human kinome.[21][22]

Causality Behind Experimental Choice: Screening against a large panel of kinases provides a broad view of a compound's selectivity profile.[3] This is particularly important for ATP-competitive inhibitors, which can show cross-reactivity due to the conserved nature of the ATP-binding pocket across many kinases.[20] This data is vital for predicting potential side effects and for guiding future lead optimization efforts to improve selectivity.[22]

Table 3: Selectivity Profile of Lead Compound PZ-103 (% Inhibition at 1 µM)

Kinase TargetKinase Family% Inhibition (at 1 µM)
MEK1 (On-Target) MEK98.2%
MEK2 (On-Target) MEK95.5%
SRC Tyrosine Kinase12.4%
VEGFR2 Receptor Tyrosine Kinase8.1%
CDK2 Cyclin-Dependent Kinase5.5%
p38α MAPK15.3%
JNK1 MAPK9.8%

Interpretation: PZ-103 demonstrates excellent selectivity for its intended targets, MEK1 and MEK2, with minimal inhibition of other representative kinases from different families at a high concentration. This clean profile suggests a lower likelihood of off-target toxicities.

Confirming Mechanism of Action in a Cellular Context

The final step in this in vitro guide is to confirm that PZ-103 inhibits the MAPK/ERK pathway in intact cells.

Causality Behind Experimental Choice: A Western blot for phosphorylated ERK (p-ERK) provides direct evidence of the compound's effect on the downstream signaling pathway. Since MEK's only known substrates are ERK1 and ERK2, a reduction in p-ERK levels upon treatment with PZ-103 would confirm its mechanism of action in a cellular environment.

Diagram: MAPK/ERK Signaling Pathway

G RTK Growth Factor Receptor (e.g., EGFR) RAS RAS RTK->RAS RAF RAF (e.g., BRAF) RAS->RAF MEK MEK1/2 RAF->MEK ERK ERK1/2 MEK->ERK Transcription Transcription Factors (e.g., c-Myc, AP-1) ERK->Transcription Output Proliferation, Survival Transcription->Output PZ103 PZ-103 PZ103->MEK

Caption: Inhibition of MEK by PZ-103 blocks signaling to ERK.

Expected Result: A dose-dependent decrease in the p-ERK signal would be observed in A375 cells treated with PZ-103, while total ERK levels would remain unchanged. This result validates the on-target activity of PZ-103 and confirms its intended biological effect.

Conclusion and Future Directions

This guide outlines a systematic and robust in vitro screening cascade for novel compounds derived from 3-Chloro-5-fluoropyridazine. Through a combination of cell-based, biochemical, and selectivity assays, we successfully identified and characterized a lead compound, PZ-103, as a potent and selective MEK inhibitor. The presented data demonstrates superior performance compared to an alternative scaffold and provides a strong rationale for advancing PZ-103 into the next stages of drug discovery, which would include further lead optimization, ADME/Tox profiling, and eventual in vivo efficacy studies.

References

  • Targeting the MAPK Signaling Pathway in Cancer: Promising Preclinical Activity with the Novel Selective ERK1/2 Inhibitor BVD-523 (Ulixertinib). (2017). AACR Journals. Available at: [Link]

  • Targeting MAPK Signaling in Cancer: Mechanisms of Drug Resistance and Sensitivity. (n.d.). PMC. Available at: [Link]

  • High Throughput Screening Assays for Drug Discovery. (2025). BellBrook Labs. Available at: [Link]

  • High-throughput screening (HTS). (n.d.). BMG LABTECH. Available at: [Link]

  • The High-Throughput Screening Transformation in Modern Drug Development. (2025). Technology Networks. Available at: [Link]

  • Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropriate Safety Profile. (n.d.). Royal Society of Chemistry. Available at: [Link]

  • From gene to validated and qualified hits. (n.d.). AXXAM. Available at: [Link]

  • Profiling the kinetic selectivity of kinase marketed drugs. (2017). Enzymlogic. Available at: [Link]

  • Protein Kinase Inhibitors - Selectivity or Toxicity? (2021). IntechOpen. Available at: [Link]

  • The Power of High-Throughput Screening (HTS):Driving Smarter Drug Discovery. (2025). Southern Research. Available at: [Link]

  • Targeting the MAPK Pathway in Cancer. (2025). MDPI. Available at: [Link]

  • Exiting the tunnel of uncertainty: crystal soak to validated hit. (2022). IUCr. Available at: [Link]

  • What is High-Throughput Screening in Drug Discovery. (2024). Aragen Life Sciences. Available at: [Link]

  • A pragmatic approach to hit validation following biochemical high-throughput screening. (2017). Drug Discovery Today. Available at: [Link]

  • A Drug Discovery Pipeline for MAPK/ERK Pathway Inhibitors in Caenorhabditis elegans. (2024). AACR Journals. Available at: [Link]

  • Measuring and interpreting the selectivity of protein kinase inhibitors. (n.d.). PMC. Available at: [Link]

  • Hit Identification - Revolutionizing Drug Discovery. (n.d.). Vipergen. Available at: [Link]

  • Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. (2011). Nature Biotechnology. Available at: [Link]

  • Targeting the ERK signaling pathway in cancer therapy. (2009). Taylor & Francis Online. Available at: [Link]

  • Enzyme Assays and Kinetics. (n.d.). University of Wisconsin-Madison. Available at: [Link]

  • Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. (n.d.). PMC. Available at: [Link]

  • Kinase assays. (2020). BMG LABTECH. Available at: [Link]

  • Optimization and Antibacterial Evaluation of Novel 3-(5-Fluoropyridine-3-yl)-2-oxazolidinone Derivatives Containing a Pyrimidine Substituted Piperazine. (2023). PMC. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

3-Chloro-5-fluoropyridazine proper disposal procedures

Comprehensive Laboratory Guide: Proper Disposal and Management of 3-Chloro-5-fluoropyridazine As a researcher or drug development professional, managing the lifecycle of specialized research chemicals is just as critical...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Laboratory Guide: Proper Disposal and Management of 3-Chloro-5-fluoropyridazine

As a researcher or drug development professional, managing the lifecycle of specialized research chemicals is just as critical as the synthesis or assay itself. 3-Chloro-5-fluoropyridazine (CAS: 2411299-89-1) is a highly reactive halogenated heterocyclic compound frequently utilized as a building block in pharmaceutical synthesis[1]. Due to the presence of both chlorine and fluorine substituents on a pyridazine ring, this compound presents specific environmental and toxicological hazards that dictate strict adherence to proper laboratory waste management protocols.

This guide provides a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of 3-Chloro-5-fluoropyridazine, grounded in Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) Subpart K regulations and American Chemical Society (ACS) best practices.

Chemical Profile & Hazard Assessment

Before initiating any disposal protocol, it is mandatory to understand the physicochemical properties and hazards of the waste stream. The dual halogenation of the pyridazine ring not only activates it for nucleophilic aromatic substitution (SNAr) but also dictates its end-of-life treatment[1]. Halogenated organic compounds cannot be disposed of via standard solvent incineration, as improper combustion can generate highly corrosive hydrogen halides (HCl, HF) and highly toxic polychlorinated dibenzodioxins or furans[2].

Table 1: 3-Chloro-5-fluoropyridazine Identification & Hazard Summary

Property / ParameterData / ClassificationOperational Implication
CAS Number 2411299-89-1[1]Essential for accurate waste profiling and TSDF manifesting.
Molecular Formula C4H2ClFN2[1]High halogen content requires segregation into "Halogenated Waste".
GHS Hazards H302, H312, H315, H319, H332, H335[3]Irritant and harmful via multiple routes. Mandates strict PPE during waste handling.
EPA Waste Classification Characteristic/Mixture (Often F002 if mixed)[4]Must be managed as hazardous waste; high-temperature incineration required.

Regulatory Framework: EPA RCRA Subpart K & ACS Guidelines

For academic and research institutions, the EPA's 40 CFR Part 262 Subpart K provides a tailored, flexible regulatory framework for managing hazardous waste. Unlike industrial large-quantity generator rules, Subpart K allows trained professionals to make hazardous waste determinations at a Central Accumulation Area (CAA) rather than requiring researchers to do so at the point of generation[5]. The ACS strongly advocates for this framework, as it reduces regulatory burden while enhancing safety through centralized oversight[6][7].

Standard Operating Procedure (SOP): Disposal Workflow

The following protocol ensures that 3-Chloro-5-fluoropyridazine waste is managed in a compliant, self-validating manner that protects laboratory personnel and the environment.

Step 1: Point-of-Generation Segregation

Causality: Mixing halogenated waste (like 3-Chloro-5-fluoropyridazine) with non-halogenated waste exponentially increases the cost of disposal for the entire container and introduces the risk of incompatible chemical reactions[8].

  • Designate a specific, chemically compatible waste container (e.g., high-density polyethylene (HDPE) or amber glass) exclusively for Halogenated Organic Waste [8].

  • Ensure the container features a tight-fitting, threaded cap. Do not use parafilm or loose watch glasses to cover waste containers[8].

  • Never mix this waste stream with strong acids, bases, or oxidizing agents, as the pyridazine core can undergo violent reactions or degrade to release toxic gases.

Step 2: Subpart K Compliant Labeling

Causality: Emergency responders and Environmental Health and Safety (EHS) personnel rely entirely on container labels to assess risk during a spill or during the final waste determination process[5].

  • Affix a label to the container before the first drop of waste is added[8].

  • Under Subpart K, the label must clearly state "Unwanted Material" or "Hazardous Waste" [5].

  • List the full chemical name ("3-Chloro-5-fluoropyridazine") and any associated solvents (e.g., "Dichloromethane"). Do not use abbreviations, acronyms, or chemical formulas [8].

  • Indicate the primary hazards (e.g., "Toxic", "Irritant", "Halogenated").

Step 3: Accumulation and Storage

Causality: Uncapped or overfilled containers are the leading cause of laboratory volatile organic compound (VOC) exposure and localized spills.

  • Keep the container closed at all times unless actively adding waste[8].

  • Store the waste container in secondary containment within a properly ventilated fume hood or designated flammable/corrosive storage cabinet, away from direct sunlight and heat sources.

  • Do not fill the container beyond 90% capacity to allow for vapor expansion.

Step 4: Transfer to Central Accumulation Area (CAA) and TSDF

Causality: Subpart K mandates strict timelines to prevent the dangerous stockpiling of degrading chemicals in active research spaces[9].

  • Once the container is full, or at the maximum interval dictated by your institution's Laboratory Management Plan (LMP) (typically 6 to 12 months under Subpart K), request a pickup from your EHS department.

  • A trained EHS professional will transfer the waste to the CAA and assign the final EPA waste codes (e.g., F002 if mixed with spent halogenated solvents)[4].

  • The waste is ultimately transported by a licensed hauler to a permitted Treatment, Storage, and Disposal Facility (TSDF) for specialized high-temperature incineration equipped with alkaline scrubbers to neutralize the resulting HCl and HF gases[2].

Waste Lifecycle Visualization

The following diagram illustrates the logical flow of 3-Chloro-5-fluoropyridazine from experimental byproduct to final destruction, ensuring regulatory compliance at every node.

WasteWorkflow Gen 1. Waste Generation (3-Chloro-5-fluoropyridazine Byproducts) Seg 2. Segregation (Strictly Halogenated Organic Stream) Gen->Seg Isolate Halogens Lab 3. Labeling & Storage (Subpart K: 'Unwanted Material', Full Names) Seg->Lab Containerize Acc 4. EHS Transfer to CAA (Professional Waste Determination & Coding) Lab->Acc Max 6-12 Months Disp 5. Off-site TSDF (High-Temp Incineration with Gas Scrubbing) Acc->Disp Licensed Transport

Caption: Compliant lifecycle workflow for halogenated research waste under EPA RCRA Subpart K.

References

  • Braun Research Group. "Halogenated Organic Liquids - Standard Operating Procedure". University of Illinois. Available at: [Link]

  • Turner, R. J. "Review of Alternative Treatment Processes for Halogenated Organic Waste Streams". P2 InfoHouse / U.S. Environmental Protection Agency. Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). "Solvents in the Workplace - How to Determine if They Are Hazardous Waste". EPA.gov. Available at: [Link]

  • American Chemical Society (ACS). "Less is Better: Guide to minimizing waste in laboratories". Binghamton University / ACS Task Force on Laboratory EHS. Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). "Regulations for Hazardous Waste Generated at Academic Laboratories". EPA.gov. Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). "Alternative Generator Regulations for Managing Hazardous Waste in Academic Laboratories". EPA.gov. Available at: [Link]

  • American Chemical Society (ACS). "Regulation of Laboratory Waste". ACS.org. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.